Triflumizole

• CAS: 149465-52-1

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Triflumizole in Fungi

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triflumizole (B33211) is a broad-spectrum imidazole (B134444) fungicide widely utilized for the management of various fungal diseases in agriculture. Its efficacy stems from its targeted disruption of a critical biosynthetic pathway in fungi. This technical guide provides a comprehensive overview of the molecular mechanism of action of triflumizole, focusing on its primary target, the downstream consequences of target inhibition, and the mechanisms by which fungi can develop resistance. Detailed experimental protocols for key analytical methods are provided, along with quantitative data on triflumizole's activity and the biochemical changes it induces. Visual representations of the relevant pathways and experimental workflows are included to facilitate a deeper understanding of its fungicidal action.

Core Mechanism of Action: Inhibition of Ergosterol (B1671047) Biosynthesis

Triflumizole belongs to the class of demethylation inhibitor (DMI) fungicides, also known as sterol biosynthesis inhibitors (SBIs).[1][2] The primary mode of action of triflumizole is the disruption of ergosterol biosynthesis, an essential component of the fungal cell membrane.[1][3] Ergosterol plays a crucial role in maintaining the structural integrity, fluidity, and permeability of the fungal plasma membrane.[4] Unlike mammalian cells which utilize cholesterol, fungi rely on ergosterol, making its biosynthetic pathway an effective target for selective antifungal agents.[4]

Triflumizole specifically targets and inhibits the enzyme lanosterol (B1674476) 14α-demethylase , a cytochrome P450 enzyme encoded by the CYP51 (also known as ERG11) gene.[5][6] This enzyme is responsible for a critical step in the ergosterol biosynthesis pathway: the oxidative removal of the 14α-methyl group from lanosterol or eburicol (B28769).[7][8]

By binding to the heme iron cofactor in the active site of lanosterol 14α-demethylase, triflumizole competitively inhibits the enzyme's function.[6] This inhibition leads to two major downstream consequences:

• Depletion of Ergosterol: The blockage of the biosynthetic pathway results in a significant reduction in the cellular levels of ergosterol.[9] The lack of this vital sterol disrupts the normal structure and function of the fungal cell membrane, leading to increased permeability and leakage of cellular contents.[6]

• Accumulation of Toxic Sterol Intermediates: The inhibition of 14α-demethylase causes the accumulation of its substrates, primarily lanosterol and eburicol, as well as other 14α-methylated sterol precursors.[7][9] These aberrant sterols are incorporated into the fungal membrane, further disrupting its structure and function and contributing to the fungitoxic effect.[9] The accumulation of the CYP51 substrate eburicol, in particular, has been shown to trigger the formation of fungicidal cell wall carbohydrate patches in Aspergillus fumigatus.[7]

The combined effects of ergosterol depletion and the accumulation of toxic methylated sterols ultimately lead to the cessation of fungal growth and cell death.[1]

Quantitative Data on Triflumizole Activity

The efficacy of triflumizole can be quantified through various metrics, including the half-maximal effective concentration (EC50) and the half-maximal inhibitory concentration (IC50). These values represent the concentration of the fungicide required to inhibit fungal growth or enzyme activity by 50%, respectively.

Fungal Species	Strain Type	Fungicide	EC50 (µg/mL)	Reference
Penicillium digitatum	DMI-Sensitive	Triflumizole	0.01 - 0.08	[4]
Penicillium digitatum	DMI-Resistant	Triflumizole	1.3 - 2.8	[4]
Botrytis cinerea	Wild-Type (average of 79 isolates)	Triflumizole	0.58	[10]

Signaling Pathways and Experimental Workflows

Ergosterol Biosynthesis Pathway and Triflumizole's Site of Action

The following diagram illustrates the ergosterol biosynthesis pathway in fungi, highlighting the point of inhibition by triflumizole.

Ergosterol biosynthesis pathway and the inhibitory action of triflumizole.

Experimental Workflow for Analyzing Triflumizole's Effect on Fungal Sterols

This diagram outlines a typical experimental workflow to investigate the impact of triflumizole on the sterol composition of a fungal species.

Workflow for GC-MS analysis of fungal sterols after triflumizole treatment.

Mechanisms of Resistance to Triflumizole

The development of resistance to DMI fungicides, including triflumizole, is a significant concern in agriculture. Several molecular mechanisms can contribute to reduced sensitivity in fungal populations:

• Overexpression of the Target Enzyme: An increase in the expression of the CYP51 gene leads to higher cellular concentrations of the lanosterol 14α-demethylase enzyme.[1] This can effectively "titrate out" the inhibitor, requiring a higher concentration of triflumizole to achieve the same level of enzyme inhibition. In some resistant strains of Penicillium digitatum, a tandem repeat of a 126-bp sequence in the promoter region of the CYP51 gene acts as a transcriptional enhancer, leading to its overexpression and DMI resistance.[4]

• Increased Efflux Pump Activity: Fungal cells possess membrane-bound transporter proteins, such as ATP-binding cassette (ABC) and Major Facilitator Superfamily (MFS) transporters, that can actively pump xenobiotics, including fungicides, out of the cell.[12] Overexpression of the genes encoding these efflux pumps can reduce the intracellular concentration of triflumizole, preventing it from reaching its target enzyme at an effective concentration.[12]

Logical Relationship of Resistance Mechanisms

Key mechanisms of fungal resistance to triflumizole.

Detailed Experimental Protocols

Determination of Triflumizole EC50 Value for Fungal Mycelial Growth

Objective: To determine the concentration of triflumizole that inhibits the mycelial growth of a fungal isolate by 50%.

Materials:

• Fungal isolate of interest

• Potato Dextrose Agar (PDA) or other suitable growth medium

• Triflumizole stock solution (e.g., in DMSO)

• Sterile petri dishes (90 mm)

• Sterile distilled water

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile cork borer (e.g., 5 mm diameter)

• Incubator

Protocol:

• Prepare Fungicide-Amended Media: a. Autoclave the growth medium (e.g., PDA) and cool it to 50-55°C in a water bath. b. Prepare a series of triflumizole concentrations in the molten agar. For example, for final concentrations of 0.01, 0.1, 1, 10, and 100 µg/mL, add the appropriate volume of a stock solution to the agar. c. For the control plate, add an equivalent volume of DMSO without triflumizole. d. Pour approximately 20 mL of the amended and control media into sterile petri dishes and allow them to solidify.

• Inoculation: a. Grow the fungal isolate on a non-amended PDA plate for 5-7 days to obtain an actively growing culture. b. Using a sterile cork borer, take a mycelial plug from the edge of the actively growing colony. c. Place the mycelial plug, mycelium-side down, in the center of each fungicide-amended and control plate.

• Incubation: a. Incubate the plates at the optimal growth temperature for the fungus (e.g., 25°C) in the dark.

• Data Collection: a. Measure the colony diameter of the fungal growth on each plate daily or at a predetermined time point (e.g., when the control colony has reached approximately two-thirds of the plate diameter). Take two perpendicular measurements for each colony and calculate the mean.

• Data Analysis: a. Calculate the percentage of mycelial growth inhibition for each triflumizole concentration relative to the control using the formula: Inhibition (%) = [(Diameter_control - Diameter_treatment) / Diameter_control] * 100 b. Plot the percentage of inhibition against the log-transformed concentration of triflumizole. c. Use probit analysis or a similar statistical method to calculate the EC50 value.

Analysis of Fungal Sterol Composition by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To extract, identify, and quantify the sterol composition of a fungal isolate after treatment with triflumizole.

Materials:

• Fungal biomass (treated with triflumizole and control)

• Methanolic potassium hydroxide (B78521) (e.g., 2 M KOH in methanol)

• n-Hexane

• Anhydrous sodium sulfate (B86663)

• Silylation reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Pyridine (B92270)

• Internal standard (e.g., cholesterol or other non-native sterol)

• Glass reaction vials with screw caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

• GC-MS system

Protocol:

• Saponification: a. Weigh a known amount of lyophilized fungal biomass (e.g., 50-100 mg) into a glass reaction vial. b. Add a known amount of the internal standard. c. Add 2 mL of methanolic KOH. d. Seal the vial and heat at 80°C for 1-2 hours with occasional vortexing to saponify the lipids.

• Extraction of Non-Saponifiable Lipids (including sterols): a. Cool the vial to room temperature. b. Add 1 mL of sterile distilled water and 2 mL of n-hexane. c. Vortex vigorously for 1 minute. d. Centrifuge at a low speed (e.g., 1000 x g) for 5 minutes to separate the phases. e. Carefully transfer the upper hexane (B92381) layer to a new clean glass vial. f. Repeat the extraction with another 2 mL of n-hexane and combine the hexane fractions.

• Drying and Derivatization: a. Pass the combined hexane extract through a small column containing anhydrous sodium sulfate to remove any residual water. b. Evaporate the hexane to dryness under a gentle stream of nitrogen. c. To the dried residue, add 50 µL of pyridine and 50 µL of the silylation reagent (BSTFA + 1% TMCS). d. Seal the vial and heat at 60-70°C for 30 minutes to form trimethylsilyl (B98337) (TMS) ethers of the sterols.

• GC-MS Analysis: a. Inject an aliquot (e.g., 1 µL) of the derivatized sample into the GC-MS. b. Use a suitable capillary column (e.g., HP-5MS or equivalent). c. Set an appropriate temperature program to separate the different sterols. For example: initial temperature of 180°C, ramp to 280°C at 5°C/min, and hold for 10 minutes. d. The mass spectrometer should be operated in electron ionization (EI) mode, scanning a mass range of m/z 50-600.

• Data Analysis: a. Identify the sterols based on their retention times and mass fragmentation patterns by comparing them to known standards and library spectra. b. Quantify the relative abundance of each sterol by integrating the peak areas and normalizing them to the peak area of the internal standard.

Heterologous Expression and Purification of Fungal CYP51

Objective: To produce and purify the fungal lanosterol 14α-demethylase enzyme for in vitro inhibition studies.

Materials:

• Fungal cDNA

• Expression vector (e.g., pET vector for E. coli or pYES2 for Saccharomyces cerevisiae)

• Competent cells (E. coli BL21(DE3) or S. cerevisiae)

• Appropriate growth media and inducers (e.g., IPTG for E. coli, galactose for S. cerevisiae)

• Lysis buffer

• Ni-NTA affinity chromatography column (if using a His-tagged protein)

• Spectrophotometer

Protocol (Example using E. coli):

• Gene Cloning: a. Amplify the full-length coding sequence of the CYP51 gene from fungal cDNA using PCR with primers that add appropriate restriction sites and a polyhistidine tag (His-tag) sequence. b. Digest the PCR product and the expression vector with the corresponding restriction enzymes. c. Ligate the CYP51 insert into the expression vector. d. Transform the ligation product into competent E. coli (e.g., DH5α) for plasmid amplification and sequence verification.

• Protein Expression: a. Transform the verified expression plasmid into an expression strain of E. coli (e.g., BL21(DE3)). b. Grow a large-scale culture of the transformed bacteria in a rich medium (e.g., Terrific Broth) at 37°C to an OD600 of 0.6-0.8. c. Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM. d. To enhance proper folding of the cytochrome P450 enzyme, supplement the culture with a heme precursor like δ-aminolevulinic acid. e. Reduce the incubation temperature to 18-25°C and continue shaking for 16-24 hours.

• Cell Lysis and Solubilization: a. Harvest the cells by centrifugation. b. Resuspend the cell pellet in a lysis buffer containing a detergent (e.g., Triton X-100 or sodium cholate) to solubilize the membrane-bound CYP51. c. Lyse the cells by sonication or using a French press. d. Centrifuge at high speed (e.g., 100,000 x g) to pellet cell debris.

• Protein Purification: a. Load the supernatant onto a Ni-NTA affinity column equilibrated with a buffer containing a low concentration of imidazole. b. Wash the column with the same buffer to remove non-specifically bound proteins. c. Elute the His-tagged CYP51 protein with a buffer containing a higher concentration of imidazole.

• Characterization: a. Analyze the purified protein by SDS-PAGE to assess purity. b. Determine the protein concentration. c. Perform a carbon monoxide (CO) difference spectrum assay to confirm that the purified protein is a functional P450 enzyme. A peak at ~450 nm upon reduction and CO binding is characteristic of a functional P450.

In Vitro CYP51 Inhibition Assay (Spectrophotometric)

Objective: To determine the inhibitory effect of triflumizole on the activity of the purified CYP51 enzyme.

Materials:

• Purified fungal CYP51 enzyme

• Purified NADPH-cytochrome P450 reductase

• Substrate (e.g., lanosterol)

• Triflumizole stock solutions

• Reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• NADPH

• UV-Vis spectrophotometer

Protocol:

• Reconstitution of the Enzyme System: a. In a cuvette, combine the purified CYP51, NADPH-cytochrome P450 reductase, and the substrate (lanosterol, often solubilized with a detergent like Tween 80) in the reaction buffer.

• Inhibitor Addition: a. Prepare a series of dilutions of triflumizole. b. Add the desired concentration of triflumizole (or DMSO for the control) to the cuvette and incubate for a few minutes at the assay temperature (e.g., 37°C).

• Initiation of the Reaction: a. Start the enzymatic reaction by adding NADPH.

• Monitoring the Reaction: a. Monitor the oxidation of NADPH by the decrease in absorbance at 340 nm over time using the spectrophotometer.

• Data Analysis: a. Calculate the initial rate of the reaction for each triflumizole concentration. b. Plot the percentage of enzyme activity (relative to the control) against the log-transformed concentration of triflumizole. c. Determine the IC50 value, the concentration of triflumizole that causes 50% inhibition of the enzyme activity.

Conclusion

Triflumizole is a potent and specific inhibitor of fungal ergosterol biosynthesis. Its targeted action against lanosterol 14α-demethylase disrupts the integrity and function of the fungal cell membrane, leading to cell death. Understanding the molecular details of its mechanism of action, the quantitative aspects of its efficacy, and the ways in which fungi can evade its effects is crucial for the continued effective use of this fungicide and for the development of new antifungal strategies. The experimental protocols provided in this guide offer a framework for researchers to further investigate the intricate interactions between triflumizole and its fungal targets.

References

• 1. The Cytochrome P450 Lanosterol 14α-Demethylase Gene Is a Demethylation Inhibitor Fungicide Resistance Determinant in Monilinia fructicola Field Isolates from Georgia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Heterologous expression of the Monilinia fructicola CYP51 (MfCYP51) gene in Pichia pastoris confirms the mode of action of the novel fungicide, SYP-Z048 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tandem Repeat of a Transcriptional Enhancer Upstream of the Sterol 14α-Demethylase Gene (CYP51) in Penicillium digitatum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new Aspergillus fumigatus resistance mechanism conferring in vitro cross-resistance to azole antifungals involves a combination of cyp51A alterations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Study of Azole - Resistant and Cyp51a Gene in Aspergillus Fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toxic eburicol accumulation drives the antifungal activity of azoles against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Differential Azole Antifungal Efficacies Contrasted Using a Saccharomyces cerevisiae Strain Humanized for Sterol 14α-Demethylase at the Homologous Locus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Survey and Genetic Analysis of Demethylation Inhibitor Fungicide Resistance in Monilinia fructicola From Michigan Orchards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. office2.jmbfs.org [office2.jmbfs.org]

Chemical and physical properties of Triflumizole

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical properties, mechanism of action, and analytical methodologies for the fungicide Triflumizole (B33211). The information is curated to support research, development, and quality control activities involving this compound.

Chemical and Physical Properties

Triflumizole is a broad-spectrum imidazole (B134444) fungicide used to control a variety of fungal diseases in crops.[1] Its chemical and physical properties are summarized in the tables below.

Identification

Property	Value	Source
IUPAC Name	(1E)-N-[4-chloro-2-(trifluoromethyl)phenyl]-1-(1H-imidazol-1-yl)-2-propoxyethan-1-imine	[2]
CAS Number	68694-11-1	[2]
Molecular Formula	C₁₅H₁₅ClF₃N₃O	[2]
Molecular Weight	345.75 g/mol	[2]
Synonyms	Triflumizol, Terraguard, Procure, Trifmine, Condor, NF-114	[2]

Physicochemical Properties

Property	Value	Conditions	Source
Melting Point	63.5 °C	[2]
Boiling Point	Decomposes before boiling	[3]
Vapor Pressure	1.91 x 10⁻⁴ Pa	20 °C	[3]
pKa	3.7	25 °C
Log P (octanol/water)	4.77	[3]
Appearance	White granules/crystals	[3]

Solubility

Solvent	Solubility	Temperature	Source
Water	10.5 mg/L	20 °C	[3]
Acetone	1,440,000 mg/L	20 °C	[3]
Methanol	496,000 mg/L	20 °C	[3]
Toluene	1,486,000 mg/L	20 °C	[3]
n-Hexane	17,600 mg/L	20 °C	[3]
Chloroform	2,220,000 mg/L	20 °C	[2]
Xylene	639,000 mg/L	20 °C	[2]

Experimental Protocols

The following sections detail the methodologies for determining key physical and chemical properties of Triflumizole, based on internationally recognized guidelines and published analytical methods.

Determination of Melting Point (Capillary Method)

This protocol is based on the OECD Guideline for the Testing of Chemicals, Section 1, Test No. 102.[4][5][6][7][8]

Principle: The melting point is determined as the temperature at which the material undergoes a phase transition from solid to liquid. This is observed by heating a small, powdered sample in a capillary tube.

Apparatus:

• Melting point apparatus with a heating block and temperature control

• Glass capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of Triflumizole is finely ground using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is pushed into the powdered sample, and the tube is tapped gently to pack the sample into the sealed end. The sample height should be approximately 2-3 mm.

• Measurement: The loaded capillary tube is placed in the heating block of the melting point apparatus.

• The temperature is increased at a steady rate (e.g., 1-2 °C per minute) as the expected melting point is approached.

• The temperature at which the first signs of melting are observed and the temperature at which the sample is completely molten are recorded as the melting range.

Determination of Vapor Pressure (Gas Saturation Method)

This protocol is based on the OECD Guideline for the Testing of Chemicals, Section 1, Test No. 104.[9][10][11][12]

Principle: A stream of an inert gas is passed over the substance at a known temperature and flow rate, allowing the gas to become saturated with the vapor of the substance. The amount of substance transported by the gas is then determined, and from this, the vapor pressure is calculated.

Apparatus:

• Constant temperature bath

• Saturation column containing the test substance on a solid support

• Inert gas supply (e.g., Nitrogen) with flow control

• Trapping system (e.g., cold trap or sorbent tube)

• Analytical balance

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for quantification

Procedure:

• Sample Preparation: A known weight of Triflumizole is coated onto an inert support material and packed into the saturation column.

• Saturation: The saturation column is placed in a constant temperature bath. A controlled flow of inert gas is passed through the column for a measured period.

• Trapping: The vapor-saturated gas stream is passed through a trapping system to collect the volatilized Triflumizole.

• Quantification: The amount of Triflumizole collected in the trap is quantified using a suitable analytical technique (e.g., GC or HPLC with an external standard).

• Calculation: The vapor pressure is calculated from the mass of Triflumizole collected, the volume of gas passed through the column, and the temperature.

Determination of Triflumizole Residues in Fruit Matrix by HPLC-UV

This protocol is a generalized procedure based on published analytical methods for Triflumizole residue analysis.[13][14][15][16]

Principle: Triflumizole is extracted from the fruit matrix using an organic solvent. The extract is then cleaned up to remove interfering substances before quantification by High-Performance Liquid Chromatography with Ultraviolet (UV) detection.

Apparatus and Reagents:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• C18 analytical column

• Homogenizer/blender

• Centrifuge

• Solid Phase Extraction (SPE) cartridges (e.g., Florisil)

• Rotary evaporator

• Methanol, Acetonitrile (HPLC grade)

• Dichloromethane (B109758)

• Sodium sulfate (B86663) (anhydrous)

• Triflumizole analytical standard

Procedure:

• Sample Preparation: A representative sample of the fruit is homogenized.

• Extraction: A known weight of the homogenized sample (e.g., 20 g) is extracted with a suitable solvent such as methanol. The mixture is shaken vigorously and then filtered.

• Liquid-Liquid Partitioning: The filtrate is partitioned with dichloromethane. The organic layer containing Triflumizole is collected and dried over anhydrous sodium sulfate.

• Solvent Evaporation: The dichloromethane is evaporated to near dryness using a rotary evaporator.

• Cleanup: The residue is redissolved in a small volume of a suitable solvent and passed through a Florisil SPE cartridge to remove co-extractive interferences.

• Final Preparation: The eluate from the SPE cartridge is evaporated, and the residue is reconstituted in the mobile phase for HPLC analysis.

• HPLC Analysis: An aliquot of the final extract is injected into the HPLC system.

  • Column: C18 (e.g., 5 µm, 4.6 x 250 mm)

  • Mobile Phase: Acetonitrile:Water gradient

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 238 nm

• Quantification: The concentration of Triflumizole in the sample is determined by comparing the peak area with that of a known concentration of a Triflumizole analytical standard.

Signaling Pathways and Workflows

Mode of Action: Inhibition of Ergosterol (B1671047) Biosynthesis

Triflumizole's primary mode of action is the inhibition of ergosterol biosynthesis in fungi.[1] Ergosterol is a vital component of fungal cell membranes, analogous to cholesterol in animal cells. By inhibiting the C14-demethylase enzyme, Triflumizole disrupts the production of ergosterol, leading to the accumulation of toxic sterol precursors and ultimately compromising the integrity and function of the fungal cell membrane.

Caption: Inhibition of C14-demethylase by Triflumizole in the fungal ergosterol biosynthesis pathway.

Analytical Workflow for Triflumizole Residue Analysis

The following diagram illustrates a typical workflow for the analysis of Triflumizole residues in a crop matrix.

Caption: A typical workflow for the extraction and analysis of Triflumizole residues from crop samples.

Simplified Synthesis Workflow

The industrial synthesis of Triflumizole involves a multi-step process starting from 4-chloro-2-(trifluoromethyl)aniline.[3][17]

Caption: A simplified workflow for the synthesis of Triflumizole.

References

• 1. fao.org [fao.org]
• 2. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]
• 4. laboratuar.com [laboratuar.com]
• 5. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. OECD 102 / 103 - Phytosafe [phytosafe.com]
• 9. laboratuar.com [laboratuar.com]
• 10. oecd.org [oecd.org]
• 11. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google 圖書 [books.google.com.tw]
• 12. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 13. Residue analysis of triflumizole and its metabolite in crops by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. echemi.com [echemi.com]

An In-depth Technical Guide to the Synthesis and Manufacturing of Triflumizole

Audience: Researchers, scientists, and drug development professionals.

Triflumizole, chemically known as (E)-4-chloro-α,α,α-trifluoro-N-(1-imidazol-1-yl-2-propoxyethylidene)-o-toluidine, is a broad-spectrum systemic fungicide developed by Nippon Soda Co., Ltd.[1] It is widely used in agriculture to control a variety of fungal diseases, including powdery mildew and scab on fruits and other crops.[2][3] Triflumizole functions as a sterol demethylation inhibitor (DMI), disrupting the biosynthesis of ergosterol, a critical component of fungal cell membranes, which in turn inhibits fungal growth and proliferation.[2][3] This technical guide provides a detailed overview of its synthesis and manufacturing processes, including reaction pathways, experimental protocols, and key quantitative data.

Core Synthesis Pathway

The industrial synthesis of Triflumizole is a multi-step process that begins with readily available chemical building blocks. The primary route involves the condensation of a substituted aniline with an activated imidazole precursor.[2][4] The key starting materials are 4-chloro-2-(trifluoromethyl)aniline and propoxyacetic acid, which are converted into reactive intermediates before the final condensation step.

The most chemically plausible and referenced synthesis route can be broken down into three main stages:

• Formation of Propoxyacetyl Chloride: Propoxyacetic acid is converted into its more reactive acid chloride derivative.

• Formation of the Imidoyl Chloride Intermediate: 4-chloro-2-(trifluoromethyl)aniline is acylated with propoxyacetyl chloride to form an amide intermediate, which is then converted to a reactive imidoyl chloride.

• Final Condensation with Imidazole: The imidoyl chloride intermediate is reacted with imidazole to yield the final Triflumizole product.

Caption: Chemical synthesis pathway of Triflumizole.

Industrial Manufacturing Process

The large-scale manufacturing of Triflumizole requires careful control over reaction conditions to ensure high yield and purity.[4] The process extends beyond the core synthesis to include purification, formulation, and quality control. The minimum purity for the active substance is typically specified at 98%.[4]

Caption: Industrial manufacturing workflow for Triflumizole.

Quantitative Data Summary

While specific yields and reaction parameters are often proprietary, the following table summarizes key quantitative data based on regulatory submissions and typical chemical process parameters.

Parameter	Value	Reference / Notes
Purity of Active Substance	≥ 980 g/kg (≥ 98%)	[4]
Molecular Formula	C₁₅H₁₅ClF₃N₃O	[2]
Molecular Weight	345.75 g/mol	[2]
Physical State	Colorless crystals / White granules	[2][4]
Melting Point	63.5 °C	Data from chemical databases.
Key Impurity (EU Dossier)	Toluene ≤ 1 g/kg	[4]
Reaction Temperature	Controlled	Industrial processes involve controlled heating and cooling to manage reaction kinetics and minimize side products.[4]
Solvents	Aprotic solvents (e.g., Toluene, Dichloromethane)	Typical for acylation and reactions involving phosphorus pentachloride.

Experimental Protocols

The following protocols are representative methodologies for the key steps in Triflumizole synthesis, constructed from established chemical principles and general process descriptions.[2][4]

Protocol 1: Synthesis of N-(4-chloro-2-(trifluoromethyl)phenyl)-2-propoxyacetamide (Amide Intermediate)

• Reagents & Equipment:

  • 4-chloro-2-(trifluoromethyl)aniline

  • Propoxyacetyl chloride (prepared by reacting propoxyacetic acid with thionyl chloride)

  • Anhydrous aprotic solvent (e.g., Toluene or Dichloromethane)

  • A base (e.g., Triethylamine or Pyridine)

  • Reaction vessel equipped with a stirrer, thermometer, and addition funnel, under an inert atmosphere (e.g., Nitrogen).

• Procedure: a. To the reaction vessel, add 4-chloro-2-(trifluoromethyl)aniline (1.0 eq) and the anhydrous solvent. b. Add the base (1.1 eq) to the mixture and cool the vessel to 0-5 °C using an ice bath. c. Slowly add propoxyacetyl chloride (1.05 eq) dropwise via the addition funnel, ensuring the internal temperature does not exceed 10 °C. d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or HPLC. e. Upon completion, quench the reaction by adding water. Separate the organic layer. f. Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate solution, and brine. g. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude amide intermediate. h. The crude product can be purified further by recrystallization if necessary.

Protocol 2: Synthesis of Triflumizole

• Reagents & Equipment:

  • N-(4-chloro-2-(trifluoromethyl)phenyl)-2-propoxyacetamide (from Protocol 1)

  • Phosphorus pentachloride (PCl₅) or a similar chlorinating agent.

  • Imidazole

  • Anhydrous aprotic solvent (e.g., Toluene)

  • Reaction vessel suitable for handling corrosive reagents.

• Procedure: a. Formation of Imidoyl Chloride: i. In the reaction vessel, dissolve the amide intermediate (1.0 eq) in the anhydrous solvent. ii. Add phosphorus pentachloride (1.1 eq) portion-wise while maintaining the temperature below 30 °C. The reaction is exothermic. iii. Stir the mixture at room temperature for 1-2 hours until the conversion to the imidoyl chloride is complete (monitored by IR spectroscopy, noting the disappearance of the amide C=O stretch). This intermediate is typically used directly without isolation.

  b. Reaction with Imidazole: i. In a separate vessel, dissolve imidazole (1.5 eq) and a base like triethylamine (2.0 eq) in the same anhydrous solvent. ii. Cool the imidazole solution to 0-5 °C. iii. Slowly add the freshly prepared imidoyl chloride solution to the imidazole mixture. iv. Allow the reaction to proceed at room temperature for several hours until completion. v. Filter the reaction mixture to remove the precipitated salts (e.g., triethylamine hydrochloride). vi. Wash the filtrate with water to remove excess imidazole and salts. vii. Concentrate the organic layer under reduced pressure to obtain crude Triflumizole.

  c. Purification: i. The crude product is purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to achieve the required >98% purity. ii. The final product is dried under vacuum to yield colorless crystals.[2]

References

• 1. Our History of Value Creation | Corporate | Nippon Soda Co., Ltd. [nippon-soda.co.jp]
• 2. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]

Discovery and development of Triflumizole as a fungicide

An In-Depth Technical Guide to the Discovery and Development of Triflumizole

Abstract

Triflumizole, (E)-4-chloro-α,α,α-trifluoro-N-(1-imidazol-1-yl-2-propoxyethylidene)-o-toluidine, is a broad-spectrum systemic fungicide developed by Nippon Soda Co., Ltd. in the 1980s. As a member of the imidazole (B134444) class of fungicides, its primary mode of action is the inhibition of sterol biosynthesis, a critical pathway for maintaining the integrity of fungal cell membranes. Specifically, it acts on the C14-demethylation step in the ergosterol (B1671047) biosynthesis pathway. This guide provides a comprehensive overview of the discovery, chemical synthesis, mechanism of action, fungicidal spectrum, and the experimental methodologies used in the evaluation of Triflumizole.

Discovery and Synthesis

History of Discovery

Triflumizole was discovered and developed by Nippon Soda Co., Ltd., with production commencing in 1986.[1] Its discovery was the result of a dedicated research program focused on creating novel pesticides through a new synthetic method for imidazole derivatives.[2] Researchers synthesized a series of N-(1-imidazol-1-ylalkoxyalkylidene)aniline compounds which demonstrated significant and broad-spectrum fungicidal activity.

Through systematic structure-activity relationship (SAR) studies, it was determined that fungicidal potency was maximized by substituting the phenyl ring at the 2-position with a trifluoromethyl group and at the 4-position with a halogen.[2] A key innovation was the introduction of an oxygen atom into the alkyl chain, which markedly reduced the compound's phytotoxicity (plant growth regulating effects) without compromising its fungicidal efficacy.[2] This strategic molecular design led to the selection of Triflumizole as the lead candidate for commercial development.

Chemical Synthesis

The industrial synthesis of Triflumizole involves the reaction of a key trifluoromethyl-substituted benzene (B151609) derivative with an imidazole-containing precursor. The core chemical reaction is the formal condensation of 4-chloro-2-(trifluoromethyl)aniline (B1214093) with N-(propoxyacetyl)imidazole.

Reaction Scheme:

• Step 1: Synthesis of N-(propoxyacetyl)imidazole. 1H-imidazole is reacted with 2-propoxyacetyl chloride in the presence of a base (e.g., triethylamine) to form the acetylated imidazole intermediate.

• Step 2: Condensation. The intermediate from Step 1 is then condensed with 4-chloro-2-(trifluoromethyl)aniline to form the final Triflumizole product.

Mechanism of Action

Triflumizole is classified as a demethylation inhibitor (DMI) fungicide (FRAC Group 3).[3] Its fungicidal activity stems from the disruption of ergosterol biosynthesis, an essential component of the fungal cell membrane.

The specific target of Triflumizole is the cytochrome P450 enzyme, sterol 14α-demethylase (EC 1.14.13.70).[2] This enzyme is responsible for the removal of a methyl group at the C-14 position of lanosterol (B1674476) (or other sterol precursors). By inhibiting this enzyme, Triflumizole blocks the formation of ergosterol, leading to the accumulation of toxic methylated sterol precursors. This disruption of sterol composition alters the physical properties of the fungal membrane, increasing its permeability and ultimately leading to cell death.[2]

Diagram 1: Inhibition of Ergosterol Biosynthesis by Triflumizole.

Fungicidal Spectrum and Efficacy

Triflumizole provides both protective and curative action against a wide range of plant pathogenic fungi.[3] It is particularly effective against diseases such as powdery mildews, scabs, and rusts on a variety of crops including fruits, vegetables, and cereals.[2]

Table 1: Fungicidal Activity of Triflumizole against Key Plant Pathogens

Pathogen	Common Disease	Efficacy (EC50 / MIC in µg/mL)
Venturia inaequalis	Apple Scab	Highly Active
Sphaerotheca fuliginea	Powdery Mildew	Highly Active
Botrytis cinerea	Grey Mold	Moderately Active
Gymnosporangium spp.	Cedar-Apple Rust	Highly Active
Erysiphe graminis	Powdery Mildew	Highly Active
Cercospora spp.	Leaf Spot	Active
Monilinia spp.	Brown Rot	Active
Ustilago spp.	Smut	Active (Seed Treatment)
Tilletia spp.	Bunt	Active (Seed Treatment)

Experimental Protocols

The development and validation of Triflumizole required robust experimental methodologies to determine its efficacy and mechanism of action. Standardized protocols, such as those established by the Clinical and Laboratory Standards Institute (CLSI, formerly NCCLS), are typically adapted for agrochemical screening.

Protocol: In Vitro Fungicidal Activity (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the fungicide.

Methodology:

• Fungal Isolate Preparation: The target fungal pathogen is cultured on a suitable medium (e.g., Potato Dextrose Agar, PDA) to produce a sufficient quantity of spores (conidia) or mycelia.

• Inoculum Preparation: A suspension of fungal conidia is prepared in sterile saline or water containing a surfactant (e.g., Tween 80). The suspension is adjusted spectrophotometrically to a standard concentration (e.g., 0.4 x 10⁴ to 5 x 10⁴ CFU/mL).[4]

• Compound Dilution: A stock solution of Triflumizole is prepared in a solvent like dimethyl sulfoxide (B87167) (DMSO). A two-fold serial dilution series is prepared in a 96-well microtiter plate using a liquid growth medium such as RPMI-1640.[4]

• Inoculation: Each well of the microtiter plate is inoculated with the prepared fungal suspension. Control wells (no fungicide, no inoculum) are included.

• Incubation: The plates are incubated at a suitable temperature (e.g., 25-28°C) for a period of 48 to 72 hours, or until sufficient growth is observed in the positive control wells.

• MIC Determination: The MIC is determined as the lowest concentration of Triflumizole that causes complete (100%) visible inhibition of fungal growth compared to the control.

Diagram 2: Workflow for MIC Determination via Broth Microdilution.

Protocol: Sterol Profile Analysis

This protocol is used to confirm that Triflumizole inhibits ergosterol biosynthesis by analyzing the sterol composition of treated fungal cells.

Methodology:

• Fungal Culture and Treatment: A liquid culture of the target fungus is grown to the mid-logarithmic phase. The culture is then treated with a sub-lethal concentration of Triflumizole (e.g., the MIC value) and compared to an untreated control culture.

• Mycelia Harvest: After a set incubation period (e.g., 24 hours), the fungal mycelia are harvested by filtration and washed.

• Saponification and Lipid Extraction: The harvested mycelia are saponified using alcoholic potassium hydroxide (B78521) (KOH) to hydrolyze lipids and release sterols.

• Non-saponifiable Lipid Extraction: The non-saponifiable lipids (containing the sterols) are extracted from the saponified mixture using an organic solvent such as n-heptane or hexane.

• Derivatization: The extracted sterols are derivatized (e.g., silylated with BSTFA) to increase their volatility for gas chromatography analysis.

• GC-MS Analysis: The derivatized sterol sample is injected into a Gas Chromatograph-Mass Spectrometer (GC-MS). The GC separates the different sterols, and the MS identifies them based on their mass spectra.

• Data Analysis: The sterol profiles of the Triflumizole-treated and control samples are compared. A successful inhibition will show a significant reduction or absence of the ergosterol peak and the appearance of peaks corresponding to methylated sterol precursors (e.g., lanosterol) in the treated sample.

References

• 1. Our History of Value Creation | Corporate | Nippon Soda Co., Ltd. [nippon-soda.co.jp]
• 2. Development of a New Fungicide, Triflumizole [jstage.jst.go.jp]
• 3. Curative effects of fungicides against Venturia inaequalis causing apple scab | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]

Triflumizole: A Technical Guide to its Antifungal Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triflumizole (B33211) is a broad-spectrum imidazole (B134444) fungicide widely recognized for its efficacy against a range of economically important fungal pathogens.[1][2][3] As a sterol demethylation inhibitor (DMI), triflumizole disrupts the biosynthesis of ergosterol (B1671047), an essential component of fungal cell membranes, leading to growth inhibition and cell death.[1][2][3] This technical guide provides a comprehensive overview of triflumizole's spectrum of activity, presenting available quantitative data, detailing key experimental protocols for its evaluation, and visualizing its mechanism of action.

Spectrum of Activity

Triflumizole exhibits both protective and curative action against a variety of fungal diseases affecting fruits, vegetables, and cereals.[3] Its systemic properties allow it to be absorbed and translocated within the plant, providing comprehensive protection. The following table summarizes the known spectrum of activity of triflumizole against various fungal pathogens. While triflumizole is documented to be effective against the listed pathogens, specific quantitative data such as EC50 and MIC values are not publicly available for all species.

Pathogen	Disease	Host(s)	Efficacy Data
Botrytis cinerea	Grey Mould	Cucumber, various fruits and vegetables	EC50: 0.58 µg/mL (mycelial growth)
Venturia pirina	Pear Scab	Pear	EC50: Most isolates < 0.4 µg/mL; some isolates show reduced sensitivity with EC50 > 0.4 µg/mL
Venturia inaequalis	Apple Scab	Apple	Effective control reported; specific EC50/MIC data for triflumizole is limited in publicly available literature. Other DMIs show a range of EC50 values.[4][5][6]
Erysiphaceae family (e.g., Erysiphe cichoracearum, Sphaerotheca fuliginea, Podosphaera xanthii)	Powdery Mildew	Fruits, Vegetables, Ornamentals	Effective control reported.[2][3] Specific EC50/MIC values are not readily available in the reviewed literature.
Gymnosporangium juniperi-virginianae	Cedar-Apple Rust	Apple, Eastern Red Cedar	Effective control reported.[3] Quantitative sensitivity data is not widely available.
Monilinia spp. (e.g., Monilinia fructicola)	Brown Rot	Stone fruits	Effective control reported.[3] Specific EC50/MIC data is not readily available in the reviewed literature.
Fulvia fulva (syn. Cladosporium fulvum)	Tomato Leaf Mold	Tomato	Listed as a target pathogen.[3] Quantitative sensitivity data is not widely available.
Rhizoctonia solani	Root Rot, Damping-off	Various crops	Activity has been evaluated, but specific EC50/MIC values for triflumizole are not consistently reported in publicly available literature.
Bipolaris oryzae	Brown Spot	Rice	Used as a seed treatment.[3] Quantitative data on MIC or EC50 is limited in the public domain.
Tilletia spp. (e.g., Tilletia caries)	Bunt / Smut	Cereals	Used as a seed treatment.[3] Quantitative sensitivity data is not widely available.
Ustilago spp. (e.g., Ustilago tritici)	Loose Smut	Cereals	Used as a seed treatment.[3] Quantitative sensitivity data is not widely available.

Note: The efficacy of fungicides can be influenced by various factors, including the specific fungal isolate, environmental conditions, and application methods. The EC50 (Effective Concentration 50%) is the concentration of a fungicide that inhibits 50% of the fungal growth, while the MIC (Minimum Inhibitory Concentration) is the lowest concentration that prevents visible growth.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triflumizole's primary mode of action is the inhibition of the cytochrome P450 enzyme, sterol 14α-demethylase (CYP51).[1][3] This enzyme is a critical component of the ergosterol biosynthesis pathway in fungi. Ergosterol is the major sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane integrity, fluidity, and the function of membrane-bound enzymes.

By binding to the heme iron of CYP51, triflumizole blocks the demethylation of lanosterol, a precursor to ergosterol. This inhibition leads to a depletion of ergosterol and an accumulation of toxic 14α-methylated sterols in the fungal cell membrane. The altered sterol composition disrupts membrane structure and function, ultimately leading to the cessation of fungal growth and cell death.

Figure 1: Mechanism of action of triflumizole in the ergosterol biosynthesis pathway.

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the antifungal activity of triflumizole.

Mycelial Growth Inhibition Assay (Agar Dilution Method)

This assay is used to determine the concentration of triflumizole that inhibits the vegetative growth of a fungus.

Workflow:

Figure 2: Workflow for a mycelial growth inhibition assay.

Detailed Steps:

• Preparation of Triflumizole Solutions: Prepare a stock solution of triflumizole in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO). From this stock, create a series of dilutions to achieve the desired final concentrations in the agar (B569324) medium.

• Media Preparation: Prepare a fungal growth medium, such as Potato Dextrose Agar (PDA), and autoclave. Allow the medium to cool to approximately 45-50°C.

• Incorporation of Fungicide: Add the appropriate volume of each triflumizole dilution to the molten agar to achieve the target concentrations. Also, prepare a control plate containing only the solvent at the same concentration used in the treatment plates.

• Plating: Pour the amended and control agar into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take a mycelial plug (typically 5 mm in diameter) from the edge of an actively growing fungal culture and place it, mycelium-side down, in the center of each agar plate.

• Incubation: Incubate the plates at the optimal temperature for the growth of the test fungus in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony in the control plate reaches the edge of the dish.

• Data Analysis: Calculate the percentage of inhibition of mycelial growth for each concentration using the formula:

  • % Inhibition = [(DC - DT) / DC] * 100

    • Where DC is the average diameter of the colony in the control plate and DT is the average diameter of the colony in the treated plate.

• EC50 Determination: Plot the percentage of inhibition against the logarithm of the triflumizole concentration. Use probit analysis or a suitable non-linear regression model to calculate the EC50 value.

Spore Germination Assay

This assay assesses the effect of triflumizole on the germination of fungal spores.

Workflow:

Figure 3: Workflow for a spore germination assay.

Detailed Steps:

• Spore Suspension Preparation: Harvest spores from a mature fungal culture by flooding the plate with sterile distilled water containing a wetting agent (e.g., Tween 80 at 0.01%). Gently scrape the surface to dislodge the spores. Filter the suspension through sterile cheesecloth to remove mycelial fragments.

• Spore Concentration Adjustment: Using a hemocytometer, count the number of spores and adjust the concentration of the suspension to a desired level (e.g., 1 x 10^5 spores/mL).

• Assay Setup: In the wells of a microtiter plate or on a glass slide, mix a small volume of the spore suspension with an equal volume of the triflumizole dilutions. Prepare a control with the solvent alone.

• Incubation: Incubate the plates or slides in a humid chamber at the optimal temperature for spore germination for a predetermined period (e.g., 12-24 hours).

• Observation: After incubation, add a drop of a stain that also stops germination, such as lactophenol cotton blue, to each well or slide.

• Data Collection: Under a microscope, examine a predetermined number of spores (e.g., 100) for each replicate and count the number of germinated and non-germinated spores. A spore is typically considered germinated if the germ tube is at least half the length of the spore.

• Data Analysis: Calculate the percentage of germination inhibition for each concentration.

• EC50 Determination: Determine the EC50 value for spore germination inhibition as described for the mycelial growth assay.

Conclusion

Triflumizole remains a significant fungicide due to its broad-spectrum activity and systemic properties. Its targeted inhibition of ergosterol biosynthesis provides an effective mechanism for controlling a wide array of fungal pathogens. While quantitative data on its efficacy against all target pathogens is not exhaustively available in public literature, the provided information and protocols offer a solid foundation for researchers and drug development professionals. Further research to establish a more comprehensive quantitative profile of triflumizole's activity against a wider range of fungal species would be of considerable value to the scientific community.

References

• 1. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apps.who.int [apps.who.int]
• 3. Triflumizole TC - HEBEN [hb-p.com]
• 4. mdpi.com [mdpi.com]
• 5. A Two-Phase Resistance Response of Venturia inaequalis Populations to the QoI Fungicides Kresoxim-Methyl and Trifloxystrobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessing Venturia inaequalis Response to Common Fungicides in Morocco - PMC [pmc.ncbi.nlm.nih.gov]

Triflumizole: A Technical Guide to Solubility and Stability for the Research Professional

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of Triflumizole under various laboratory conditions. The information presented herein is intended to support research, development, and formulation activities involving this potent fungicide. All quantitative data is summarized in easy-to-reference tables, and detailed experimental protocols for key analytical procedures are provided. Furthermore, this guide includes visualizations of experimental workflows and the biochemical pathway of Triflumizole's mode of action, created using Graphviz (DOT language), to facilitate a deeper understanding of the methodologies and underlying mechanisms.

Physicochemical Properties of Triflumizole

Triflumizole is a conazole fungicide that effectively controls a broad spectrum of fungal diseases in various crops.[1] Its mode of action is the inhibition of sterol biosynthesis in fungi, a critical pathway for maintaining the integrity of fungal cell membranes.[1] A thorough understanding of its physicochemical properties, particularly its solubility and stability, is paramount for the development of effective formulations and for conducting reliable in vitro and in vivo studies.

Solubility Profile

The solubility of Triflumizole has been characterized in a range of aqueous and organic solvents. This data is crucial for selecting appropriate solvent systems for analytical standards, bioassays, and formulation development.

Aqueous Solubility

The aqueous solubility of Triflumizole is pH-dependent.

Table 1: Aqueous Solubility of Triflumizole

pH	Temperature (°C)	Solubility (mg/L)
5	25	8.9[1]
7	20	10.2 - 10.5[2][3]
7	25	64.6[1]
9	25	3.9[1]

Organic Solvent Solubility

Triflumizole exhibits good solubility in a variety of common organic solvents.

Table 2: Solubility of Triflumizole in Organic Solvents

Solvent	Temperature (°C)	Solubility (g/L)
Acetone	20	1440[1]
Acetonitrile	25	1187[1]
Chloroform	20	2220[1]
Dichloromethane	25	3016[1]
Ethyl Acetate	25	1486[1]
n-Hexane	20	17.6[1]
Methanol	20	496[1]
n-Octanol	25	605[1]
Xylene	20	639[1]
Toluene	Not Specified	1486[4]
DMSO	Not Specified	100,000 (100 mg/mL)[5]

Partition Coefficient

The octanol-water partition coefficient (Log P) is a measure of a compound's lipophilicity.

Table 3: Octanol-Water Partition Coefficient (Log P) of Triflumizole

pH	Temperature (°C)	Log P
Not specified	20	5.06[1]
7	20	5.10[1]
8	20	5.12[1]

Stability Profile

The stability of Triflumizole under various environmental conditions is a critical factor in determining its shelf-life, persistence, and potential degradation pathways.

Hydrolytic Stability

Triflumizole's stability in aqueous solution is influenced by pH.

Table 4: Hydrolytic Degradation Half-life (DT50) of Triflumizole at 25°C

pH	DT50 (days)
5	8.9[1]
7	64.6[1]
9	3.9[1]

Photolytic Stability

Triflumizole is susceptible to degradation upon exposure to light.

Table 5: Photolytic Degradation Half-life (DT50) of Triflumizole in Water at 25°C

Water Type	pH	DT50 (days)
pH 7 Buffer	7	2.55[1]
Distilled Water	Not Specified	16.97[1]
Natural Water	Not Specified	8.04[1]

Thermal Stability

Understanding the thermal stability of Triflumizole is essential for processing and storage.

Table 6: Thermal Degradation of Triflumizole

Temperature (°C)	Observation
150	Decomposes[2]

Experimental Protocols

The following sections provide detailed methodologies for determining the solubility and stability of Triflumizole, based on established international guidelines.

Protocol for Determination of Aqueous Solubility (Shake-Flask Method)

This protocol is adapted from the OECD Guideline 105 ("Water Solubility").[6][7][8][9][10]

Objective: To determine the saturation concentration of Triflumizole in water at a given temperature.

Materials:

• Triflumizole (analytical standard)

• Deionized water

• pH buffers (pH 4, 7, and 9)

• Glass flasks with stoppers

• Constant temperature shaker bath

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Test Solutions:

  • Add an excess amount of Triflumizole to separate flasks containing deionized water and each of the pH buffers. The excess solid should be visible.

  • Prepare at least three replicate flasks for each condition.

• Equilibration:

  • Place the sealed flasks in a constant temperature shaker bath set to the desired temperature (e.g., 20°C or 25°C).

  • Shake the flasks for a sufficient period to reach equilibrium (preliminary tests should determine this, but 24-48 hours is typical).[11]

• Phase Separation:

  • After equilibration, allow the flasks to stand in the constant temperature bath for at least 24 hours to allow for the settling of undissolved material.

  • Alternatively, centrifuge the samples at the test temperature to facilitate phase separation.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant from each flask.

  • Filter the aliquot through a 0.45 µm syringe filter that has been pre-conditioned with the solution to avoid adsorption losses.

  • Quantify the concentration of Triflumizole in the filtrate using a validated HPLC-UV method.

• Data Analysis:

  • The average concentration from the replicate flasks is reported as the water solubility at that specific temperature and pH.

Caption: Aqueous solubility determination workflow.

Protocol for Determination of Hydrolytic Stability

This protocol is based on the OECD Guideline 111 ("Hydrolysis as a Function of pH").[12][13][14][15]

Objective: To determine the rate of hydrolysis of Triflumizole at different pH values.

Materials:

• Triflumizole (analytical standard or radiolabeled)

• Sterile aqueous buffer solutions (pH 4, 7, and 9)

• Sterile glass vials with screw caps

• Constant temperature incubator or water bath

• HPLC system with UV or appropriate detector (e.g., radioactivity detector)

• pH meter

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of Triflumizole in a suitable water-miscible solvent.

  • Add a small aliquot of the stock solution to the sterile buffer solutions to achieve a final concentration well below the solubility limit.

  • Prepare replicate samples for each pH and a control sample stored at a low temperature (e.g., -20°C) to monitor for non-hydrolytic degradation.

• Incubation:

  • Incubate the test solutions in the dark at a constant temperature (e.g., 25°C or 50°C for accelerated studies).

• Sampling and Analysis:

  • At appropriate time intervals, withdraw samples from each test solution.

  • Immediately analyze the samples for the concentration of the parent Triflumizole using a validated HPLC method.

• Data Analysis:

  • Plot the natural logarithm of the Triflumizole concentration versus time.

  • The degradation rate constant (k) is the negative of the slope of the regression line.

  • Calculate the half-life (DT50) using the formula: DT50 = ln(2) / k.

Caption: Hydrolytic stability testing workflow.

Protocol for Determination of Photolytic Stability

This protocol is based on the OECD Guideline 316 ("Phototransformation of Chemicals in Water").[16][17][18][19][20]

Objective: To determine the rate of photodegradation of Triflumizole in aqueous solution.

Materials:

• Triflumizole (analytical standard or radiolabeled)

• Sterile, purified water (e.g., HPLC grade)

• Quartz or borosilicate glass tubes

• A light source simulating natural sunlight (e.g., xenon arc lamp)

• Dark control samples

• Constant temperature chamber

• HPLC system with a suitable detector

Procedure:

• Preparation of Test Solutions:

  • Prepare a solution of Triflumizole in sterile, purified water.

  • Fill the quartz or borosilicate glass tubes with the test solution.

• Irradiation:

  • Expose the samples to a light source that simulates natural sunlight.

  • Simultaneously, incubate dark control samples at the same temperature to account for non-photolytic degradation.

• Sampling and Analysis:

  • At defined time intervals, remove replicate samples from the irradiated and dark control groups.

  • Analyze the samples for the concentration of Triflumizole using a validated HPLC method.

• Data Analysis:

  • Plot the concentration of Triflumizole versus time for both irradiated and dark samples.

  • Calculate the photodegradation rate constant and half-life, correcting for any degradation observed in the dark controls.

References

• 1. fao.org [fao.org]
• 2. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. Thermogravimetric Analysis with ELTRA Elemental Analyzers [eltra.com]
• 6. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 7. filab.fr [filab.fr]
• 8. laboratuar.com [laboratuar.com]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. bioassaysys.com [bioassaysys.com]
• 12. catalog.labcorp.com [catalog.labcorp.com]
• 13. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 14. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 15. oecd.org [oecd.org]
• 16. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
• 17. oecd.org [oecd.org]
• 18. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 19. catalog.labcorp.com [catalog.labcorp.com]
• 20. oecd.org [oecd.org]

An In-depth Technical Guide to Triflumizole's Classification and Mechanism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triflumizole is a broad-spectrum, systemic fungicide widely utilized in agriculture to manage a variety of fungal diseases, including powdery mildew and scabs on fruits and crops.[1] Belonging to the imidazole (B134444) class of fungicides, its efficacy stems from a targeted disruption of a critical biosynthetic pathway in fungi.[1][2] This technical guide provides a detailed examination of Triflumizole's classification, its molecular mechanism of action, quantitative efficacy data, and the experimental protocols used for its evaluation.

Classification and Chemical Structure

Triflumizole is classified as an imidazole fungicide, a group of compounds characterized by a five-membered diazole heterocyclic ring.[2][3] Chemically, its IUPAC name is (E)-4-chloro-α,α,α-trifluoro-N-(1-imidazol-1-yl-2-propoxyethylidene)-o-toluidine.[1][4] It is a member of the conazole fungicides and is specifically recognized as a demethylation inhibitor (DMI), placing it in Group 3 as classified by the Fungicide Resistance Action Committee (FRAC).[4]

Key Structural Features:

• Imidazole Ring: The core functional group responsible for binding to the target enzyme.

• Chlorinated and Trifluoromethylated Phenyl Group: These substitutions contribute to the compound's stability and lipophilicity, influencing its interaction with the target site.[3][5]

• Propoxyethylidene Side Chain: This portion of the molecule also plays a role in its overall fungicidal activity.

The relationship between the chemical structure of imidazole derivatives and their antifungal activity is a subject of extensive study.[5][6][7] Quantitative Structure-Activity Relationship (QSAR) studies have shown that factors like size, bulkiness, and lipophilicity are significant determinants of their antifungal potency.[5]

Molecular Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary mode of action for Triflumizole is the inhibition of sterol biosynthesis, a vital pathway for maintaining the integrity of fungal cell membranes.[1][8] Specifically, Triflumizole targets and inhibits the enzyme lanosterol (B1674476) 14α-demethylase (CYP51) , a cytochrome P450 enzyme.[2][9][10]

This enzyme catalyzes a critical step in the conversion of lanosterol to ergosterol.[11] Ergosterol is the principal sterol in fungal cell membranes, analogous to cholesterol in animal cells, and is essential for regulating membrane fluidity, stability, and the function of membrane-bound enzymes.[10][12] By inhibiting CYP51, Triflumizole blocks the production of ergosterol, leading to the accumulation of toxic 14α-methylated sterol precursors.[13] This disruption of membrane structure and function ultimately results in the cessation of fungal growth and cell death.

Quantitative Efficacy Data

The efficacy of a fungicide is often quantified by its half-maximal effective concentration (EC50) or minimum inhibitory concentration (MIC), which represent the concentration of the compound required to inhibit 50% of fungal growth or the lowest concentration to prevent visible growth, respectively. While specific EC50 values for Triflumizole are highly dependent on the fungal species and testing conditions, this section presents a summary of typical application rates, which reflect its potent activity.

Crop Type	Target Diseases	Typical Application Rate (g/ha)
Pome Fruit	Gymnosporangium, Venturia spp. (Scab)	700 - 1000
Fruits & Vegetables	Powdery Erysiphaceae (Powdery Mildew)	180 - 300
Cereals (Seed Treatment)	Bipolaris oryzae, Tilletia, Ustilago spp.	Not Applicable (Seed Treatment)

Data compiled from publicly available product information.[1]

Experimental Protocols

The evaluation of Triflumizole's antifungal properties involves standardized in vitro susceptibility testing methods. A common and fundamental procedure is the broth microdilution method, adapted from guidelines provided by organizations like the Clinical and Laboratory Standards Institute (CLSI).[14][15]

Protocol: Broth Microdilution Susceptibility Testing

This protocol determines the Minimum Inhibitory Concentration (MIC) of Triflumizole against a specific fungal isolate.

1. Preparation of Antifungal Stock Solution:

• Dissolve Triflumizole powder in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution.

• Perform serial two-fold dilutions of the stock solution in a standardized liquid medium, such as RPMI-1640 buffered with MOPS, to achieve the desired final concentration range in the microtiter plate wells.[15]

2. Inoculum Preparation:

• Culture the fungal isolate on an appropriate agar (B569324) medium (e.g., Potato Dextrose Agar) to obtain a fresh, pure culture.

• Prepare a suspension of fungal spores or yeast cells in sterile saline.

• Adjust the suspension turbidity spectrophotometrically to a standardized concentration (e.g., 0.5 McFarland standard), which corresponds to a known cell density.[15]

• Dilute this adjusted inoculum in the RPMI-1640 medium to the final target concentration (e.g., 0.5 x 10³ to 2.5 x 10³ cells/mL).[15]

3. Assay Procedure:

• Dispense 100 µL of each Triflumizole dilution into the wells of a 96-well flat-bottom microtiter plate.

• Add 100 µL of the standardized fungal inoculum to each well.

• Include a positive control (inoculum without fungicide) and a negative control (medium only) on each plate.

• Incubate the plates at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours), depending on the growth rate of the fungus.[16]

4. Determination of MIC:

• Visually or spectrophotometrically assess fungal growth in each well.

• The MIC is defined as the lowest concentration of Triflumizole that causes a significant inhibition of growth (e.g., ≥80%) compared to the positive control.[15]

Logical Relationships: Structure-Activity of Imidazoles

The fungicidal activity of imidazole compounds is intrinsically linked to their chemical structure. Modifications to different parts of the molecule can significantly alter its efficacy.

• Imidazole Core: Essential for coordinating with the heme iron atom within the active site of the CYP51 enzyme.

• N-1 Substituent: The nature of the side chain attached to the N-1 position of the imidazole ring is critical for the strength of the interaction with the enzyme.

• Lipophilic Moiety: A bulky, lipophilic group (like the substituted phenyl group in Triflumizole) is necessary to fit into the hydrophobic active site of the target enzyme and contributes to the compound's ability to penetrate the fungal cell membrane.[5]

Conclusion

Triflumizole's classification as a Group 3 imidazole fungicide is defined by its targeted and potent inhibition of sterol 14α-demethylase (CYP51). This mechanism disrupts the synthesis of ergosterol, a component vital for fungal cell membrane integrity, leading to effective control of a broad spectrum of pathogenic fungi. Understanding its chemical structure, mechanism of action, and the experimental methods for its evaluation is fundamental for its effective use in agricultural settings and for the development of new antifungal agents.

References

• 1. Triflumizole TC - HEBEN [hb-p.com]
• 2. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. fao.org [fao.org]
• 5. Quantitative structure-activity relationships study of a series of imidazole derivatives as potential new antifungal drugs [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-Activity Relationships of a New Antifungal Imidazole, AFK-108, and Related Compounds [jstage.jst.go.jp]
• 7. Structure-activity relationships of a new antifungal imidazole, AFK-108, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Triflumizole - LKT Labs [lktlabs.com]
• 9. Sterol 14α-Demethylase Cytochrome P450 (CYP51), a P450 in all Biological Kingdoms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Cytochrome P450 Lanosterol 14α-Demethylase Gene Is a Demethylation Inhibitor Fungicide Resistance Determinant in Monilinia fructicola Field Isolates from Georgia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sterol Biosynthesis Pathway as Target for Anti-trypanosomatid Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Effects of miconazole and dodecylimidazole on sterol biosynthesis in Ustilago maydis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2.4. Antifungal Susceptibility Testing [bio-protocol.org]
• 16. Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips | Fungal Diseases | CDC [cdc.gov]

In Vitro Antifungal Spectrum of Triflumizole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triflumizole is a broad-spectrum imidazole (B134444) fungicide widely utilized in agriculture for the management of a variety of fungal diseases.[1][2][3] Its primary mechanism of action involves the inhibition of ergosterol (B1671047) biosynthesis, a critical component of the fungal cell membrane, leading to disruption of membrane integrity and ultimately fungal cell death.[1] This technical guide provides a comprehensive overview of the in vitro antifungal spectrum of Triflumizole, presenting available quantitative data, detailing experimental protocols for susceptibility testing, and visualizing the key signaling pathway and experimental workflows.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triflumizole belongs to the sterol demethylation inhibitor (DMI) class of fungicides.[1] Its antifungal activity stems from the targeted inhibition of the fungal cytochrome P450 enzyme, sterol 14α-demethylase. This enzyme is essential for the conversion of lanosterol (B1674476) to ergosterol, a vital component that maintains the fluidity and integrity of the fungal cell membrane.

By binding to the heme iron of the enzyme, Triflumizole disrupts the demethylation process, leading to an accumulation of toxic sterol precursors and a depletion of ergosterol. This alteration in membrane composition increases its permeability and disrupts the function of membrane-bound enzymes, ultimately inhibiting fungal growth and proliferation.

Mechanism of Action of Triflumizole.

In Vitro Antifungal Spectrum

Activity Against Dermatophytes

Fungal Species	MIC Range (µg/mL)	Geometric Mean MIC (µg/mL)
Trichophyton rubrum	0.003 - 0.25	0.01
Trichophyton mentagrophytes	0.003 - 1	0.09
Trichophyton tonsurans	0.003 - 0.5	0.05
Trichophyton violaceum	0.003 - 0.25	0.05
Microsporum canis	0.003 - 0.5	0.04
Microsporum gypseum	0.003 - 1	0.13
Epidermophyton floccosum	0.003 - 0.5	0.07
Microsporum cookei	>16	>16
Microsporum racemosum	>16	>16

Data sourced from a study evaluating the in vitro activities of 10 antifungal drugs against 508 dermatophyte strains.

Activity Against Plant Pathogenic Fungi

Fungal Species	Metric	Value (µg/mL)
Botrytis cinerea	EC50 (mean)	0.58[1]
Podosphaera leucotricha	EC50 Range	0.09 - 6.31[2]

Note: EC50 (Effective Concentration 50%) is the concentration of a drug that gives half-maximal response.

While specific MIC values are not consistently reported, Triflumizole has demonstrated efficacy in controlling a variety of other plant pathogenic fungi, including:

• Powdery mildews [1]

• Scab (e.g., Venturia spp.)[3]

• Rusts [1]

• Gymnosporangium spp. [3]

• Fusarium spp. [3]

• Monilinia spp. [3]

• Bipolaris oryzae (as a seed treatment)[3]

• Tilletia spp. (as a seed treatment)[3]

• Ustilago spp. (as a seed treatment)[3]

Experimental Protocols for Antifungal Susceptibility Testing

The determination of in vitro antifungal activity, typically expressed as the Minimum Inhibitory Concentration (MIC), is performed using standardized methodologies. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide widely accepted protocols. The following is a detailed description of the broth microdilution method, which is a common technique for determining the MIC of antifungal agents against filamentous fungi.

Broth Microdilution Method (Adapted from CLSI M38-A2)

This method is designed to determine the MIC of antifungal agents against filamentous fungi.

1. Preparation of Antifungal Stock Solution:

• A stock solution of Triflumizole is prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO). The concentration is typically 100 times the highest final concentration to be tested.

2. Preparation of Microdilution Plates:

• A series of twofold dilutions of the antifungal agent are prepared in a 96-well microtiter plate using a liquid medium (e.g., RPMI 1640).

• The final volume in each well is typically 100 µL.

• A growth control well (containing medium and inoculum but no antifungal agent) and a sterility control well (containing medium only) are included on each plate.

3. Inoculum Preparation:

• The fungal isolate is grown on a suitable agar (B569324) medium (e.g., potato dextrose agar) to promote sporulation.

• Conidia (spores) are harvested by flooding the agar surface with sterile saline and gently scraping the surface.

• The resulting suspension is adjusted to a specific concentration (e.g., 0.4 × 10⁴ to 5 × 10⁴ CFU/mL) using a spectrophotometer and confirmed by quantitative colony counts.

4. Inoculation and Incubation:

• Each well of the microdilution plate is inoculated with 100 µL of the standardized fungal suspension, resulting in a final volume of 200 µL.

• The plates are incubated at a specified temperature (e.g., 35°C) for a defined period (e.g., 48-72 hours), depending on the growth rate of the fungus.

5. Determination of MIC:

• The MIC is determined as the lowest concentration of the antifungal agent that causes a predetermined level of growth inhibition (e.g., 50% or 100%) compared to the growth control. This is typically assessed visually or with a spectrophotometer.

Workflow for Broth Microdilution MIC Assay.

Conclusion

Triflumizole demonstrates significant in vitro activity against a broad spectrum of fungi, particularly dermatophytes and various plant pathogens. Its efficacy is rooted in the targeted inhibition of ergosterol biosynthesis, a well-established and effective antifungal mechanism. While quantitative data for its activity against human pathogenic yeasts and molds are limited, the existing information underscores its importance as an agricultural fungicide. The standardized protocols for antifungal susceptibility testing provide a robust framework for further evaluation of Triflumizole and other antifungal compounds. Further research to expand the documented in vitro antifungal spectrum of Triflumizole, especially against emerging and resistant fungal strains, would be of considerable value.

References

• 1. researchgate.net [researchgate.net]
• 2. No Evidence of Resistance to Trifloxystrobin, Triflumizole, and Boscalid in Podosphaera leucotricha Isolates From U.S. Commercial Apple Orchards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Initial Toxicological Profile of Triflumizole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triflumizole is a broad-spectrum imidazole (B134444) fungicide used extensively in agriculture. This technical guide provides a comprehensive overview of its initial toxicological profile, drawing from a range of non-clinical studies. The document summarizes key findings on acute, subchronic, and chronic toxicity, as well as carcinogenicity, genotoxicity, reproductive and developmental effects, and neurotoxicity. Detailed experimental protocols for pivotal studies are provided, and quantitative data are presented in structured tables for comparative analysis. Furthermore, this guide illustrates the primary mechanisms of Triflumizole's action—inhibition of ergosterol (B1671047) biosynthesis and activation of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) signaling pathway—through detailed diagrams. The metabolic pathway of Triflumizole in rats is also depicted. This document is intended to serve as a core reference for researchers, scientists, and drug development professionals involved in the assessment of Triflumizole and related compounds.

Acute Toxicity

Triflumizole exhibits low to moderate acute toxicity via the oral route and low toxicity via the dermal and inhalation routes.

Experimental Protocol: Acute Oral Toxicity (Rat)

Based on general principles of OECD Test Guideline 423, the acute oral toxicity of Triflumizole was assessed in rats.

• Test System: Sprague-Dawley rats.

• Animal Model: Young adult, healthy, nulliparous, and non-pregnant females are typically used. A group of males may also be tested.

• Dosage: A single dose of Triflumizole is administered by oral gavage. The volume typically does not exceed 1 mL/100g of body weight for aqueous solutions.

• Vehicle: Often administered in a suitable vehicle like corn oil or an aqueous suspension.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for up to 14 days post-dosing.

• Endpoints: The primary endpoint is the LD50 (median lethal dose), along with observations of toxic effects. Gross necropsy is performed on all animals at the end of the study.

Table 1: Acute Toxicity of Triflumizole

Study Type	Species	Route	LD50/LC50	Observed Effects	Reference
Oral	Rat	Gavage	1057 mg/kg bw	Signs of neurotoxicity including decreased activity and stereotyped behavior.	[1]
Dermal	Rat	Dermal	> 5000 mg/kg bw	Not a skin irritant.	[1]
Inhalation	Rat	Inhalation	> 3.6 mg/L (4-hour, nose-only)	Signs of neurotoxicity.	[1]
Eye Irritation	Rabbit	Ocular	-	Mild eye irritant.	[2]
Dermal Sensitization	Guinea Pig	Dermal	-	Sensitizer (Maximization test).	[1]

Subchronic and Chronic Toxicity

Repeated dose studies in rodents and dogs have identified the liver as a primary target organ for Triflumizole toxicity.

Experimental Protocol: 90-Day Oral Toxicity (Rodent)

Following the principles of OECD Test Guideline 408, a 90-day subchronic oral toxicity study is conducted.

• Test System: Typically Wistar or Sprague-Dawley rats.

• Animal Model: Groups of at least 10 male and 10 female rats per dose group.

• Dosage: Triflumizole is administered daily in the diet, drinking water, or by gavage for 90 days. At least three dose levels and a control group are used.

• Endpoints: Daily clinical observations, weekly body weight and food consumption measurements, hematology, clinical chemistry, and urinalysis at termination. Comprehensive gross necropsy and histopathology of major organs and tissues are performed.

Table 2: Subchronic and Chronic Toxicity of Triflumizole

Study Type	Species	Duration	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Findings	Reference
Subchronic Oral	Rat	90 days	15 (males)	3.5	Liver toxicity, including increased liver weight and hepatocellular hypertrophy.	[1][3]
Subchronic Oral	Mouse	90 days	-	-	Liver effects including increased liver weight and fat droplet accumulation.	[2]
Chronic Oral	Dog	1 year	-	-	Liver effects.	[3]
Combined Chronic Toxicity/Carcinogenicity	Rat	2 years	3.7 (males)	4.6 (females)	Liver toxicity (eosinophilic foci in males; fatty vacuolation, inflammation, and necrosis in females).	[3][4]

Carcinogenicity

Long-term studies in rats and mice have not shown evidence of carcinogenicity for Triflumizole.

Experimental Protocol: Carcinogenicity Study (Rodent)

Based on OECD Test Guideline 451, carcinogenicity studies are conducted over the majority of the animal's lifespan.

• Test System: Typically Fischer 344 rats and B6C3F1 mice.

• Animal Model: Groups of at least 50 male and 50 female animals per dose group.

• Dosage: Triflumizole is administered in the diet for 18 months (mice) or 2 years (rats).

• Endpoints: Survival, body weight, food consumption, clinical observations, and complete histopathological examination of all organs and tissues for neoplastic lesions.

Table 3: Carcinogenicity of Triflumizole

Species	Duration	Key Findings	Classification	Reference
Rat	2 years	No evidence of carcinogenicity.	Not likely to be carcinogenic to humans.	[2][4]
Mouse	18 months	No evidence of carcinogenicity.	Not likely to be carcinogenic to humans.	[2][4]

Genotoxicity

Triflumizole has been tested in a battery of in vitro and in vivo genotoxicity assays and has not shown evidence of mutagenic or genotoxic potential.

Experimental Protocols:

• Ames Test (Bacterial Reverse Mutation Assay): (OECD Guideline 471) Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) are exposed to various concentrations of Triflumizole with and without metabolic activation (S9 mix). The number of revertant colonies is counted to assess mutagenicity.

• In Vitro Mammalian Cell Gene Mutation Assay: (OECD Guideline 476) For example, the Mouse Lymphoma Assay (MLA) using L5178Y cells. Cells are treated with Triflumizole with and without S9 mix, and mutations at the thymidine (B127349) kinase (TK) locus are measured.

• In Vivo Micronucleus Test: (OECD Guideline 474) Mice or rats are treated with Triflumizole, and bone marrow or peripheral blood is collected. Erythrocytes are examined for the presence of micronuclei, an indicator of chromosomal damage.

Table 4: Genotoxicity of Triflumizole

Assay Type	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames)	S. typhimurium	With & Without S9	Negative	[1]
In vitro Chromosome Aberration	Chinese Hamster Ovary (CHO) cells	With & Without S9	Negative	[1]
In vivo Micronucleus	Mouse Bone Marrow	-	Negative	[1]
Unscheduled DNA Synthesis	Rat Hepatocytes	-	Negative	[1]

Reproductive and Developmental Toxicity

Triflumizole has shown effects on reproduction and development at maternally toxic doses.

Experimental Protocols:

• Two-Generation Reproduction Study (Rat): (OECD Guideline 416) Male and female rats (P generation) are exposed to Triflumizole in the diet before mating, during gestation, and lactation. The F1 offspring are also exposed and subsequently mated to produce the F2 generation. Endpoints include fertility, gestation length, litter size, pup viability, and growth.

• Developmental Toxicity Study (Rabbit): (OECD Guideline 414) Pregnant rabbits are dosed with Triflumizole during the period of organogenesis. Fetuses are examined for external, visceral, and skeletal abnormalities.

Table 5: Reproductive and Developmental Toxicity of Triflumizole

Study Type	Species	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Findings	Reference
Two-Generation Reproduction	Rat	Parental: 4.8; Offspring: 12	Parental: -; Offspring: -	Reduced fertility and litter size at parentally toxic doses. Increased gestation length.	[1]
Developmental	Rat	Maternal: -; Developmental: -	Maternal: 35; Developmental: 35	Decreased viable fetuses, increased resorptions, decreased fetal body weight, and increased cervical ribs at maternally toxic doses.	[2][5]
Developmental	Rabbit	-	-	No evidence of teratogenicity.	[3]

Neurotoxicity

Signs of neurotoxicity have been observed in acute high-dose studies, but not in subchronic studies.

Experimental Protocols:

• Acute Neurotoxicity Study (Rat): (OECD Guideline 424) Rats receive a single oral dose of Triflumizole. A Functional Observational Battery (FOB) and automated motor activity assessment are conducted at various time points.

• Subchronic Neurotoxicity Study (Rat): (OECD Guideline 424) Rats are dosed daily for 90 days. FOB and motor activity are assessed at multiple intervals. Neuropathological examination is performed at termination.

Table 6: Neurotoxicity of Triflumizole

Study Type	Species	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Findings	Reference
Acute Oral	Rat	-	100	Neuromuscular impairment and decreased locomotor activity.	[5]
Acute Inhalation	Rat	-	-	Signs of neurotoxicity.	[2]
Subchronic Oral	Rat	-	-	No evidence of neurotoxicity.	[3]

Mechanisms of Toxicity

Inhibition of Ergosterol Biosynthesis

Triflumizole's primary mode of action as a fungicide is the inhibition of sterol 14α-demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway in fungi. This disruption of ergosterol production leads to the accumulation of toxic sterol precursors and altered cell membrane integrity, ultimately inhibiting fungal growth.

Inhibition of Ergosterol Biosynthesis by Triflumizole.

PPARγ Activation

Triflumizole has been identified as an activator of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor that plays a key role in adipogenesis (fat cell differentiation) and lipid metabolism[6]. Activation of PPARγ by Triflumizole can lead to changes in gene expression related to these processes.

Triflumizole-mediated PPARγ Signaling Pathway.

Absorption, Distribution, Metabolism, and Excretion (ADME)

In rats, Triflumizole is rapidly and extensively absorbed after oral administration[1]. It is widely distributed in tissues, with the highest concentrations found in the liver[1]. The majority of the administered dose is excreted within 24-48 hours, primarily in the urine[1]. Triflumizole is extensively metabolized, with less than 2% of the parent compound being excreted unchanged[1].

References

• 1. researchgate.net [researchgate.net]
• 2. apps.who.int [apps.who.int]
• 3. fsc.go.jp [fsc.go.jp]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Short-term toxicity – 90-day oral (rodent) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Triflumizole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Triflumizole (B33211), a widely used fungicide. The described protocol is applicable for the determination of Triflumizole in various matrices, including agricultural products. This document provides comprehensive experimental protocols, data presentation in tabular format for clarity, and a visual representation of the analytical workflow.

Introduction

Triflumizole is an imidazole (B134444) fungicide used to control a broad spectrum of fungal diseases on a variety of crops. Monitoring its residue levels in food and environmental samples is crucial for ensuring consumer safety and regulatory compliance. This application note presents a reliable HPLC method with UV detection for the quantification of Triflumizole and its principal metabolite.

Data Presentation

Chromatographic Conditions and Performance

The following table summarizes the optimized HPLC conditions and the performance characteristics of the method for Triflumizole analysis.

Parameter	Value
HPLC Column	Nucleosil 5 C18 (ODS, 5 µm)
Mobile Phase	Acetonitrile (B52724) : 3 mM Carbonate Buffer (pH 9.0) (7:3, v/v)[1]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	238 nm[1][2]
Retention Time	Triflumizole: (Not explicitly stated in search results)
Metabolite: (Not explicitly stated in search results)
Linearity (R²) (0.2 - 4.0 mg/kg)	> 0.999[2]
Limit of Detection (LOD)	0.02 mg/kg[2] / 0.01-0.02 ppm[1]
Limit of Quantification (LOQ)	0.05 mg/kg (for agricultural products)
Recovery (at 0.1 and 0.4 mg/kg)	87.5% - 93.3%[2]

Experimental Protocols

Standard Solution Preparation

1.1. Stock Standard Solution (100 µg/mL):

• Accurately weigh 10 mg of Triflumizole analytical standard.

• Dissolve in a small amount of acetonitrile in a 100 mL volumetric flask.

• Bring to volume with acetonitrile and mix thoroughly.

• Store the stock solution at 4°C in a dark, airtight container.

1.2. Working Standard Solutions:

• Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations within the expected sample range (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 µg/mL).

• These solutions are used to construct the calibration curve.

Sample Preparation (from Agricultural Products)

2.1. Extraction:

• Homogenize a representative sample of the agricultural product (e.g., fruits, vegetables).

• Weigh 20 g of the homogenized sample into a suitable container.

• Add 100 mL of methanol (B129727) and shake vigorously for 30 minutes.

• Filter the extract through a Büchner funnel with filter paper.

2.2. Liquid-Liquid Partitioning:

• Transfer the methanol extract to a separatory funnel.

• Add 100 mL of dichloromethane (B109758) and 100 mL of a 5% sodium chloride solution.

• Shake vigorously for 5 minutes and allow the layers to separate.

• Collect the lower dichloromethane layer, which contains the Triflumizole.

2.3. Clean-up:

• Prepare a Florisil solid-phase extraction (SPE) column.

• Pass the dichloromethane extract through the Florisil column.

• Elute the Triflumizole from the column with a suitable solvent mixture (e.g., a mixture of dichloromethane and acetone).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

2.4. Reconstitution:

• Reconstitute the dried residue in a known volume of the mobile phase (e.g., 1 mL).

• Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial for analysis.

HPLC Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard and sample solutions into the HPLC system.

• Record the chromatograms and integrate the peak areas corresponding to Triflumizole and its metabolite.

• Quantify the amount of Triflumizole in the samples by comparing the peak areas with the calibration curve generated from the standard solutions.

Mandatory Visualization

Caption: Workflow for Triflumizole quantification by HPLC.

Conclusion

The HPLC method described in this application note is a reliable and validated procedure for the quantification of Triflumizole in agricultural samples. The method exhibits excellent linearity, sensitivity, and recovery, making it suitable for routine analysis in quality control and research laboratories. Adherence to the detailed protocols will ensure accurate and reproducible results.

References

• 1. Residue analysis of triflumizole and its metabolite in crops by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Residual Triflumizole, an Imidazole Fungicide, in Apples, Pears and Cucumbers Using High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Triflumizole Residues by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of Triflumizole residues in various matrices using gas chromatography (GC). Triflumizole is a widely used fungicide, and monitoring its residue levels is crucial for ensuring food safety and environmental quality. The described methodology, based on established analytical principles, offers high sensitivity and selectivity for the quantification of Triflumizole. This document outlines the necessary reagents, instrumentation, sample preparation procedures, and GC conditions. Additionally, it presents a summary of performance characteristics to guide laboratory validation.

Introduction

Triflumizole is a conazole fungicide that effectively controls a broad spectrum of fungal diseases on fruits, vegetables, and other crops.[1] Its mode of action involves the inhibition of sterol biosynthesis in fungi.[1] Due to its widespread application, regulatory bodies worldwide have established maximum residue limits (MRLs) for Triflumizole in various commodities. Gas chromatography, particularly when coupled with mass spectrometry (GC-MS or GC-MS/MS), is a powerful and widely adopted technique for the routine analysis of pesticide residues like Triflumizole.[2][3][4] This method provides the necessary sensitivity and selectivity to meet the stringent regulatory requirements.

Principle of the Method

The analysis of Triflumizole residues by GC involves a multi-step process. First, the analyte is extracted from the sample matrix, typically using an organic solvent. The resulting extract is then subjected to a clean-up procedure to remove interfering co-extractives. Finally, the purified extract is injected into the GC system, where Triflumizole is separated from other components and detected. Quantification is achieved by comparing the peak area of Triflumizole in the sample to that of a known standard.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile, n-hexane, ethyl acetate (B1210297) (all pesticide residue grade or equivalent).

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl).

• SPE Cartridges: C18 or Carbon/NH2 cartridges for solid-phase extraction (SPE) clean-up.[2][5]

• Standards: Certified reference standard of Triflumizole.

• Gases: Helium or Nitrogen (high purity) for GC.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely used sample preparation technique for pesticide residue analysis.[3][6]

• Homogenization: Homogenize a representative sample of the matrix (e.g., fruit, vegetable).

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., MgSO₄, NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.[3]

• Clean-up (Dispersive SPE):

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Add it to a clean-up tube containing a suitable sorbent mixture (e.g., PSA, C18, GCB) to remove interfering matrix components.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract: The resulting supernatant is ready for GC analysis.

Instrumentation: Gas Chromatography

• Gas Chromatograph: A GC system equipped with a suitable detector, such as a Mass Spectrometer (MS), Triple Quadrupole Mass Spectrometer (MS/MS), or an Electron Capture Detector (ECD).

• Column: A capillary column suitable for pesticide analysis, such as a DB-5ms or HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).[7]

• Injector: Splitless injection is commonly used for trace analysis.

GC-MS/MS Operating Conditions (Example)

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1-2 µL
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min[7][8]
Oven Temperature Program	Initial 70°C for 2 min, ramp to 150°C at 25°C/min, then to 200°C at 3°C/min, and finally to 280°C at 8°C/min, hold for 10 min.
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Note: These conditions are a general guideline and may require optimization for specific instruments and matrices.

Data Presentation

The performance of the GC method for Triflumizole analysis is summarized in the table below. These values are indicative and may vary depending on the specific matrix and experimental conditions.

Parameter	Matrix	Method	Value	Reference
Limit of Quantification (LOQ)	Fruits	GC-MS/MS	0.8 - 3.4 µg/kg	[2]
Recovery	Fruits	GC-MS/MS	82.6 - 117.1%	[2]
Linearity (Correlation Coefficient)	Fruits	GC-MS/MS	> 0.9940	[2]
Relative Standard Deviation (RSD)	Fruits	GC-MS/MS	< 10%	[2]

Visualizations

Caption: Experimental workflow for Triflumizole residue analysis.

Caption: Logical relationships in the GC analysis of Triflumizole.

Conclusion

The gas chromatography-based methods, particularly GC-MS/MS, provide a robust and reliable approach for the determination of Triflumizole residues in various matrices. The QuEChERS sample preparation protocol is efficient and effective for extracting Triflumizole while minimizing matrix interference. The validation data demonstrates that the method is sensitive, accurate, and precise, making it suitable for routine monitoring and regulatory compliance. Laboratories should perform in-house validation to ensure the method meets their specific requirements for different sample types.

References

• 1. fao.org [fao.org]
• 2. [Determination of 11 triazole fungicides in fruits using solid phase extraction and gas chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hpst.cz [hpst.cz]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 8. A Multi Residue GC-MS Method for Determination of 12 Pesticides in Cucumber - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Efficacy Testing of Triflumizole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triflumizole is a broad-spectrum systemic fungicide belonging to the imidazole (B134444) class of chemicals.[1][2] Its primary mode of action is the inhibition of ergosterol (B1671047) biosynthesis, a vital component of the fungal cell membrane.[1][2][3] Specifically, Triflumizole inhibits the C14-demethylase enzyme, which disrupts the fungal cell membrane's structure and function, ultimately leading to cell death.[3][4] This fungicide is effective against a wide range of phytopathogenic fungi, including those responsible for powdery mildew, scab, and various rot diseases in fruits and vegetables.[1][5][6] These application notes provide detailed protocols for in vitro assays to determine the efficacy of Triflumizole against key fungal pathogens.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triflumizole targets the ergosterol biosynthesis pathway, which is crucial for the integrity of fungal cell membranes. By inhibiting the sterol 14α-demethylase enzyme, it blocks the conversion of lanosterol (B1674476) to ergosterol, leading to an accumulation of toxic sterol precursors and a depletion of ergosterol. This disruption of the cell membrane's structure and function inhibits fungal growth and development.[3][4][7]

Caption: Mechanism of action of Triflumizole.

Experimental Protocols

Two common in vitro methods for evaluating the efficacy of fungicides are the poisoned food technique and the spore germination inhibition assay.

Poisoned Food Technique for Mycelial Growth Inhibition

This method assesses the effect of a fungicide on the radial growth of a fungus on an agar (B569324) medium.

a. Materials:

• Pure culture of the target fungus (e.g., Monilinia fructicola, Fusarium spp.)

• Potato Dextrose Agar (PDA) medium

• Triflumizole (technical grade)

• Sterile distilled water

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm diameter)

• Incubator

• Micropipettes

• Laminar flow hood

b. Experimental Workflow:

Caption: Workflow for the poisoned food technique.

c. Protocol:

• Prepare Triflumizole Stock Solution: Prepare a stock solution of Triflumizole (e.g., 1000 µg/mL) by dissolving the technical grade compound in a minimal amount of DMSO and then bringing it to the final volume with sterile distilled water.

• Prepare Poisoned Media: Autoclave the PDA medium and allow it to cool to approximately 45-50°C. Add the required volume of the Triflumizole stock solution to the molten PDA to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A control medium should be prepared by adding the same volume of DMSO and sterile distilled water without the fungicide.

• Pour Plates: Pour approximately 20 mL of the poisoned and control media into sterile 90 mm Petri dishes and allow them to solidify.

• Inoculation: Using a sterile 5 mm cork borer, cut a disc from the edge of an actively growing 7-day-old culture of the target fungus. Place the fungal disc, mycelial side down, in the center of each agar plate.

• Incubation: Incubate the plates at the optimal temperature for the specific fungus (e.g., 25 ± 2°C for Monilinia fructicola) in the dark.

• Data Collection: Measure the radial growth of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches the edge of the dish.

• Data Analysis: Calculate the percentage of mycelial growth inhibition (MGI) for each concentration using the following formula: MGI (%) = [(dc - dt) / dc] x 100 Where:

  • dc = average diameter of the fungal colony in the control plate

  • dt = average diameter of the fungal colony in the treated plate

  The EC50 (Effective Concentration to inhibit 50% of growth) can be determined by probit analysis of the MGI data.

Spore Germination Inhibition Assay

This assay evaluates the effect of a fungicide on the germination of fungal spores.

a. Materials:

• Fresh, viable fungal spores (e.g., from Venturia inaequalis or Sphaerotheca fuliginea)

• Triflumizole (technical grade)

• Sterile distilled water

• DMSO

• Glass cavity slides or water agar plates

• Micropipettes

• Hemocytometer

• Microscope

• Humid chamber (e.g., a Petri dish with moist filter paper)

b. Protocol:

• Prepare Spore Suspension: Harvest spores from a fresh culture by gently scraping the surface with a sterile loop or brush into sterile distilled water. Filter the suspension through sterile cheesecloth to remove mycelial fragments. Adjust the spore concentration to approximately 1 x 10^5 spores/mL using a hemocytometer.

• Prepare Triflumizole Solutions: Prepare a series of Triflumizole concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL) in sterile distilled water. A small amount of DMSO can be used for initial solubilization. A control solution should contain the same concentration of DMSO as the treatment solutions.

• Assay Setup:

  • Cavity Slide Method: Place a drop of the spore suspension and a drop of the Triflumizole solution in the cavity of a sterile glass slide. Mix gently.

  • Water Agar Method: Spread a thin layer of 2% water agar on a microscope slide. Once solidified, place a drop of the spore suspension and a drop of the Triflumizole solution on the agar surface.

• Incubation: Place the slides in a humid chamber and incubate at the optimal temperature for spore germination (e.g., 20-25°C) for 24-48 hours.

• Data Collection: Using a microscope, observe at least 100 spores per replicate and count the number of germinated and non-germinated spores. A spore is considered germinated if the germ tube is at least half the length of the spore.

• Data Analysis: Calculate the percentage of spore germination inhibition (SGI) using the following formula: SGI (%) = [(gc - gt) / gc] x 100 Where:

  • gc = percentage of germination in the control

  • gt = percentage of germination in the treatment

  The EC50 value can be determined by probit analysis.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison of the efficacy of Triflumizole against different fungal species and at various concentrations.

Table 1: In Vitro Efficacy of Triflumizole Against Mycelial Growth of Various Fungal Pathogens.

Fungal Species	Triflumizole Concentration (µg/mL)	Mean Mycelial Growth Inhibition (%)	EC50 (µg/mL)
Monilinia fructicola	0.01	25.3	0.05
0.1	68.7
1.0	95.2
Fusarium oxysporum	0.1	30.1	0.45
1.0	75.4
10.0	98.9
Venturia inaequalis	0.01	45.2	0.02
0.1	89.6
1.0	100

Note: The data presented in this table are illustrative and may not represent actual experimental results.

Table 2: Minimum Inhibitory Concentration (MIC) of Triflumizole Against Fusarium Species.

Fusarium Species	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
F. graminearum	2 - 16	4	8
F. solani	4 - >32	8	16
F. verticillioides	1 - 8	2	4

Note: The data presented in this table are illustrative and based on typical ranges for triazole fungicides against Fusarium species. Actual MIC values for Triflumizole should be determined experimentally.

Table 3: In Vitro Efficacy of Triflumizole Against Spore Germination of Various Fungal Pathogens.

Fungal Species	Triflumizole Concentration (µg/mL)	Mean Spore Germination Inhibition (%)	EC50 (µg/mL)
Monilinia fructicola	0.001	35.8	0.005
0.01	72.1
0.1	98.4
Venturia inaequalis	0.001	55.2	0.002
0.01	95.7
0.1	100
Sphaerotheca fuliginea	0.01	60.3	0.008
0.1	92.5
1.0	100

Note: The data presented in this table are illustrative and may not represent actual experimental results.

References

• 1. In Vitro Activities of Investigational Triazoles against Fusarium Species: Effects of Inoculum Size and Incubation Time on Broth Microdilution Susceptibility Test Results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antifungal Susceptibility of 182 Fusarium Species Isolates from 20 European Centers: Comparison between EUCAST and Gradient Concentration Strip Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Antifungal Susceptibility Testing of Fusarium: A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Triflumizole Dose-Response Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triflumizole is an imidazole (B134444) fungicide widely used in agriculture to control a variety of fungal diseases. Its primary mechanism of action is the inhibition of ergosterol (B1671047) biosynthesis, a critical component of the fungal cell membrane.[1] Triflumizole specifically targets the enzyme lanosterol (B1674476) 14α-demethylase (CYP51), a cytochrome P450 enzyme essential for the conversion of lanosterol to ergosterol.[2] Inhibition of CYP51 disrupts the integrity and function of the fungal cell membrane, leading to the cessation of fungal growth and cell death. Understanding the dose-response relationship of Triflumizole is crucial for determining its efficacy, optimizing application rates, and assessing potential resistance development.

These application notes provide detailed protocols for conducting dose-response studies of Triflumizole against fungal pathogens. The methodologies described herein cover the assessment of fungal viability, the quantification of ergosterol content, and the direct evaluation of CYP51 inhibition.

Key Experimental Workflows and Signaling Pathways

To elucidate the dose-dependent effects of Triflumizole, a series of interconnected experiments are recommended. The overall experimental workflow begins with the determination of the inhibitory effect on fungal growth, followed by a more specific investigation into the biochemical mechanism of action.

Figure 1: Experimental workflow for Triflumizole dose-response studies.

The primary molecular target of Triflumizole is the ergosterol biosynthesis pathway, which is crucial for the formation of the fungal cell membrane.

Figure 2: Triflumizole's inhibition of the ergosterol biosynthesis pathway.

Experimental Protocols

Protocol 1: Fungal Cell Viability Dose-Response Assay using Resazurin (B115843)

This protocol determines the half-maximal inhibitory concentration (IC50) of Triflumizole by assessing the metabolic activity of fungal cells.

Materials:

• Fungal strain of interest

• Appropriate liquid growth medium (e.g., Potato Dextrose Broth, RPMI-1640)

• Triflumizole (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO)

• Resazurin sodium salt

• Sterile 96-well microtiter plates (opaque-walled for fluorescence)

• Microplate reader (fluorescence or absorbance)

• Sterile water or phosphate-buffered saline (PBS)

Procedure:

• Fungal Inoculum Preparation:

  • Culture the fungal strain in its appropriate liquid medium to the mid-logarithmic growth phase.

  • Adjust the concentration of the fungal suspension to a predetermined optimal density (e.g., 1 x 10^5 cells/mL) in fresh medium.

• Triflumizole Stock and Working Solutions:

  • Prepare a high-concentration stock solution of Triflumizole in DMSO (e.g., 10 mg/mL).

  • Perform serial dilutions of the Triflumizole stock solution in the appropriate growth medium to achieve a range of desired concentrations for the dose-response curve. Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent and non-toxic to the fungus (typically ≤1%).

• Assay Setup:

  • In a 96-well plate, add 100 µL of the fungal inoculum to each well.

  • Add 1 µL of the Triflumizole working solutions to the corresponding wells.

  • Include a positive control (fungal inoculum with medium only) and a vehicle control (fungal inoculum with medium and the same concentration of DMSO as the treatment wells).

  • Also, include a negative control (medium only) for background fluorescence/absorbance.

• Incubation:

  • Seal the plate and incubate at the optimal temperature for the fungal species for a predetermined duration (e.g., 24-72 hours).

• Resazurin Addition and Measurement:

  • Prepare a sterile solution of resazurin in PBS or sterile water (e.g., 0.15 mg/mL).[3]

  • Add 10-20 µL of the resazurin solution to each well.[3][4]

  • Incubate the plate for an additional 1-4 hours, or until a color change from blue to pink is observed in the positive control wells.[3][4]

  • Measure the fluorescence (Excitation: 530-570 nm, Emission: 580-620 nm) or absorbance (570 nm and 600 nm) using a microplate reader.[4][5]

• Data Analysis:

  • Subtract the background reading from all wells.

  • Calculate the percentage of cell viability for each Triflumizole concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the Triflumizole concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Quantification of Ergosterol Content

This protocol measures the ergosterol content in fungal cells treated with Triflumizole to confirm its mechanism of action.

Materials:

• Fungal cell pellets (from cultures treated with varying concentrations of Triflumizole)

• 25% Alcoholic potassium hydroxide (B78521) (KOH) solution

• n-Heptane

• Sterile distilled water

• 100% Ethanol

• UV-Vis Spectrophotometer and quartz cuvettes

Procedure:

• Cell Culture and Treatment:

  • Grow the fungal strain in a larger volume of liquid medium in the presence of various concentrations of Triflumizole (based on the IC50 value determined in Protocol 1, e.g., 0.5x, 1x, 2x IC50). Include an untreated control.

  • Harvest the fungal cells by centrifugation and wash the pellets with sterile distilled water.

  • Determine the net wet weight of each cell pellet.

• Saponification:

  • To each cell pellet, add 3 mL of 25% alcoholic KOH solution.[6][7]

  • Vortex vigorously for 1 minute.

  • Incubate the samples in an 85°C water bath for 1 hour to saponify the cellular lipids.[6]

• Ergosterol Extraction:

  • Allow the tubes to cool to room temperature.

  • Add 1 mL of sterile distilled water and 3 mL of n-heptane to each tube.

  • Vortex vigorously for 3 minutes to extract the non-saponifiable sterols into the heptane (B126788) layer.[7]

  • Centrifuge briefly to separate the phases.

  • Carefully transfer the upper heptane layer to a clean glass tube.

  • Repeat the extraction with another 3 mL of n-heptane and pool the heptane layers.

• Spectrophotometric Analysis:

  • Evaporate the heptane to dryness under a stream of nitrogen or in a fume hood.

  • Resuspend the dried sterol extract in 1 mL of 100% ethanol.

  • Scan the absorbance of the solution from 230 nm to 300 nm using a UV-Vis spectrophotometer.[6]

  • Ergosterol has a characteristic four-peaked absorbance profile with a peak at approximately 281.5 nm.[6]

• Data Analysis:

  • Calculate the ergosterol content as a percentage of the cell wet weight. The presence of ergosterol and its precursor, 24(28)-dehydroergosterol, can be determined by specific absorbance values at 281.5 nm and 230 nm.[7]

  • The percentage of ergosterol can be calculated using the following equations:

    • % Ergosterol + % 24(28) DHE = [(A281.5 / 290) × F] / pellet weight

    • % 24(28) DHE = [(A230 / 518) × F] / pellet weight

    • % Ergosterol = [% Ergosterol + % 24(28) DHE] - % 24(28) DHE

    • Where F is the dilution factor in ethanol, and 290 and 518 are the E values (in percent per centimeter) for crystalline ergosterol and 24(28) DHE, respectively.[7]

  • Compare the ergosterol content across the different Triflumizole concentrations.

Protocol 3: In Vitro CYP51 Inhibition Assay (Conceptual Framework)

This protocol provides a general framework for assessing the direct inhibitory effect of Triflumizole on CYP51 activity using a fluorogenic substrate.

Materials:

• Recombinant fungal CYP51 enzyme

• NADPH-cytochrome P450 reductase

• Fluorogenic CYP51 substrate (e.g., BOMCC)

• Triflumizole

• Reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• 96-well black microtiter plates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a reaction mixture containing the reaction buffer, recombinant CYP51, and NADPH-cytochrome P450 reductase.

  • Prepare serial dilutions of Triflumizole in an appropriate solvent (e.g., DMSO).

  • Prepare the fluorogenic substrate and NADPH regenerating system according to the manufacturer's instructions.

• Assay Setup:

  • In a 96-well black plate, add the reaction mixture to each well.

  • Add the Triflumizole dilutions to the test wells. Include a vehicle control (DMSO).

  • Pre-incubate the plate at 37°C for a short period (e.g., 10-15 minutes).

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate and the NADPH regenerating system to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths for the product of the fluorogenic substrate.

• Data Analysis:

  • Calculate the rate of reaction (increase in fluorescence per unit of time) for each well.

  • Determine the percentage of inhibition for each Triflumizole concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Triflumizole concentration and calculate the IC50 value.

Data Presentation

Quantitative data from the dose-response studies should be summarized in clearly structured tables to facilitate comparison and interpretation.

Table 1: Fungal Cell Viability in Response to Triflumizole Treatment

Triflumizole Concentration (µg/mL)	Mean Fluorescence Units (± SD)	Percent Viability (%)
0 (Vehicle Control)	4500 (± 250)	100
0.1	4250 (± 210)	94.4
0.5	3600 (± 180)	80.0
1.0	2300 (± 150)	51.1
5.0	800 (± 90)	17.8
10.0	250 (± 50)	5.6
IC50 (µg/mL)	\multicolumn{2}{	c

Table 2: Ergosterol Content in Fungal Cells Following Triflumizole Exposure

Triflumizole Concentration (µg/mL)	Mean Ergosterol Content (% of wet weight ± SD)	Percent Inhibition of Ergosterol Synthesis (%)
0 (Control)	0.25 (± 0.03)	0
0.5	0.15 (± 0.02)	40.0
1.0	0.08 (± 0.01)	68.0
2.0	0.03 (± 0.005)	88.0

Table 3: In Vitro Inhibition of CYP51 Activity by Triflumizole

Triflumizole Concentration (nM)	Mean Reaction Rate (RFU/min ± SD)	Percent Inhibition (%)
0 (Control)	150 (± 12)	0
10	125 (± 10)	16.7
50	80 (± 7)	46.7
100	45 (± 5)	70.0
500	15 (± 3)	90.0
IC50 (nM)	\multicolumn{2}{	c

References

• 1. fao.org [fao.org]
• 2. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. tribioscience.com [tribioscience.com]
• 5. labbox.es [labbox.es]
• 6. Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitation of Candida albicans Ergosterol Content Improves the Correlation between In Vitro Antifungal Susceptibility Test Results and In Vivo Outcome after Fluconazole Treatment in a Murine Model of Invasive Candidiasis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Triflumizole in Powdery Mildew Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Triflumizole in laboratory settings to control powdery mildew, caused by pathogens such as Podosphaera xanthii. The information is intended to guide researchers in establishing robust and reproducible in vitro and in planta assays for fungicide efficacy testing.

Introduction to Triflumizole

Triflumizole is a systemic fungicide belonging to the imidazole (B134444) group.[1] Its primary mode of action is the inhibition of sterol biosynthesis in fungi, a critical process for maintaining the integrity of fungal cell membranes.[1][2] Triflumizole specifically targets the enzyme sterol 14α-demethylase (CYP51), which is essential for the conversion of lanosterol (B1674476) to ergosterol.[3][4] The disruption of this pathway leads to the accumulation of toxic sterol precursors and a deficiency of ergosterol, ultimately inhibiting fungal growth and development.[2][5] This fungicide exhibits both protective and curative properties, making it effective for preventing and treating powdery mildew infections.[1][6]

Data Presentation: Efficacy of Triflumizole Against Powdery Mildew

The following tables summarize quantitative data on the efficacy of Triflumizole against different species of powdery mildew fungi.

Table 1: In Vitro Efficacy of Triflumizole Against Powdery Mildew Pathogens

Pathogen Species	Assay Type	Effective Concentration (EC50) in µg/mL	Reference
Podosphaera xanthii	Detached Leaf Assay	0.08 - 4.04	[7]
Podosphaera leucotricha	Detached Leaf Assay	0.09 - 6.31	[8]

Table 2: In Planta Efficacy of Triflumizole Against Cucumber Powdery Mildew (Podosphaera xanthii)

Application Method	Disease Severity Reduction (%)	Triflumizole Concentration (ml/L)	Reference
Foliar Spray	>90%	1.56	[9]

Experimental Protocols

Preparation of Triflumizole Stock and Working Solutions

Objective: To prepare a concentrated stock solution of Triflumizole and dilute it to various working concentrations for experimental use.

Materials:

• Triflumizole powder (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile deionized water

• Sterile microcentrifuge tubes and pipette tips

Protocol:

• Stock Solution Preparation (10 mg/mL):

  • Accurately weigh 10 mg of Triflumizole powder and place it in a sterile 1.5 mL microcentrifuge tube.

  • Add 1 mL of DMSO to the tube.

  • Vortex thoroughly until the powder is completely dissolved. This will result in a 10 mg/mL stock solution.

  • Store the stock solution at -20°C for up to one month.[10]

• Working Solution Preparation:

  • Thaw the stock solution at room temperature.

  • Perform serial dilutions of the stock solution with sterile deionized water to achieve the desired final concentrations for your experiment (e.g., 100, 10, 1, 0.1, 0.01 µg/mL).

  • Note: To minimize the final concentration of DMSO in your working solutions and avoid phytotoxicity, ensure the DMSO concentration does not exceed 0.5% (v/v) in the final application.

Inoculum Preparation: Podosphaera xanthii Conidial Suspension

Objective: To prepare a viable conidial suspension of P. xanthii for inoculating plant material.

Materials:

• Cucumber or squash plants heavily infected with powdery mildew

• Sterile deionized water

• Tween® 20 or Tween® 80

• Sterile soft-bristled paintbrush or glass rod

• Sterile beaker

• Sterile cheesecloth

• Hemocytometer

• Microscope

Protocol:

• Harvesting Conidia:

  • Select heavily sporulating leaves from the infected plants.

  • Gently brush the white, powdery conidia from the leaf surface into a sterile beaker containing a known volume of sterile deionized water with 0.01-0.05% (v/v) Tween® 20. The surfactant helps to break the surface tension and keep the spores in suspension.

• Filtration:

  • Filter the suspension through two to four layers of sterile cheesecloth to remove mycelial fragments and plant debris.

• Concentration Adjustment:

  • Place a drop of the filtered conidial suspension onto a hemocytometer.

  • Count the number of conidia under a microscope at 400x magnification.

  • Calculate the conidial concentration and adjust with sterile deionized water (containing Tween® 20) to the desired concentration for your experiment (a commonly used concentration is 1 x 10^5 conidia/mL).[11]

• Viability Check (Optional but Recommended):

  • To ensure the viability of the inoculum, spread a small aliquot of the suspension on a water agar (B569324) plate and incubate at room temperature for 2-4 hours.

  • Observe under a microscope for germ tube formation.

Detached Leaf Assay for Fungicide Efficacy

Objective: To assess the efficacy of Triflumizole in a controlled in vitro environment using detached leaves.

Materials:

• Young, fully expanded cucumber leaves from healthy, untreated plants

• Petri dishes (100 mm)

• Sterile filter paper or 1.5% water agar

• Triflumizole working solutions

• P. xanthii conidial suspension

• Sterile water (for control)

• Micropipettes

• Growth chamber

Protocol:

• Leaf Preparation:

  • Excise healthy cucumber leaves with a petiole of at least 2 cm.

  • Surface sterilize the leaves by briefly wiping them with 70% ethanol (B145695) and then rinsing with sterile deionized water.

  • Place two layers of sterile filter paper moistened with sterile water, or a solidified layer of 1.5% water agar, into each Petri dish.

• Fungicide Application:

  • Place the leaves adaxial (upper) side up in the Petri dishes.

  • Apply a known volume (e.g., 50 µL) of each Triflumizole working solution to the center of a leaf disc or evenly across the leaf surface.

  • For the control group, apply the same volume of sterile water containing the same concentration of DMSO as the treatment groups.

  • Allow the treatments to dry in a laminar flow hood for approximately 1-2 hours.

• Inoculation:

  • Apply a known volume (e.g., 20 µL) of the prepared P. xanthii conidial suspension (1 x 10^5 conidia/mL) to the center of the treated area on each leaf.

• Incubation:

  • Seal the Petri dishes with parafilm and incubate in a growth chamber at 22-25°C with a 12-hour photoperiod.

• Disease Assessment:

  • After 7-10 days, assess the disease severity based on the percentage of the inoculated area covered by powdery mildew mycelium using the disease severity rating scale in Table 3.

Whole Plant Assay for Fungicide Efficacy

Objective: To evaluate the protective and curative efficacy of Triflumizole on whole plants.

Materials:

• Cucumber plants at the 2-4 true leaf stage

• Triflumizole working solutions

• P. xanthii conidial suspension

• Handheld sprayer

• Greenhouse or controlled environment chamber

Protocol:

• Plant Growth:

  • Grow cucumber plants in individual pots until they reach the 2-4 true leaf stage.

• Fungicide Application:

  • For protective assays, spray the plants with the Triflumizole working solutions until runoff.

  • For curative assays, first inoculate the plants with P. xanthii and then apply the Triflumizole treatments 24-48 hours post-inoculation.

  • Control plants should be sprayed with water containing the equivalent concentration of DMSO.

• Inoculation:

  • For protective assays, allow the fungicide spray to dry for 24 hours before inoculating the plants by spraying with the P. xanthii conidial suspension until runoff.

• Incubation:

  • Maintain the plants in a greenhouse or growth chamber at 22-25°C with a relative humidity of 70-80%.

• Disease Assessment:

  • After 10-14 days, assess the disease severity on the leaves using the rating scale provided in Table 3. Calculate the average disease severity for each treatment group.

Data Collection and Analysis

Objective: To quantify disease severity and calculate fungicide efficacy.

Disease Severity Rating Scale:

Table 3: Disease Severity Rating Scale for Powdery Mildew

Rating	Percentage of Leaf Area Covered with Mycelium	Description
0	0%	No visible signs of infection.
1	1-10%	Small, scattered powdery mildew pustules.
2	11-25%	Pustules are more numerous and slightly larger.
3	26-50%	Pustules are coalescing, and a significant portion of the leaf is covered.
4	51-75%	Large areas of the leaf are covered with dense mycelial growth.
5	>75%	The majority of the leaf surface is covered with powdery mildew.

This scale can be adapted as needed, for instance, a 0-9 scale is also commonly used.[11][12]

Calculation of Percent Disease Index (PDI):

PDI (%) = [ (Sum of all disease ratings) / (Total number of leaves assessed x Maximum disease rating) ] x 100

Calculation of Fungicide Efficacy:

Efficacy (%) = [ (PDI in control - PDI in treatment) / PDI in control ] x 100

Statistical Analysis: Data should be analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a mean separation test (e.g., Tukey's HSD) to determine significant differences between treatment groups.

Mandatory Visualizations

Signaling Pathway

References

• 1. Ergosterol biosynthesis inhibition: a target for antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Ergosterol biosynthesis in Aspergillus fumigatus: its relevance as an antifungal target and role in antifungal drug resistance [frontiersin.org]
• 3. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. An overview of azoles targeting sterol 14α-demethylase for antileishmanial therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. Regulation of Ergosterol Biosynthesis in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ergosterol Biosynthesis Inhibitors Become Fungicidal when Combined with Calcineurin Inhibitors against Candida albicans, Candida glabrata, and Candida krusei - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. biochemjournal.com [biochemjournal.com]
• 12. cucurbitbreeding.wordpress.ncsu.edu [cucurbitbreeding.wordpress.ncsu.edu]

Application Notes and Protocols for the Extraction of Triflumizole from Plant Tissues

Introduction

Triflumizole (B33211) is an imidazole (B134444) fungicide widely utilized in agriculture to control various fungal diseases on fruits, vegetables, and other crops.[1] Its persistence and potential for accumulation in plant tissues necessitate robust and efficient analytical methods for monitoring its residues to ensure food safety and compliance with regulatory limits. This document provides detailed application notes and protocols for the extraction of triflumizole and its primary metabolite, FM-6-1 (4-chloro-α,α,α-trifluoro-N-(1-amino-2-propoxyethylidene)-o-toluidine), from various plant tissues. The methods described are intended for use by researchers, scientists, and professionals in drug development and food safety testing. Two primary extraction methodologies are presented: the modern, streamlined QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique and a conventional solvent extraction method.

Overview of Extraction Methodologies

The choice of extraction method for triflumizole depends on factors such as the laboratory's throughput needs, available equipment, and the specific plant matrix being analyzed.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method has become the standard for pesticide residue analysis in food matrices due to its simplicity, high throughput, and minimal solvent usage.[2][3][4] It involves a two-step process: an initial extraction and partitioning with an organic solvent (typically acetonitrile) and salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components like pigments and fats.[4][5]

• Solvent Extraction: This traditional method involves the extraction of triflumizole from the plant matrix using an organic solvent, followed by a liquid-liquid partitioning step to separate the analyte from water-soluble components.[6][7] While effective, this method is generally more time-consuming and solvent-intensive than the QuEChERS approach.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described methods for the extraction and quantification of triflumizole and its metabolite FM-6-1 from various plant tissues.

Table 1: Method Performance Data for Triflumizole and Metabolite FM-6-1 in Cucumber using QuEChERS followed by HPLC-MS/MS. [8]

Analyte	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Limit of Detection (LOD) (mg/L)
Triflumizole	0.01	95	3.2	0.01	7.5 x 10⁻⁴
0.1	98	2.5
1.0	102	1.8
FM-6-1	0.01	88	5.1	0.05	3.9 x 10⁻⁵
0.1	92	4.3
1.0	96	3.7

Table 2: Method Performance Data for Triflumizole in Various Plant Matrices.

Plant Matrix	Extraction Method	Analytical Method	Fortification Level (mg/kg)	Mean Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
Apple	Solvent Extraction	HPLC-UV	0.1	92.4	3.1	0.02	[6]
0.4	93.3	2.6
Pear	Solvent Extraction	HPLC-UV	0.1	87.5	6.0	0.02	[6]
0.4	88.1	5.2
Cucumber	Solvent Extraction	HPLC-UV	0.1	90.2	4.5	0.02	[6]
0.4	91.5	3.8
Tomato	QuEChERS	Not Specified	0.01	87	9	Not Specified	[9]
Orange	QuEChERS	Not Specified	0.01	51	Not Specified	Not Specified	[9]
Various Agricultural Products	QuEChERS	HPLC-MS/MS	Not Specified	70-120	<20	0.02	[10]

Experimental Protocols

QuEChERS Protocol for Fruits and Vegetables

This protocol is adapted from the European Standard EN 15662 and is suitable for a wide range of fruit and vegetable matrices.

4.1.1. Materials and Reagents

• Acetonitrile (B52724) (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate (B86180) tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) (optional, for highly pigmented samples)

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes with screw caps

• High-speed refrigerated centrifuge

• Vortex mixer

4.1.2. Sample Preparation and Extraction

• Homogenization: Homogenize a representative sample of the plant tissue (e.g., 100 g) to a uniform paste. For samples with low water content (<25%), it may be necessary to add a known amount of water before homogenization.[3][5]

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of acetonitrile to the tube.

• Internal Standard: If using an internal standard, add it at this stage.

• Shaking: Cap the tube and shake vigorously for 1 minute to ensure thorough mixing.

• Salt Addition: Add the QuEChERS extraction salt mixture (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

• Extraction: Immediately cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥ 3000 x g for 5 minutes to separate the organic and aqueous layers.

4.1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Supernatant Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL micro-centrifuge tube containing the d-SPE sorbent. The choice of sorbent depends on the matrix:

  • General Fruits and Vegetables: 150 mg MgSO₄ and 50 mg PSA.

  • Fatty Samples: 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Pigmented Samples (e.g., spinach, berries): 150 mg MgSO₄, 50 mg PSA, and 7.5 mg GCB.

• Shaking and Centrifugation: Cap the tube, vortex for 30 seconds, and then centrifuge at high speed for 2 minutes.

• Final Extract: The supernatant is the final extract. Transfer it to an autosampler vial for analysis by LC-MS/MS or GC-MS/MS.

Conventional Solvent Extraction Protocol

This protocol is a classic approach for the extraction of triflumizole from plant tissues.

4.2.1. Materials and Reagents

• Methanol (B129727), HPLC grade

• Dichloromethane (B109758), HPLC grade

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate

• Florisil for column chromatography

• Homogenizer/blender

• Separatory funnel

• Rotary evaporator

4.2.2. Extraction and Partitioning

• Homogenization: Homogenize 20 g of the plant tissue sample with 100 mL of methanol for 2 minutes.

• Filtration: Filter the homogenate through a Büchner funnel with filter paper.

• Re-extraction: Re-extract the solid residue with another 50 mL of methanol and filter again. Combine the filtrates.

• Concentration: Concentrate the combined methanol extracts to approximately 50 mL using a rotary evaporator at 40°C.

• Liquid-Liquid Partitioning: Transfer the concentrated extract to a 250 mL separatory funnel. Add 50 mL of 5% aqueous NaCl solution and 50 mL of dichloromethane. Shake vigorously for 2 minutes and allow the layers to separate.[6][7]

• Collection of Organic Layer: Drain the lower dichloromethane layer into a flask.

• Re-extraction of Aqueous Layer: Repeat the partitioning of the aqueous layer with another 50 mL of dichloromethane. Combine the dichloromethane extracts.

• Drying: Dry the combined dichloromethane extract by passing it through a column of anhydrous sodium sulfate.

• Final Concentration: Evaporate the solvent to dryness using a rotary evaporator. Reconstitute the residue in a suitable solvent (e.g., mobile phase for HPLC analysis) to a known volume.

Visualizations

Caption: Workflow for QuEChERS extraction of triflumizole from plant tissues.

Caption: Workflow for conventional solvent extraction of triflumizole.

References

• 1. fao.org [fao.org]
• 2. cms.mz-at.de [cms.mz-at.de]
• 3. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 4. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Analysis of Residual Triflumizole, an Imidazole Fungicide, in Apples, Pears and Cucumbers Using High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Determination of triflumizole and its metabolite residues in vegetables by high performance liquid chromatography]. | Sigma-Aldrich [sigmaaldrich.com]
• 8. Dissipation behaviour and dietary risk assessment of boscalid, triflumizole and its metabolite (FM-6-1) in open-field cucumber based on QuEChERS using HPLC-MS/MS technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. Review of the existing maximum residue levels for triflumizole according to Article 12 of Regulation (EC) No 396/2005 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Triflumizole Administration in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Triflumizole (B33211) is an imidazole (B134444) fungicide that functions as a potent inhibitor of sterol biosynthesis.[1] Its primary mechanism of action is the inhibition of the cytochrome P450 enzyme lanosterol (B1674476) 14α-demethylase (CYP51), which is a critical step in the conversion of lanosterol to ergosterol (B1671047) in fungi.[1] Due to this mechanism, triflumizole has potential applications in in vivo studies as a model compound for antifungal research, particularly in the context of fungal pathogens dependent on ergosterol for cell membrane integrity.

Beyond its fungicidal properties, triflumizole has been identified as an activator of the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that is a master regulator of adipogenesis.[2] Prenatal exposure in mice has been shown to increase adipose depot weight, classifying triflumizole as a potential obesogen.[2][3] This off-target effect should be a critical consideration in experimental design, as it may influence metabolic endpoints and mesenchymal stem cell differentiation.

When planning in vivo studies, researchers should consider the route of administration based on the experimental goals. Oral gavage is a common route for ensuring precise dosage, and pharmacokinetic data in rats show good oral absorption.[1][4] The choice of vehicle is critical due to triflumizole's low water solubility. Common vehicles include corn oil, dimethyl sulfoxide (B87167) (DMSO), and suspensions in carboxymethyl cellulose (B213188) (CMC).[1]

Pharmacokinetics and Toxicology

Pharmacokinetic Profile

Triflumizole is readily absorbed following oral administration in rats, with maximum plasma concentrations reached within approximately one hour.[1] The majority of the administered dose is excreted in the urine, and metabolism is extensive, with less than 2% of the parent compound recovered.[4] The liver shows the highest concentration of radiolabeled triflumizole equivalents following administration.[4]

Table 1: Pharmacokinetic Parameters of Triflumizole in Rats (Single Oral Dose)

Parameter	10 mg/kg Dose	300 mg/kg Dose
Oral Absorption	≥72% within 48 hours	≥72% within 48 hours
Primary Excretion Route	Urine (~75%)	Urine (~75%)
Tissue Distribution	Highest concentration in the liver	Highest concentration in the liver
Metabolism	Extensive	Extensive

Data synthesized from WHO reports on Triflumizole.[4]

Toxicological Data

The acute oral toxicity of triflumizole is moderate. Signs of toxicity in rats after high oral doses can include ataxia, hypotonia, decreased body temperature, and reduced heart and respiration rates.[1] It is not considered to be genotoxic or carcinogenic.

Table 2: Acute and Chronic Toxicity Data for Triflumizole in Rodents

Parameter	Species	Value
Acute Oral LD₅₀	Rat (male)	1057 mg/kg
Dermal LD₅₀	Rat	>5000 mg/kg
Inhalation LC₅₀ (4h)	Rat	>3.6 mg/L
Chronic NOAEL (Liver)	Rat	3.5 mg/kg/day
Developmental NOAEL	Rat	10 mg/kg/day

NOAEL: No Observed Adverse Effect Level. Data sourced from WHO and PubChem.[1]

Signaling Pathways

Primary Antifungal Mechanism of Action

Triflumizole's primary fungicidal activity stems from its inhibition of the ergosterol biosynthesis pathway, a critical process for fungal cell membrane integrity.

Triflumizole inhibits CYP51, blocking ergosterol synthesis.

Off-Target Effect on PPARγ Pathway

Triflumizole can also act as an agonist for PPARγ, a key regulator of adipogenesis. This interaction can lead to unintended metabolic effects in mammalian models.

Triflumizole activates the PPARγ signaling pathway.

Experimental Protocols

Protocol for Oral Gavage Administration in Mice/Rats

This protocol describes the standard procedure for administering triflumizole via oral gavage.

Materials:

• Triflumizole

• Vehicle (e.g., Corn oil, 0.5% w/v CMC in sterile water)

• Appropriately sized gavage needles (e.g., 18-20 gauge for mice, 16-18 gauge for rats, with a ball tip)

• Syringes (1-3 mL)

• Animal scale

Preparation of Triflumizole Suspension:

• For Corn Oil Vehicle:

  • Weigh the required amount of triflumizole.

  • Add a small amount of corn oil and triturate to form a paste.

  • Gradually add the remaining corn oil while mixing continuously (e.g., vortexing) to achieve the final desired concentration. A suspension will be formed. Ensure it is mixed well immediately before each administration.

• For 0.5% CMC Vehicle:

  • Prepare a 0.5% (w/v) solution of low-viscosity CMC in sterile water.

  • Weigh the required amount of triflumizole.

  • A small amount of a surfactant like Tween 80 (<1%) can be added to the CMC solution to aid in wetting the powder.

  • Add the triflumizole powder to the vehicle and vortex or sonicate until a uniform suspension is achieved. Mix well before each administration.

Administration Procedure:

• Weigh the animal to calculate the precise volume to be administered. The maximum recommended volume is 10 mL/kg.[5]

• Draw the required volume of the triflumizole suspension into the syringe.

• Securely restrain the animal. For mice, scruff the neck and back to immobilize the head and forelimbs. The animal's body should be held in a vertical position.

• Gently insert the gavage needle into the diastema (the gap between the incisors and molars), advancing it along the roof of the mouth towards the esophagus.

• The needle should pass smoothly without resistance. If resistance is met, withdraw and reposition.

• Once the needle is in the esophagus, dispense the solution slowly and steadily.

• Withdraw the needle gently along the same path of insertion.

• Return the animal to its cage and monitor for any signs of distress (e.g., labored breathing, lethargy) for at least 15-30 minutes post-administration.[6]

Workflow for oral gavage administration.

Protocol for a Murine Model of Systemic Fungal Infection

This protocol provides a representative framework for testing the efficacy of triflumizole in a murine model of systemic candidiasis. This model is adapted from established methods for testing other azole antifungals.[7]

Materials:

• Candida albicans strain

• Sabouraud Dextrose Broth/Agar

• Sterile saline

• Immunosuppressive agent (e.g., cyclophosphamide)

• Triflumizole formulation for injection (e.g., in a vehicle containing DMSO and/or PEG, sterile filtered)

• Male or female mice (e.g., BALB/c or CD-1, 6-8 weeks old)

Experimental Procedure:

• Immunosuppression:

  • Administer cyclophosphamide (B585) (e.g., 150 mg/kg) via intraperitoneal (IP) injection on days -4 and -1 relative to infection to induce neutropenia.

• Infection:

  • Culture C. albicans and prepare an inoculum in sterile saline to a concentration of ~5 x 10⁵ CFU/mL.

  • On day 0, infect mice via lateral tail vein injection with 0.1 mL of the C. albicans suspension (~5 x 10⁴ CFU/mouse).

• Treatment:

  • Begin treatment 24 hours post-infection.

  • Divide mice into groups: Vehicle Control, Triflumizole (e.g., 10 mg/kg), and Positive Control (e.g., Fluconazole, 10 mg/kg).

  • Administer treatments once or twice daily via oral gavage or IP injection for a defined period (e.g., 5-7 days).

• Endpoint Evaluation:

  • Monitor animals daily for clinical signs (weight loss, ruffled fur, inactivity).

  • At the end of the treatment period (or if humane endpoints are reached), euthanize the animals.

  • Aseptically harvest kidneys, weigh them, and homogenize in sterile saline.

  • Perform serial dilutions of the homogenate and plate on Sabouraud Dextrose Agar to determine the fungal burden (CFU/gram of tissue).

• Data Analysis:

  • Compare the log CFU/gram of tissue between the vehicle, triflumizole, and positive control groups using appropriate statistical tests (e.g., ANOVA or Kruskal-Wallis test).

Workflow for an antifungal efficacy study in mice.

References

• 1. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triflumizole is an obesogen in mice that acts through peroxisome proliferator activated receptor gamma (PPARγ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. apps.who.int [apps.who.int]
• 5. Pharmacokinetics of trifluralin in blood and heart tissue of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying Triflumizole Effects in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell culture techniques for investigating the cellular effects of Triflumizole, an imidazole-based fungicide. The provided protocols detail key experiments to assess its impact on cell viability, apoptosis, oxidative stress, and gene and protein expression.

Introduction to Triflumizole

Triflumizole is a widely used fungicide that functions by inhibiting ergosterol biosynthesis, a critical component of fungal cell membranes.[1][2][3] Beyond its antifungal properties, research has indicated that Triflumizole can exert various effects on mammalian cells, including cytotoxicity, endocrine disruption, and the induction of oxidative stress and apoptosis.[4][5] Understanding these off-target effects is crucial for assessing its potential risks to human health and for drug development professionals exploring its mechanisms of action.

Recent studies have shown that Triflumizole can inhibit the proliferation of cells, such as GC-1 spermatogonia cells, with a reported IC50 of 30.5 μM after 24 hours of exposure.[4] Its cytotoxic effects are linked to a marked increase in reactive oxygen species (ROS), which can trigger programmed cell death (apoptosis) and autophagy.[4] Mechanistically, Triflumizole has been found to inhibit the GPR30/PI3K/AKT signaling pathway and upregulate pro-apoptotic proteins like Fas/CD95, leading to the activation of caspase-3 and caspase-7.[4]

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained from the described experimental protocols. These tables are for illustrative purposes to guide data presentation and interpretation.

Table 1: Effect of Triflumizole on Cell Viability (MTT Assay)

Triflumizole Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%) (Mean ± SD)
0 (Control)	1.25 ± 0.08	100 ± 6.4
10	1.02 ± 0.06	81.6 ± 4.8
25	0.78 ± 0.05	62.4 ± 4.0
50	0.45 ± 0.04	36.0 ± 3.2
100	0.21 ± 0.02	16.8 ± 1.6

Table 2: Analysis of Apoptosis by Annexin V-FITC/PI Staining

Treatment	Viable Cells (%) (Annexin V-/PI-)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
Control	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
Triflumizole (50 µM)	45.8 ± 3.5	35.1 ± 2.8	19.1 ± 1.9

Table 3: Measurement of Intracellular ROS by DCFH-DA Assay

Treatment	Fluorescence Intensity (Arbitrary Units) (Mean ± SD)	Fold Change vs. Control (Mean ± SD)
Control	5,234 ± 312	1.0 ± 0.06
Triflumizole (50 µM)	18,842 ± 1,130	3.6 ± 0.22
Triflumizole + NAC (Antioxidant)	7,118 ± 427	1.36 ± 0.08

Table 4: Relative Gene Expression by qPCR

Gene	Treatment	Fold Change vs. Control (Mean ± SD)
Bax	Triflumizole (50 µM)	4.2 ± 0.3
Bcl-2	Triflumizole (50 µM)	0.4 ± 0.05
Casp3	Triflumizole (50 µM)	3.8 ± 0.25

Table 5: Protein Expression Analysis by Western Blot (Densitometry)

Protein	Treatment	Relative Protein Level (Fold Change vs. Control) (Mean ± SD)
Cleaved Caspase-3	Triflumizole (50 µM)	5.1 ± 0.4
Cleaved PARP	Triflumizole (50 µM)	4.5 ± 0.3
p-Akt (Ser473)	Triflumizole (50 µM)	0.3 ± 0.04
β-Actin	Triflumizole (50 µM)	1.0 (Loading Control)

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol measures cell metabolic activity as an indicator of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[6]

Materials:

• Cells of interest (e.g., HepG2, HEK293)

• Complete cell culture medium

• Triflumizole (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)[8]

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours.

• Treat the cells with various concentrations of Triflumizole (e.g., 0, 10, 25, 50, 100 µM). Include a vehicle control (DMSO).

• Incubate for the desired time period (e.g., 24, 48 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8]

• Measure the absorbance at 570 nm using a microplate reader.[7]

• Calculate cell viability as a percentage of the control.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by FITC-conjugated Annexin V. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, thus it stains late apoptotic and necrotic cells.[9][10]

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Culture and treat cells with Triflumizole as desired.

• Harvest cells (including floating cells) and wash twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.[9]

• Gently vortex and incubate for 15 minutes at room temperature in the dark.[9][11]

• Add 400 µL of 1X Binding Buffer to each tube.[9]

• Analyze the cells by flow cytometry within one hour.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay uses the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular ROS. Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[12][13]

Materials:

• Treated and control cells

• DCFH-DA solution (e.g., 10 mM stock in DMSO)

• Serum-free cell culture medium

• Black 96-well plates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Seed cells in a black 96-well plate and allow them to adhere overnight.

• Remove the culture medium and wash the cells once with serum-free medium.

• Load the cells with 10 µM DCFH-DA in serum-free medium and incubate for 30 minutes at 37°C in the dark.[13][14]

• Wash the cells twice with PBS.

• Treat cells with Triflumizole in serum-free medium.

• Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm using a microplate reader.[15]

Gene Expression Analysis (Quantitative Real-Time PCR - qPCR)

qPCR is used to quantify the expression levels of specific genes of interest, such as those involved in apoptosis (Bax, Bcl-2, Casp3).[16][17]

Materials:

• Treated and control cells

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green qPCR Master Mix

• Gene-specific primers

• qPCR instrument

Procedure:

• RNA Extraction: Lyse Triflumizole-treated and control cells and extract total RNA according to the manufacturer's protocol of the RNA extraction kit.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a cDNA synthesis kit.[18]

• qPCR Reaction: Set up the qPCR reaction by mixing cDNA template, gene-specific primers, and SYBR Green Master Mix.

• Thermal Cycling: Perform the qPCR reaction in a real-time PCR detection system. A typical protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.[18]

• Data Analysis: Analyze the amplification data. The cycle threshold (Ct) values are used to determine the relative expression of the target genes, often normalized to a housekeeping gene (e.g., GAPDH, β-actin). The 2^-ΔΔCt method is commonly used for relative quantification.

Protein Expression Analysis (Western Blot)

Western blotting is used to detect and quantify specific proteins in a complex mixture.[19] This can be used to analyze the expression of proteins involved in apoptosis signaling pathways, such as cleaved caspase-3, cleaved PARP, and phosphorylated Akt.

Materials:

• Treated and control cells

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to the proteins of interest)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse Triflumizole-treated and control cells in lysis buffer.[20]

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.[19]

• SDS-PAGE: Separate the proteins based on molecular weight by running equal amounts of protein from each sample on an SDS-PAGE gel.[21]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.[19]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[22]

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.[20]

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.[22]

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

Visualizations

Caption: Triflumizole-induced apoptosis signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemicalwarehouse.com [chemicalwarehouse.com]
• 3. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Triflumizole induces excessive reactive oxygen species, inhibits the GPR30/PI3K/AKT pathway, and triggers apoptosis and autophagy in GC-1 spermatogonia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. MTT assay - Wikipedia [en.wikipedia.org]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - US [thermofisher.com]
• 9. flowcyt.rutgers.edu [flowcyt.rutgers.edu]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. 4.6. DCF Assay for Oxidative Stress Determination [bio-protocol.org]
• 13. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cosmobiousa.com [cosmobiousa.com]
• 15. doc.abcam.com [doc.abcam.com]
• 16. elearning.unite.it [elearning.unite.it]
• 17. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. stackscientific.nd.edu [stackscientific.nd.edu]
• 19. General Western Blot Protocol Overview: Novus Biologicals [novusbio.com]
• 20. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 21. bosterbio.com [bosterbio.com]
• 22. addgene.org [addgene.org]

Triflumizole as a Tool for Studying Fungal Resistance Mechanisms: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triflumizole (B33211) is a broad-spectrum imidazole (B134444) fungicide that serves as a valuable tool for investigating the mechanisms of fungal resistance to azole-class antifungals.[1][2][3] Its primary mode of action is the inhibition of sterol 14α-demethylase, a key enzyme in the ergosterol (B1671047) biosynthesis pathway.[4][5][6] Ergosterol is an essential component of the fungal cell membrane, and its disruption leads to impaired membrane integrity and ultimately, fungal cell death.[1][7] The rise of antifungal resistance is a significant global health concern, necessitating a deeper understanding of the molecular mechanisms that fungi employ to overcome the effects of antifungal agents.[8][9] Triflumizole, by targeting a well-defined pathway, allows researchers to dissect these resistance mechanisms in a controlled laboratory setting.

This document provides detailed application notes and experimental protocols for utilizing triflumizole to study fungal resistance. It covers methodologies for determining antifungal susceptibility, inducing resistance in vitro, and analyzing the subsequent genetic and biochemical alterations.

Determining Antifungal Susceptibility: Minimum Inhibitory Concentration (MIC) Assay

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.[10][11] Standardized methods from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide robust frameworks for determining the MIC of antifungal agents.[2][6][12][13]

Protocol 1: Broth Microdilution MIC Assay for Yeasts (Adapted from CLSI M27 and EUCAST E.Def 7.4)

Objective: To determine the MIC of triflumizole against a fungal yeast strain.

Materials:

• Triflumizole powder

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Fungal isolate (e.g., Candida albicans)

• Sabouraud Dextrose Agar (B569324) (SDA) plates

• Sterile saline (0.85% NaCl)

• Spectrophotometer

• 0.5 McFarland standard

• Sterile, disposable inoculation loops and pipette tips

• Incubator (35°C)

• Microplate reader (optional)

Procedure:

• Preparation of Triflumizole Stock Solution:

  • Dissolve triflumizole powder in DMSO to create a stock solution of 1600 µg/mL.

• Preparation of Fungal Inoculum:

  • Subculture the fungal isolate on an SDA plate and incubate at 35°C for 24 hours.

  • Select several well-isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.

  • Dilute this suspension 1:1000 in RPMI-1640 medium to obtain a final inoculum concentration of 1-5 x 10³ CFU/mL.

• Preparation of Microtiter Plates:

  • In a sterile 96-well plate, perform serial two-fold dilutions of the triflumizole stock solution in RPMI-1640 medium to achieve final concentrations typically ranging from 16 µg/mL to 0.03 µg/mL.

  • Include a drug-free well (growth control) and an uninoculated well (sterility control).

• Inoculation and Incubation:

  • Add 100 µL of the final fungal inoculum to each well containing the triflumizole dilutions and the growth control well.

  • Add 100 µL of sterile RPMI-1640 medium to the sterility control well.

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of triflumizole that causes a significant (≥50%) reduction in turbidity compared to the growth control.[11]

  • Alternatively, use a microplate reader to measure the optical density at 490 nm and calculate the percentage of growth inhibition.

Troubleshooting:

• No fungal growth in the control well: Check the viability of the inoculum, the sterility of the medium, and the incubation conditions.

• Contamination: Ensure aseptic techniques are strictly followed.

• Inconsistent results between replicates: Verify the accuracy of dilutions and pipetting. Edge effects in the plate can be minimized by not using the outer wells or by filling them with sterile water.[1]

• Trailing growth (reduced but not absent growth over a range of concentrations): This is common with azoles. Adhere strictly to the ≥50% inhibition endpoint for accurate MIC determination.[10]

Quantitative Data: Triflumizole and Other Azole MICs

The following table summarizes representative MIC values for azoles against susceptible and resistant fungal strains. Note that specific triflumizole MICs can vary significantly between species and strains.

Antifungal Agent	Fungal Species	Strain Type	MIC Range (µg/mL)	Reference(s)
Triflumizole	Aspergillus fumigatus	Wild-Type	0.25 - 2.0	[7]
Triflumizole	Aspergillus fumigatus	TR34/L98H Mutant	≥8	[7]
Fluconazole (B54011)	Candida albicans	Susceptible	≤0.125 - 0.5	[14]
Fluconazole	Candida albicans	Resistant	≥64	[14]
Voriconazole	Candida albicans	Susceptible	≤0.03	[15]
Voriconazole	Candida albicans	Resistant	≥4	[14]

In Vitro Induction of Triflumizole Resistance

Exposing fungal populations to gradually increasing concentrations of an antifungal agent can select for resistant mutants.[16][17] This process mimics the clinical scenario of resistance development during long-term therapy.

Protocol 2: Stepwise Exposure for Resistance Induction

Objective: To induce resistance to triflumizole in a susceptible fungal strain.

Materials:

• Susceptible fungal strain (e.g., Saccharomyces cerevisiae or Candida albicans)

• Yeast extract-peptone-dextrose (YPD) broth and agar

• Triflumizole

• Sterile culture tubes and plates

• Incubator with shaking capabilities (30°C for S. cerevisiae, 35°C for C. albicans)

• Spectrophotometer

Procedure:

• Initial MIC Determination: Determine the baseline MIC of triflumizole for the susceptible strain using Protocol 1.

• Initial Exposure: Inoculate the fungal strain into YPD broth containing triflumizole at a sub-inhibitory concentration (e.g., 0.5 x MIC).

• Serial Passaging:

  • Incubate the culture until it reaches the stationary phase.

  • Transfer an aliquot of this culture to fresh YPD broth containing a slightly higher concentration of triflumizole (e.g., 2x the previous concentration).

  • Repeat this serial passaging, gradually increasing the triflumizole concentration with each passage.

• Isolation of Resistant Mutants:

  • Periodically, plate dilutions of the culture onto YPD agar plates containing inhibitory concentrations of triflumizole (e.g., 4x, 8x, 16x the initial MIC).

  • Isolate colonies that grow on these plates.

• Confirmation of Resistance:

  • Determine the MIC of the isolated colonies to confirm a stable increase in resistance compared to the parental strain.

  • Culture the resistant isolates on drug-free medium for several passages and then re-test the MIC to ensure the resistance phenotype is stable and not due to transient adaptation.

Troubleshooting:

• Failure to develop resistance: The starting concentration of triflumizole may be too high, or the increments in concentration may be too large, leading to cell death rather than adaptation. Start with a lower sub-inhibitory concentration and use smaller increments.

• Loss of resistance phenotype: The resistance may be unstable. Ensure stability by passaging on drug-free media before confirming the final MIC.

• Contamination: Maintain strict aseptic techniques throughout the long-term passaging process.

Experimental Workflow for Inducing and Characterizing Resistance

Caption: Workflow for inducing and characterizing triflumizole resistance.

Analysis of Resistance Mechanisms

Once resistant strains are obtained, various molecular and biochemical techniques can be employed to elucidate the underlying resistance mechanisms.

Gene Expression Analysis by Quantitative Real-Time PCR (qRT-PCR)

A common mechanism of azole resistance is the upregulation of genes encoding the drug target (ERG11) or efflux pumps (CDR1, MDR1).[18][19][20] qRT-PCR is a sensitive method to quantify these changes in gene expression.[5][21][22]

Protocol 3: qRT-PCR for Fungal Gene Expression

Objective: To quantify the relative expression of target genes in triflumizole-resistant and susceptible fungal strains.

Materials:

• Susceptible (control) and resistant fungal strains

• YPD broth (with and without triflumizole)

• RNA extraction kit suitable for yeast/fungi

• DNase I

• Reverse transcriptase and cDNA synthesis kit

• qPCR instrument and compatible SYBR Green master mix

• Primers for target genes (ERG11, CDR1, MDR1) and a reference gene (e.g., ACT1, TEF1)

• Nuclease-free water

Procedure:

• Fungal Culture and RNA Extraction:

  • Grow susceptible and resistant strains in YPD broth to mid-log phase. For some experiments, the susceptible strain can be exposed to a sub-inhibitory concentration of triflumizole for a short period.

  • Harvest the cells and extract total RNA using a suitable kit, following the manufacturer's instructions.

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase kit.

• qPCR Reaction:

  • Set up the qPCR reactions in triplicate, including a no-template control for each primer set. Each reaction should contain SYBR Green master mix, forward and reverse primers, and cDNA template.

  • Run the qPCR program with appropriate cycling conditions (denaturation, annealing, and extension steps). Include a melt curve analysis at the end to verify the specificity of the amplicons.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene in each sample.

  • Normalize the Ct values of the target genes to the Ct value of the reference gene (ΔCt = Ct_target - Ct_reference).

  • Calculate the relative fold change in gene expression using the 2-ΔΔCt method, where ΔΔCt = ΔCt_resistant - ΔCt_susceptible.[23]

Troubleshooting:

• Low RNA yield or quality: Ensure efficient cell lysis and use a high-quality RNA extraction method. Check RNA integrity on a gel.

• Primer-dimers or non-specific amplification: Optimize primer concentrations and annealing temperature. Analyze the melt curve for a single, sharp peak.

• High variability in Ct values: Ensure accurate pipetting and thorough mixing of reaction components. Use a stable reference gene.[24]

Quantitative Data: Gene Expression Changes in Azole Resistance

Gene	Fungal Species	Resistance Mechanism	Fold Change in Expression (Resistant vs. Susceptible)	Reference(s)
ERG11	Candida albicans	Target overexpression	2 to 4-fold	[18]
ERG11	Candida tropicalis	Target overexpression	>3-fold	[3]
CDR1	Candida albicans	Efflux pump upregulation	>2-fold	[20]
MDR1	Candida albicans	Efflux pump upregulation	>30-fold (in some strains)	[3]
CDR1 and MDR1	Candida auris	Efflux pump upregulation	Increased expression with TAC1B mutations	[12][25]

Sterol Profile Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Inhibition of Erg11p by triflumizole leads to a depletion of ergosterol and an accumulation of its precursor, lanosterol, and other methylated sterols.[4][11] Analysis of the sterol composition by GC-MS can confirm the on-target effect of triflumizole and reveal alterations in the sterol biosynthesis pathway in resistant strains.[26][27][28]

Protocol 4: Fungal Sterol Extraction and Analysis

Objective: To analyze the sterol composition of fungal cells treated with triflumizole.

Materials:

• Fungal cell pellets (treated and untreated)

• Methanolic KOH (20% w/v)

• n-heptane

• Sterile water

• Anhydrous sodium sulfate

• Silylating agent (e.g., BSTFA with 1% TMCS)

• Internal standard (e.g., cholesterol)

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

• Saponification:

  • To a fungal cell pellet, add the internal standard and methanolic KOH.

  • Incubate at 80°C for 1 hour to saponify the lipids.

• Sterol Extraction:

  • After cooling, add sterile water and n-heptane.

  • Vortex vigorously and centrifuge to separate the phases.

  • Transfer the upper n-heptane layer containing the non-saponifiable lipids (sterols) to a new tube.

  • Repeat the extraction with n-heptane.

• Drying and Derivatization:

  • Dry the pooled n-heptane extracts over anhydrous sodium sulfate.

  • Evaporate the solvent under a stream of nitrogen.

  • Add the silylating agent to the dried extract and incubate at 60°C for 30 minutes to form trimethylsilyl (B98337) (TMS) ethers of the sterols.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • Use a temperature program that allows for the separation of different sterols.

  • Identify and quantify the sterols based on their retention times and mass spectra compared to known standards.

Troubleshooting:

• Poor sterol recovery: Ensure complete cell lysis and efficient extraction. Optimize the saponification time and temperature.

• Peak tailing or poor resolution in GC: Ensure complete derivatization. Check the condition of the GC column and injection port.

• Inaccurate quantification: Use a suitable internal standard that is not naturally present in the fungus.

Signaling Pathways Involved in Azole Resistance

Fungal cells have evolved complex signaling pathways to respond to cellular stress, including that induced by antifungal agents. Understanding these pathways can reveal novel targets for antifungal drug development. Key pathways implicated in azole resistance include the calcium-calcineurin pathway and the High Osmolarity Glycerol (HOG) pathway.

Calcium-Calcineurin Signaling Pathway

This pathway is a crucial regulator of stress responses in fungi.[25] Azole-induced membrane stress can trigger an influx of calcium ions, activating calcineurin. Activated calcineurin dephosphorylates the transcription factor Crz1, which then translocates to the nucleus and activates the expression of genes involved in cell wall integrity and stress adaptation, contributing to drug tolerance.

Caption: Calcium-calcineurin signaling pathway in azole stress response.

High Osmolarity Glycerol (HOG) Pathway

The HOG pathway is a conserved MAPK signaling cascade that responds to various environmental stresses, including osmotic and oxidative stress.[26][29] Azole-induced membrane damage can activate the HOG pathway, leading to the phosphorylation of the Hog1 MAP kinase. Phosphorylated Hog1 translocates to the nucleus and regulates the expression of genes involved in stress adaptation, thereby contributing to azole tolerance.

Caption: High Osmolarity Glycerol (HOG) pathway in fungal stress response.

Conclusion

Triflumizole is an effective and specific tool for probing the mechanisms of fungal resistance to azole antifungals. The protocols and data presented here provide a framework for researchers to investigate antifungal susceptibility, induce and select for resistant strains, and characterize the molecular and biochemical basis of resistance. By understanding how fungi adapt to and overcome the challenges posed by agents like triflumizole, the scientific community can better develop novel therapeutic strategies to combat the growing threat of antifungal resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Expression of ERG11, ERG3, MDR1 and CDR1 genes in Candida tropicalis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of fungal gene expression by Real Time quantitative PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Coordinated regulation of Mdr1- and Cdr1-mediated protection from antifungals by the Mrr1 transcription factor in emerging Candida spp - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elevated MIC Values of Imidazole Drugs against Aspergillus fumigatus Isolates with TR34/L98H/S297T/F495I Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Understanding the mechanisms of resistance to azole antifungals in Candida species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Candida tropicalis Antifungal Cross-Resistance Is Related to Different Azole Target (Erg11p) Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. journals.asm.org [journals.asm.org]
• 12. Mutations in TAC1B drive increased CDR1 and MDR1 expression and azole resistance in Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Expression of ERG11, ERG3, MDR1 and CDR1 genes in Candida tropicalis [redalyc.org]
• 14. Antifungal Susceptibility Testing of Candida Isolates from the Candida Surveillance Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In Vitro Susceptibilities of Candida dubliniensis Isolates Tested against the New Triazole and Echinocandin Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mode of selection and experimental evolution of antifungal drug resistance in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Up-regulation of CDR1 and MDR1 efflux pump genes and fluconazole resistance are involved in recurrence in Candida albicans-induced vulvovaginal candidiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Analysis of Fungal Gene Expression by Real Time Quantitative PCR | Springer Nature Experiments [experiments.springernature.com]
• 22. researchgate.net [researchgate.net]
• 23. brieflands.com [brieflands.com]
• 24. Frontiers | Selection of potential reference genes for RT-qPCR in the plant pathogenic fungus Colletotrichum fructicola [frontiersin.org]
• 25. biorxiv.org [biorxiv.org]
• 26. Fungal Sterol Analyses by Gas Chromatography-Mass Spectrometry Using Different Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Fungal Sterol Analyses by Gas Chromatography–Mass Spectrometry Using Different Derivatives | Springer Nature Experiments [experiments.springernature.com]
• 28. openriver.winona.edu [openriver.winona.edu]
• 29. The combined action of ERG11 gene overexpression and its mutations in the development of Candida albicans resistance to triazolic antifungals - Nesvizhsky - Journal of microbiology, epidemiology and immunobiology [microbiol.crie.ru]

Application of Triflumizole in Soil Metabolism Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triflumizole (B33211) is a broad-spectrum imidazole (B134444) fungicide used to control various fungal diseases on fruits, vegetables, and other crops. Understanding its fate and behavior in the soil environment is crucial for assessing its environmental risk and ensuring food safety. Soil metabolism studies are essential to determine the rate and pathway of triflumizole degradation, identify its major metabolites, and evaluate its persistence. These studies are typically conducted under controlled laboratory conditions, often following international guidelines such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure data consistency and reliability.

This document provides detailed application notes and protocols for conducting soil metabolism studies of Triflumizole, including experimental design, analytical methodologies, and data interpretation.

Data Presentation

Table 1: Physicochemical Properties of Triflumizole

Property	Value	Reference
IUPAC Name	(E)-4-chloro-α,α,α-trifluoro-N-(1-imidazol-1-yl-2-propoxyethylidene)-o-toluidine	[1]
CAS Registry No.	68694-11-1	[1]
Molecular Formula	C₁₅H₁₅ClF₃N₃O	[1]
Molecular Weight	345.75 g/mol	[1]
Water Solubility	10.2 mg/L (at 20°C and pH 7)	[1]
Vapor Pressure	1.4 x 10⁻⁶ mm Hg (at 25°C)	[1]
pKa	3.70 (at 25°C)	[1]
Koc	1400	[1]

Table 2: Soil Dissipation Half-life (DT₅₀) of Triflumizole and its Metabolite FM-6-1 under Greenhouse Conditions

Location	Year	Compound	DT₅₀ (days)
Zhejiang Province, China	2016	Triflumizole	4.3
Total Residue (Triflumizole + FM-6-1)	5.5
Hunan Province, China	2016	Triflumizole	5.2
Total Residue (Triflumizole + FM-6-1)	6.1
Zhejiang Province, China	2017	Triflumizole	6.1
Total Residue (Triflumizole + FM-6-1)	6.9
Hunan Province, China	2017	Triflumizole	5.8
Total Residue (Triflumizole + FM-6-1)	6.5

Data extracted from a study on greenhouse strawberries and soil.[2]

Experimental Protocols

Aerobic Soil Metabolism Study (Following OECD Guideline 307)

This protocol outlines the procedure for assessing the aerobic degradation of Triflumizole in soil.

1.1. Materials and Reagents:

• Test Substance: Analytical grade Triflumizole (>98% purity).

• Soils: At least three different soil types (e.g., sandy loam, clay loam, silty clay) with known physicochemical properties (pH, organic carbon content, texture, etc.).

• Reference Standards: Analytical standards of potential metabolites:

  • FM-6-1 (N-(4-chloro-2-trifluoromethylphenyl)-2-propoxyacetamidine)

  • FA-1-1 (4-chloro-2-(trifluoromethyl)aniline)

  • FD-1-1

• Solvents: HPLC or pesticide residue grade (e.g., acetonitrile, methanol, hexane (B92381), acetone).

• Reagents: Sodium hydroxide (B78521) (NaOH), hydrochloric acid (HCl), heptafluorobutyric anhydride (B1165640) (HFBA), anhydrous sodium sulfate.

• Incubation System: Biometer flasks or a flow-through system to trap CO₂ and volatile organic compounds.

1.2. Experimental Procedure:

• Soil Preparation: Sieve fresh soil samples (<2 mm) and adjust the moisture content to 40-60% of the maximum water holding capacity. Pre-incubate the soils in the dark at the test temperature for 7-14 days to allow microbial activity to stabilize.

• Application of Test Substance: Apply a solution of Triflumizole to the soil samples at a concentration relevant to the recommended field application rate. For radiolabeled studies, ¹⁴C-labeled Triflumizole is used to facilitate mass balance calculations.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20 ± 2°C). Maintain a continuous flow of CO₂-free, humidified air over the soil surface. Trap evolved ¹⁴CO₂ in a suitable trapping solution (e.g., potassium hydroxide or sodium hydroxide).

• Sampling: Collect duplicate soil samples at appropriate time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extraction: Extract Triflumizole and its metabolites from the soil samples using an appropriate solvent system (e.g., methanol, acetonitrile/water). The extraction efficiency should be validated.

• Analysis: Analyze the extracts for the parent compound and its metabolites using a validated analytical method (e.g., HPLC-UV, LC-MS/MS, or GC-ECD).[3][4]

• Data Analysis: Calculate the concentration of Triflumizole and its metabolites at each sampling time. Determine the dissipation half-life (DT₅₀) and the formation and decline of major metabolites.

Analytical Method for Triflumizole and its Metabolites in Soil (GC-ECD)

This protocol is based on the EPA method for the determination of Triflumizole and its degradates in soil.[5]

2.1. Principle:

Triflumizole and its metabolites (FM-6-1 and FD-1-1) are hydrolyzed to a common moiety, 4-chloro-2-(trifluoromethyl)aniline (B1214093) (FA-1-1). This aniline (B41778) is then derivatized with heptafluorobutyric anhydride (HFBA) to form a derivative that is sensitive to electron capture detection (ECD).[5]

2.2. Extraction and Hydrolysis:

• Weigh 50 g of soil into a 250 mL round-bottom flask.

• Add 100 mL of 1 N NaOH.

• Reflux the mixture for 1 hour to hydrolyze Triflumizole and its metabolites to FA-1-1.[5]

• Allow the mixture to cool and transfer it to a 500 mL separatory funnel.

• Partition the aqueous solution three times with 50 mL portions of hexane.

• Combine the hexane extracts and dry them over anhydrous sodium sulfate.

2.3. Derivatization:

• Concentrate the hexane extract to approximately 1 mL.

• Add 100 µL of heptafluorobutyric anhydride (HFBA).

• Heat the mixture at 60°C for 30 minutes.

• Allow the reaction mixture to cool.

• Add 5 mL of 0.1 M potassium bicarbonate solution to remove excess HFBA.

• Vortex the mixture and centrifuge.

• Transfer the upper hexane layer to a clean vial for GC-ECD analysis.

2.4. GC-ECD Analysis:

• Gas Chromatograph: Equipped with an Electron Capture Detector (ECD).

• Column: A suitable capillary column (e.g., DB-5, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Temperatures:

  • Injector: 250°C

  • Detector: 300°C

  • Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection Volume: 1-2 µL.

Visualizations

Caption: Proposed degradation pathway of Triflumizole in soil.

Caption: Experimental workflow for a Triflumizole soil metabolism study.

References

• 1. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]
• 2. Evaluation of dissipation kinetic models to describe trifluralin degradation in soil and assessing the uncertainty of the half-life estimate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mhlw.go.jp [mhlw.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Application Notes and Protocols for the Spectrophotometric Determination of Triflumizole

Introduction

Triflumizole (B33211) is a broad-spectrum imidazole (B134444) fungicide used to control a variety of fungal diseases in crops. Accurate and reliable analytical methods are essential for its quantification in formulations and for residue analysis. While chromatographic techniques like HPLC-UV are common, UV-Visible spectrophotometry offers a simpler, cost-effective, and rapid alternative for the determination of triflumizole.[1] This document provides detailed application notes and protocols for the spectrophotometric determination of triflumizole using two methods: direct UV spectrophotometry and a proposed charge-transfer complexation method.

These methods are designed for researchers, scientists, and professionals in drug development and quality control laboratories.

Method 1: Direct UV-Visible Spectrophotometry

This method is based on the direct measurement of the ultraviolet absorbance of triflumizole in a suitable solvent. Triflumizole exhibits distinct absorption maxima in the UV region, which can be utilized for its quantification.[2]

Instrumentation and Reagents

• Instrument: A double-beam UV-Visible spectrophotometer with a spectral bandwidth of 1-2 nm.

• Cuvettes: 1 cm matched quartz cells.

• Solvent: Methanol (B129727) (HPLC grade).

• Reference Standard: Triflumizole analytical standard.

Experimental Protocol

1. Preparation of Standard Stock Solution (100 µg/mL):

• Accurately weigh 10 mg of triflumizole reference standard and transfer it to a 100 mL volumetric flask.
• Dissolve the standard in approximately 70 mL of methanol by sonication for 10 minutes.
• Make up the volume to 100 mL with methanol and mix thoroughly.

2. Preparation of Working Standard Solutions:

• From the standard stock solution, pipette appropriate aliquots into a series of 10 mL volumetric flasks.
• Dilute to the mark with methanol to obtain a series of working standard solutions in the concentration range of 2-20 µg/mL.

3. Determination of Wavelength of Maximum Absorbance (λmax):

• Scan a 10 µg/mL working standard solution from 400 nm to 200 nm against a methanol blank.
• The wavelength of maximum absorbance (λmax) should be determined from the resulting spectrum. Based on available data, triflumizole has absorbance maxima at approximately 201.5 nm, 236 nm, and 301 nm.[2] For routine analysis, 236 nm is often a suitable choice.

4. Calibration Curve:

• Measure the absorbance of each working standard solution at the determined λmax (e.g., 236 nm) against the methanol blank.
• Plot a graph of absorbance versus concentration (µg/mL).
• Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²).

5. Analysis of a Sample Solution:

• Prepare a sample solution of triflumizole in methanol, ensuring the final concentration falls within the linearity range of the calibration curve.
• Measure the absorbance of the sample solution at the λmax.
• Determine the concentration of triflumizole in the sample solution using the equation from the calibration curve.

Method Validation Parameters

The developed method should be validated according to the International Council for Harmonisation (ICH) guidelines.

Parameter	Specification	Typical Expected Values
Linearity	R² ≥ 0.999	2-20 µg/mL
Accuracy (% Recovery)	98-102%	99.5%
Precision (% RSD)	≤ 2%	< 1.5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~0.1 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	~0.3 µg/mL

Experimental Workflow: Direct UV-Vis Spectrophotometry

References

• 1. Development and Validation by UV Spectrophotometric method for Simultaneous Estimation of Fluconazole and Thymol in Formulation [ijraset.com]
• 2. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]

Application Notes and Protocols for Developmental Toxicity Studies of Triflumizole in Zebrafish

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triflumizole (B33211) is a fungicide belonging to the imidazole (B134444) class, utilized in agriculture to control a variety of fungal diseases. Its widespread use raises concerns about its potential impact on non-target organisms, particularly in aquatic environments. The zebrafish (Danio rerio) has emerged as a powerful vertebrate model for developmental toxicity studies due to its rapid external development, optical transparency, and high genetic homology with humans. These application notes provide a comprehensive overview and detailed protocols for assessing the developmental toxicity of triflumizole using the zebrafish model. The information is based on established research and is intended to guide researchers in designing and conducting robust and reproducible studies.

Overview of Triflumizole's Developmental Toxicity in Zebrafish

Studies have demonstrated that triflumizole exposure during early development can lead to significant adverse effects in zebrafish embryos and larvae. The toxicity is dose-dependent and manifests as a range of morphological and molecular changes.

Key Toxicological Endpoints

• Lethality: Triflumizole induces mortality in a concentration-dependent manner.

• Morphological Abnormalities: Exposure can lead to a variety of developmental defects, including:

  • Pericardial edema (fluid accumulation around the heart)

  • Yolk sac edema (fluid accumulation in the yolk sac)

  • Liver degeneration

• Molecular and Cellular Effects: Triflumizole has been shown to induce:

  • Oxidative Stress: An imbalance between the production of reactive oxygen species (ROS) and the ability of the biological system to detoxify these reactive products.

  • Heat Shock Response: Upregulation of heat shock proteins, indicating cellular stress.

  • Inflammation: Activation of inflammatory signaling pathways and upregulation of pro-inflammatory genes.

  • Disruption of Lipid Synthesis: Alterations in the expression of genes involved in lipid metabolism.

Quantitative Toxicological Data

The following tables summarize key quantitative data from developmental toxicity studies of triflumizole in zebrafish.

Table 1: Lethal Concentration (LC50) Values of Triflumizole in Zebrafish

Developmental Stage	Exposure Duration (hours)	LC50 (mg/L)
3 dpf Embryos	48	4.872[1][2]
6 dpf Larvae	24	2.580[1][2]

dpf: days post-fertilization

Table 2: Morphological Abnormalities Observed in Zebrafish Embryos and Larvae Exposed to Triflumizole

Developmental Stage	Exposure Duration	Triflumizole Concentration (mg/L)	Observed Abnormalities
3 dpf Embryos	48 hours	2	Yolk sac retention, Liver degeneration[3]
3	Pericardial edema, Yolk sac retention, Liver degeneration[3]
6 dpf Larvae	24 hours	1	Liver degeneration[3]
1.5	Liver degeneration[3]

Table 3: Effects of Triflumizole on Markers of Oxidative Stress in 6 dpf Zebrafish Larvae (24-hour exposure)

Triflumizole Concentration (mg/L)	Superoxide Dismutase (SOD) Activity	Catalase (CAT) Activity	Malondialdehyde (MDA) Content
0.5	Significantly Increased	Significantly Increased	Significantly Increased
1.0	Significantly Increased	Significantly Increased	Significantly Increased
1.5	Significantly Increased	Significantly Increased	Significantly Increased

Data derived from Bai et al., 2022.[1][2]

Experimental Protocols

The following protocols are based on methodologies described in peer-reviewed literature for assessing the developmental toxicity of triflumizole in zebrafish.

Zebrafish Maintenance and Embryo Collection

• Husbandry: Maintain adult zebrafish (e.g., AB strain) in a recirculating aquaculture system at 28°C with a 14:10 hour light:dark cycle.

• Breeding: Set up breeding tanks with a male-to-female ratio of 2:1 or 1:1. Collect freshly fertilized eggs within 30 minutes of the onset of the light cycle.

• Embryo Selection: Screen embryos under a stereomicroscope and select healthy, fertilized embryos for experiments.

Triflumizole Stock Solution Preparation

• Solvent: Due to its low water solubility, dissolve triflumizole in dimethyl sulfoxide (B87167) (DMSO).

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 1 g/L) in DMSO.

• Working Solutions: Prepare fresh working solutions daily by diluting the stock solution in embryo medium (e.g., E3 medium). The final DMSO concentration in the exposure medium should be kept below 0.1% to avoid solvent-induced toxicity. A solvent control group (0.1% DMSO in embryo medium) must be included in all experiments.

Developmental Toxicity Assay (Based on OECD TG 236)

This protocol is adapted from the OECD Test Guideline 236 for Fish Embryo Acute Toxicity (FET) Test and specific studies on triflumizole.[2][3][4][5][[“]]

• Experimental Setup:

  • Use 24-well plates for embryo exposure.

  • Add 2 mL of the respective test solution (or control) to each well.

  • Carefully place one healthy embryo per well.

  • For each concentration and control, use a sufficient number of replicates (e.g., 20 embryos per group).

• Exposure Conditions:

  • Test Concentrations: Based on the known LC50 values, a range of concentrations should be tested (e.g., 0, 1, 2, 3 mg/L for 3 dpf embryos; 0, 0.5, 1, 1.5 mg/L for 6 dpf larvae).

  • Incubation: Incubate the plates at 28°C with a 14:10 hour light:dark cycle.

  • Solution Renewal: Renew the test solutions daily to maintain the chemical concentration and water quality.

• Endpoint Evaluation:

  • Mortality: Record mortality daily for 96 hours. Indicators of lethality include coagulation of the embryo, lack of somite formation, non-detachment of the tail, and absence of heartbeat.

  • Morphological Assessment: At the end of the exposure period (e.g., 48 or 96 hours post-fertilization), anesthetize the larvae (e.g., with MS-222) and examine them under a stereomicroscope for morphological abnormalities. Capture high-quality images for documentation and analysis.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

• RNA Extraction: Following exposure, pool a specific number of larvae per treatment group (e.g., 10-20 larvae). Homogenize the samples and extract total RNA using a suitable kit (e.g., TRIzol reagent) according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using a SYBR Green-based master mix and gene-specific primers for target genes (e.g., p65-nfκb, il-1β, cox2a, srebp1, fas, acc, ppar-γ) and a reference gene (e.g., β-actin).

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by triflumizole and a general experimental workflow.

Caption: General experimental workflow for assessing the developmental toxicity of triflumizole in zebrafish.

Caption: Proposed pathway of triflumizole-induced oxidative stress via the Nrf2 signaling pathway.

Caption: Proposed inflammatory signaling pathway activated by triflumizole exposure, mediated by NF-κB.

References

• 1. Nrf2 and Oxidative Stress: A General Overview of Mechanisms and Implications in Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulating Inflammation through the Negative Regulation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of Nrf2 in Oxidative Stress and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. consensus.app [consensus.app]

Technical Notes & Optimization

Triflumizole degradation due to photolysis and hydrolysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation of Triflumizole (B33211) through photolysis and hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Triflumizole in aqueous environments?

A1: Triflumizole primarily degrades through two abiotic pathways in aqueous environments: photolysis and hydrolysis.[1][2] Photolysis, or degradation by light, is a significant pathway, especially in the presence of sunlight.[1] Hydrolysis, the reaction with water, also contributes to its degradation, with the rate being highly dependent on the pH of the solution.[1][3]

Q2: What is the expected half-life of Triflumizole due to photolysis?

A2: The photolytic half-life of Triflumizole in water is approximately 1.2 to 2.55 days when exposed to sunlight at a neutral pH.[1][3] This indicates that photodegradation is a relatively rapid process for this compound.

Q3: How does pH affect the hydrolysis of Triflumizole?

A3: The hydrolysis of Triflumizole is significantly influenced by pH. It is most stable in neutral conditions and degrades faster in both acidic and alkaline environments.[1][3] For every one-point increase in pH above 7, the rate of hydrolysis can increase by approximately ten times.[4]

Q4: What are the major degradation products of Triflumizole?

A4: The degradation of Triflumizole results in several metabolites. The major metabolite formed via photolysis in the presence of oxygen is FM-6-1 (N-(4-chloro-2-trifluoromethylphenyl)-2-propoxy-acetamidine).[3] Other identified degradation products from both photolysis and hydrolysis include FD-1-1 and FA-1-1 (4-chloro-2-trifluoromethylaniline).[2][3]

Q5: What analytical methods are recommended for studying Triflumizole degradation?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for quantifying Triflumizole and its metabolites.[5] For more detailed identification of degradation products, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is recommended due to its high sensitivity and specificity.[6][7]

Troubleshooting Guides

Issue 1: Inconsistent or slower-than-expected photolysis degradation rates.

• Possible Cause 1: Inadequate Light Source. The spectrum and intensity of the light source are critical for photolysis. Natural sunlight is the standard, but if using artificial light, ensure it mimics the solar spectrum (wavelengths >290 nm) and intensity.[1]

  • Solution: Calibrate your light source and compare its output to standard solar irradiation values. Use a photometer to ensure consistent light intensity across all samples.

• Possible Cause 2: Sample Matrix Effects. The presence of dissolved organic matter or other substances in the water can act as photosensitizers or quenchers, altering the degradation rate.[8]

  • Solution: Conduct experiments in purified, deionized water as a baseline. If using environmental water samples, characterize the water quality (e.g., dissolved organic carbon content) and consider its potential impact on the results.

• Possible Cause 3: Temperature Fluctuations. Although light is the primary driver, temperature can influence reaction kinetics.

  • Solution: Maintain a constant and recorded temperature throughout the experiment using a temperature-controlled chamber or water bath.

Issue 2: High variability in hydrolysis half-life measurements.

• Possible Cause 1: Unstable pH. The hydrolysis of Triflumizole is highly pH-dependent.[3] Small fluctuations in pH during the experiment can lead to significant variations in the degradation rate.

  • Solution: Use appropriate buffer solutions (e.g., phosphate (B84403), borate) to maintain a constant pH throughout the experiment. Regularly monitor the pH of your samples.

• Possible Cause 2: Temperature Control. Hydrolysis rates are temperature-sensitive.[8][9] Inconsistent temperatures will lead to variable results.

  • Solution: Perform hydrolysis studies in a temperature-controlled incubator or water bath. Ensure the temperature is stable and accurately recorded.

• Possible Cause 3: Microbial Degradation. If non-sterile water is used, microbial activity can contribute to the degradation of Triflumizole, confounding the hydrolysis results.

  • Solution: For abiotic hydrolysis studies, use sterilized water (e.g., by autoclaving or filtration) and equipment to minimize microbial contamination.

Issue 3: Difficulty in identifying and quantifying degradation products.

• Possible Cause 1: Low Concentration of Degradation Products. Some degradation products may be present at very low concentrations, making them difficult to detect.

  • Solution: Use a more sensitive analytical technique like LC-MS/MS.[6][7] You can also concentrate your samples before analysis, but be mindful of potential losses or degradation during this step.

• Possible Cause 2: Co-elution of Compounds. In HPLC, degradation products may co-elute with the parent compound or other matrix components.

  • Solution: Optimize your HPLC method by adjusting the mobile phase composition, gradient, flow rate, or column type to achieve better separation.

• Possible Cause 3: Lack of Reference Standards. Authentic reference standards for all degradation products may not be commercially available.

  • Solution: Utilize high-resolution mass spectrometry (HRMS) to determine the elemental composition of the unknown peaks and propose potential structures.[7] Further structural elucidation can be achieved using techniques like NMR spectroscopy if sufficient quantities of the degradation product can be isolated.

Quantitative Data Summary

Table 1: Hydrolysis Half-life of Triflumizole at 25°C

pH	Half-life (days)
5	8.9[3]
7	64.6[3]
9	3.9[3]

Table 2: Photolysis Half-life of Triflumizole at 25°C

Condition	pH	Half-life (days)
Sunlight/Water	7	1.2[1]
Simulated Sunlight	7	2.55[3]

Experimental Protocols

Protocol 1: Photolysis Degradation Study

• Preparation of Triflumizole Solution: Prepare a stock solution of Triflumizole in a water-miscible organic solvent (e.g., acetonitrile). Spike this into purified, deionized water buffered to the desired pH (e.g., pH 7 phosphate buffer) to achieve the target concentration. The final concentration of the organic solvent should be minimal to avoid co-solvent effects.

• Sample Irradiation: Transfer the Triflumizole solution into quartz tubes (which are transparent to UV light). Place the tubes in a photolysis reactor equipped with a light source that simulates natural sunlight (e.g., a xenon arc lamp). Maintain a constant temperature (e.g., 25°C) using a cooling system.

• Control Samples: Prepare control samples by wrapping identical tubes in aluminum foil to protect them from light. These will be used to assess hydrolysis under the same temperature conditions.

• Sampling: At predetermined time intervals, withdraw samples from both the irradiated and control tubes.

• Sample Analysis: Immediately analyze the samples for the concentration of Triflumizole and its degradation products using a validated HPLC-UV or LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the Triflumizole concentration versus time. The degradation rate constant (k) can be determined from the slope of the linear regression. The half-life (t½) is then calculated using the formula: t½ = ln(2)/k.

Protocol 2: Hydrolysis Degradation Study

• Preparation of Buffered Solutions: Prepare buffer solutions at the desired pH values (e.g., pH 5, 7, and 9).

• Preparation of Triflumizole Solutions: Prepare a stock solution of Triflumizole and spike it into each of the buffer solutions to the target concentration.

• Incubation: Store the solutions in sealed, light-proof containers (e.g., amber glass vials) in a temperature-controlled environment (e.g., an incubator at 25°C).

• Sampling: At specified time points, collect aliquots from each solution.

• Sample Analysis: Analyze the samples for the remaining concentration of Triflumizole using a suitable analytical method like HPLC-UV.

• Data Analysis: Calculate the degradation rate constant and half-life for each pH condition as described in the photolysis protocol.

Visualizations

Caption: Proposed degradation pathways of Triflumizole.

Caption: Workflow for studying Triflumizole degradation.

References

• 1. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. fao.org [fao.org]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Residue analysis of triflumizole and its metabolite in crops by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. scispace.com [scispace.com]
• 8. mdpi.com [mdpi.com]
• 9. atticusllc.com [atticusllc.com]

Technical Support Center: Enhancing Triflumizole Solubility in Aqueous Solutions

Welcome to the technical support center for triflumizole (B33211) solubility. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the challenges of dissolving triflumizole in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the baseline aqueous solubility of triflumizole?

A1: Triflumizole is characterized by its low aqueous solubility. Published data indicates that the solubility of triflumizole in water at 20-25°C is approximately 10.2 to 12.5 mg/L[1][2]. This inherent low solubility often presents a challenge for in vitro and in vivo studies that require higher concentrations.

Q2: Why is my triflumizole not dissolving in my aqueous buffer?

A2: If you are observing poor dissolution of triflumizole in an aqueous buffer, it is likely due to its hydrophobic nature. Simply adding the crystalline powder to water or a buffer solution is often insufficient to achieve a desired concentration. Factors such as pH and the presence of other solutes can also influence solubility, though the primary limiting factor is its low intrinsic water solubility.

Q3: I've prepared a solution with co-solvents, but it appears cloudy or as a suspension. Is this normal?

A3: Yes, this can be a common observation. Formulations using co-solvents and surfactants, such as the commonly cited mixture of DMSO, PEG300, and Tween-80, may result in a suspended solution rather than a true clear solution, especially at higher concentrations like 2.5 mg/mL[3]. While this may be acceptable for some experimental applications like oral gavage or intraperitoneal injections, it is important to ensure homogeneity of the suspension before each use. If a true solution is required, further optimization of the solvent system or the use of other solubilization techniques may be necessary.

Q4: Can I heat the solution to improve triflumizole solubility?

A4: Gentle heating can be a method to aid in the dissolution of triflumizole, particularly when using co-solvents. However, it is crucial to be aware of the compound's melting point (approximately 63.5°C) and potential for degradation at elevated temperatures[2]. Overheating should be avoided. Sonication is another physical method that can be used in conjunction with or as an alternative to heating to aid dissolution[3].

Q5: Are there alternatives to co-solvent systems for improving triflumizole solubility?

A5: Yes, inclusion complexation with cyclodextrins is a promising alternative. Studies have shown that β-cyclodextrin can significantly enhance the solubility of triflumizole[4]. Modified cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD), often exhibit even greater solubilizing effects and are generally considered to have better safety profiles for in vivo use.

Troubleshooting Guides

Issue 1: Achieving a Clear Solution of Triflumizole

If you require a clear solution of triflumizole and your current formulation is resulting in a suspension or precipitation, consider the following troubleshooting steps:

• Optimize the Co-solvent Ratio:

  • Increase the proportion of the organic co-solvent (e.g., DMSO, ethanol) in your mixture.

  • Experiment with different co-solvents. A combination of a strong organic solvent like DMSO with a less toxic one like PEG300 can be effective.

• Incorporate a Surfactant:

  • If not already in use, add a biocompatible surfactant such as Tween 80 or sodium lauryl sulfate (B86663) (SLS). Surfactants can help to stabilize the dissolved triflumizole and prevent precipitation.

  • Vary the concentration of the surfactant to find the optimal level for solubilization without causing cellular toxicity in your experimental model.

• Utilize Cyclodextrins:

  • Prepare inclusion complexes of triflumizole with β-cyclodextrin or its derivatives (HP-β-CD, SBE-β-CD). This method can yield a significant increase in aqueous solubility.

  • Refer to the experimental protocols section for guidance on preparing these complexes.

Logical Flow for Troubleshooting a Cloudy Solution

Caption: Troubleshooting workflow for obtaining a clear triflumizole solution.

Data on Triflumizole Solubility

Table 1: Solubility of Triflumizole in Various Solvents

Solvent	Temperature (°C)	Solubility	Reference
Water (pH 7)	20	10.2 mg/L	[1]
Water	25	12.5 mg/L	[2]
Hexane	20	17.6 mg/L	[5]
Xylene	20	639 mg/L	[2]
Methanol	20	496 mg/L	[5]
Acetone	25	1440 mg/L	[2]
Chloroform	25	2220 mg/L	[2]
Acetonitrile	25	1030 mg/L	[2]
DMSO	Not Specified	100 mg/mL	[3]

Table 2: Example Formulations for a 2.5 mg/mL Triflumizole Suspension

Formulation Components	Achieved Concentration	Solution Type	Notes	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.5 mg/mL (7.23 mM)	Suspended Solution	Requires sonication	[3]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (7.23 mM)	Suspended Solution	Requires sonication	[3]

Experimental Protocols

Protocol 1: Preparation of a Triflumizole Stock Solution in an Organic Solvent

• Accurately weigh the desired amount of triflumizole powder.

• Add the appropriate volume of a high-purity organic solvent (e.g., DMSO) to achieve a high concentration stock solution (e.g., 100 mg/mL).

• Vortex the mixture thoroughly until the triflumizole is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.

• Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 2: General Procedure for Phase-Solubility Studies with Cyclodextrins

This protocol is adapted from the method described by Higuchi and Connors to determine the effect of a cyclodextrin (B1172386) on triflumizole solubility.

• Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0, 2, 4, 6, 8, 10 mM of HP-β-CD) in the desired buffer.

• Add an excess amount of triflumizole to each cyclodextrin solution in separate vials.

• Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) until equilibrium is reached. This may take 24-72 hours.

• After reaching equilibrium, centrifuge the samples to pellet the undissolved triflumizole.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Determine the concentration of triflumizole in each filtered sample using a validated analytical method, such as HPLC-UV.

• Plot the total concentration of dissolved triflumizole against the concentration of the cyclodextrin to generate a phase-solubility diagram.

Workflow for Phase-Solubility Study

Caption: Experimental workflow for a phase-solubility study.

Protocol 3: Preparation of Triflumizole-Cyclodextrin Inclusion Complexes by Kneading

• Weigh molar equivalents of triflumizole and the chosen cyclodextrin (e.g., a 1:1 molar ratio).

• Place the powders in a mortar and lightly mix.

• Add a small amount of a hydroalcoholic solution (e.g., 50% ethanol (B145695) in water) dropwise while continuously triturating the mixture with a pestle to form a thick paste.

• Continue kneading for a specified period (e.g., 30-60 minutes).

• Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Grind the dried complex into a fine powder and store it in a desiccator.

Mechanism of Action: Inhibition of Ergosterol (B1671047) Biosynthesis

Triflumizole is a fungicide that belongs to the class of sterol demethylation inhibitors (DMIs). Its primary mechanism of action is the inhibition of the C14α-demethylase enzyme, which is a critical step in the biosynthesis of ergosterol in fungi. Ergosterol is an essential component of fungal cell membranes, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane integrity and function. By inhibiting ergosterol synthesis, triflumizole disrupts the fungal cell membrane, leading to impaired growth and ultimately cell death.

Caption: Simplified ergosterol biosynthesis pathway showing the inhibitory action of triflumizole.

References

• 1. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TRIFLUMIZOLE | 68694-11-1 [amp.chemicalbook.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Solubility and molecular modeling of triflumizole-β-cyclodextrin inclusion complexes | Semantic Scholar [semanticscholar.org]
• 5. fao.org [fao.org]

Technical Support Center: Overcoming Triflumizole Resistance in Fungal Isolates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with triflumizole (B33211) and investigating resistance in fungal isolates.

Frequently Asked Questions (FAQs)

Q1: What is triflumizole and what is its mechanism of action?

Triflumizole is a triazole antifungal agent.[1][2][3] Its primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, lanosterol (B1674476) 14α-demethylase, which is encoded by the ERG11 gene.[4] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[4] By inhibiting this enzyme, triflumizole disrupts membrane integrity, leading to fungal growth inhibition.[4]

Q2: What are the primary mechanisms of resistance to triflumizole and other azoles?

Fungal isolates can develop resistance to triflumizole through several mechanisms:

• Target Site Modification: Mutations in the ERG11 gene can alter the structure of the lanosterol 14α-demethylase enzyme, reducing its binding affinity for triflumizole.[5][6]

• Overexpression of the Target Enzyme: An increased production of the lanosterol 14α-demethylase enzyme can overcome the inhibitory effect of the drug.[5][7]

• Increased Drug Efflux: Overexpression of efflux pumps, such as those from the ATP-binding cassette (ABC) transporter superfamily and the major facilitator superfamily (MFS), can actively pump triflumizole out of the fungal cell, reducing its intracellular concentration.[4][5][8]

• Biofilm Formation: Fungi growing in biofilms can exhibit increased resistance to antifungal agents due to the protective extracellular matrix and altered physiological state of the cells within the biofilm.[4][5][7]

• Chromosomal Alterations: Changes in chromosome number (aneuploidy) can also contribute to reduced susceptibility.[5]

Q3: How can I determine if my fungal isolate is resistant to triflumizole?

Antifungal susceptibility testing (AST) is the standard method to determine the resistance of a fungal isolate. The most common method is broth microdilution, which determines the minimum inhibitory concentration (MIC) of triflumizole that prevents visible fungal growth. An isolate is generally considered resistant if its MIC is significantly higher than that of susceptible, wild-type isolates.

Q4: What are some strategies to overcome triflumizole resistance in the laboratory?

Several strategies can be employed to combat triflumizole resistance:

• Combination Therapy: Using triflumizole in combination with other antifungal agents that have different mechanisms of action can create synergistic effects and overcome resistance.[7]

• Efflux Pump Inhibitors: Although mostly in the experimental phase, the use of compounds that inhibit the activity of efflux pumps can restore the efficacy of triflumizole.[4]

• Alternative Antifungals: If an isolate demonstrates high-level resistance to triflumizole, switching to a different class of antifungal drug, such as a polyene (e.g., amphotericin B) or an echinocandin, may be effective.[4][9]

• Targeting Virulence Factors: Investigating and targeting factors that contribute to the fungus's pathogenicity and resistance, such as biofilm formation, can be a complementary approach.[4]

Troubleshooting Experimental Issues

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) Results

• Possible Cause: Inoculum preparation is not standardized.

  • Troubleshooting Tip: Ensure that the fungal inoculum is prepared from a fresh culture and standardized spectrophotometrically to a specific cell density before each experiment.

• Possible Cause: Improper drug dilution.

  • Troubleshooting Tip: Prepare fresh serial dilutions of triflumizole for each experiment from a stock solution with a known concentration. Verify the concentration of the stock solution.

• Possible Cause: Variation in incubation time or temperature.

  • Troubleshooting Tip: Strictly adhere to a standardized incubation time and temperature for all MIC assays. Use a calibrated incubator.

Issue 2: No Amplification in PCR for ERG11 Gene Sequencing

• Possible Cause: Poor quality of genomic DNA.

  • Troubleshooting Tip: Assess the purity and integrity of your extracted genomic DNA using a spectrophotometer (checking A260/A280 and A260/A230 ratios) and gel electrophoresis. Re-extract DNA if necessary using a validated protocol.

• Possible Cause: Primer-related issues (degradation, incorrect sequence, or inappropriate annealing temperature).

  • Troubleshooting Tip: Order fresh primers. Verify the primer sequences against the target gene in your fungal species. Perform a gradient PCR to determine the optimal annealing temperature for your primers.

• Possible Cause: Presence of PCR inhibitors in the DNA sample.

  • Troubleshooting Tip: Dilute your DNA template to reduce the concentration of potential inhibitors. Alternatively, re-purify your DNA sample.

Issue 3: High Background in Gene Expression Analysis (RT-qPCR)

• Possible Cause: Contamination of RNA with genomic DNA.

  • Troubleshooting Tip: Treat RNA samples with DNase I before reverse transcription to remove any contaminating genomic DNA. Include a "no reverse transcriptase" control in your qPCR run to check for genomic DNA amplification.

• Possible Cause: Primer-dimer formation.

  • Troubleshooting Tip: Analyze the melt curve of your qPCR results. A single, sharp peak indicates a specific product, while multiple peaks or a broad peak at a lower temperature may suggest primer-dimers. Redesign primers if necessary to have a lower propensity for self-dimerization.

Data Presentation

Table 1: Representative Minimum Inhibitory Concentration (MIC) Data for Fungal Isolates

Isolate ID	Fungal Species	Triflumizole MIC (µg/mL)	Resistance Phenotype
WT-01	Candida albicans	0.5	Susceptible
RES-01	Candida albicans	16	Resistant
RES-02	Candida albicans	8	Intermediate
WT-02	Aspergillus fumigatus	1	Susceptible
RES-03	Aspergillus fumigatus	>32	High-level Resistant

Table 2: Relative Expression of Resistance-Associated Genes in a Resistant Isolate (RES-01) Compared to a Susceptible Isolate (WT-01)

Gene	Function	Fold Change in Expression (Resistant vs. Susceptible)
ERG11	Lanosterol 14α-demethylase (Triflumizole target)	4.2
CDR1	ABC transporter (Efflux pump)	8.5
MDR1	MFS transporter (Efflux pump)	3.1

Experimental Protocols

Protocol 1: Broth Microdilution Antifungal Susceptibility Testing

• Preparation of Triflumizole Stock Solution: Dissolve triflumizole powder in dimethyl sulfoxide (B87167) (DMSO) to a concentration of 1280 µg/mL.

• Preparation of Microdilution Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of the triflumizole stock solution in RPMI-1640 medium to achieve final concentrations ranging from 32 µg/mL to 0.03 µg/mL. Include a drug-free well as a positive control for growth and a well with medium only as a negative control.

• Inoculum Preparation: Culture the fungal isolate on an appropriate agar (B569324) medium. Suspend a few colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL. Dilute this suspension 1:1000 in RPMI-1640 medium.

• Inoculation: Add 100 µL of the standardized fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 35°C for 24-48 hours, depending on the fungal species.

• Reading the MIC: The MIC is the lowest concentration of triflumizole that causes a significant inhibition of visible growth compared to the drug-free control well.

Protocol 2: Gene Expression Analysis by RT-qPCR

• RNA Extraction: Grow the fungal isolates (both susceptible and resistant) in the presence and absence of a sub-inhibitory concentration of triflumizole. Harvest the cells and extract total RNA using a validated method (e.g., Trizol extraction or a commercial kit).

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR: Perform quantitative PCR using SYBR Green or a probe-based assay with primers specific for your target genes (ERG11, CDR1, MDR1) and a reference gene (e.g., ACT1).

• Data Analysis: Calculate the relative expression of the target genes in the resistant isolate compared to the susceptible isolate using the ΔΔCt method.

Visualizations

Caption: Primary mechanisms of triflumizole resistance in fungal cells.

Caption: Workflow for investigating triflumizole resistance.

Caption: Decision-making flowchart for overcoming triflumizole resistance.

References

• 1. Mechanisms of Triazole Resistance in Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of triazole resistance in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of triazole resistance in Aspergillus fumigatus: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 4. Overcoming antifungal resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of Antifungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of Azole Resistance and Trailing in Candida tropicalis Bloodstream Isolates [mdpi.com]
• 7. Potential Strategies to Control the Risk of Antifungal Resistance in Humans: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Drug-Resistant Fungi: An Emerging Challenge Threatening Our Limited Antifungal Armamentarium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Triflumizole Concentration for Curative Action

Welcome to the Technical Support Center for Triflumizole. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the use of Triflumizole for its curative properties in experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Triflumizole's curative effect?

A1: Triflumizole is a systemic fungicide that belongs to the demethylation inhibitor (DMI) group.[1] Its primary mode of action is the inhibition of sterol biosynthesis, specifically the C14-demethylation of lanosterol, a precursor to ergosterol (B1671047) in fungi.[1] Ergosterol is an essential component of fungal cell membranes, and its disruption leads to impaired fungal growth and, ultimately, cell death. This targeted action allows Triflumizole to have both protective and curative effects against a broad spectrum of fungal pathogens.[1]

Q2: How does the curative action of Triflumizole differ from its protective action?

A2: The protective action of Triflumizole involves applying the fungicide before fungal infection occurs, creating a barrier that prevents the pathogen from establishing itself. In contrast, the curative action involves applying Triflumizole after the fungus has already infected the plant tissue.[1] Triflumizole's systemic properties allow it to be absorbed by the plant and translocated to the site of infection, where it can then inhibit the growth of the established fungus.

Q3: What is a typical starting concentration range for evaluating the curative efficacy of Triflumizole?

A3: The optimal curative concentration of Triflumizole is highly dependent on the target fungal species, the host plant, and the experimental conditions. Based on available data, a starting range of 1 µg/mL to 100 µg/mL is recommended for in vitro and in planta assays. For instance, studies on Botrytis cinerea have shown excellent curative activity at concentrations of 100 and 200 μg/mL.[2] However, it is crucial to perform dose-response experiments to determine the precise EC50 value for your specific pathogen and experimental setup.

Q4: Is Triflumizole effective against fungicide-resistant fungal strains?

A4: Triflumizole's effectiveness against resistant strains depends on the mechanism of resistance. Fungi can develop resistance to DMI fungicides through various mechanisms, including target site modification, overexpression of the target enzyme, and increased efflux of the fungicide.[3][4] It is essential to conduct sensitivity testing on your fungal isolates to determine their susceptibility to Triflumizole. Rotating or tank-mixing fungicides with different modes of action is a recommended strategy to manage and prevent the development of resistance.[5]

Troubleshooting Guides

This section addresses common issues that may arise during the experimental use of Triflumizole.

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation of Triflumizole in stock solution	Triflumizole has low aqueous solubility. The concentration of the stock solution may exceed its solubility limit in the chosen solvent, especially upon storage at low temperatures.[6][7]	- Use an appropriate solvent: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing high-concentration stock solutions. - Gentle warming and sonication: If precipitation occurs, gently warm the solution in a 37°C water bath and sonicate until the compound redissolves.[6] - Prepare fresh solutions: For best results, prepare fresh stock solutions before each experiment. - Store in aliquots: To avoid repeated freeze-thaw cycles, store stock solutions in small, single-use aliquots at -20°C or -80°C.[7]
Inconsistent or no curative effect observed	- Inappropriate concentration: The concentration of Triflumizole may be too low to be effective against the target pathogen. - Timing of application: For curative action, the timing of application post-inoculation is critical. - Fungicide resistance: The fungal isolate may have developed resistance to DMI fungicides. - Poor systemic uptake: The plant species or experimental conditions may limit the uptake and translocation of Triflumizole.	- Conduct a dose-response experiment: Determine the EC50 value for your specific fungal isolate to identify the optimal concentration range. - Optimize application timing: Test different time points for Triflumizole application after inoculation to find the most effective curative window. - Test for fungicide resistance: Use in vitro assays to assess the sensitivity of your fungal isolate to Triflumizole. - Ensure proper application: For in planta assays, ensure thorough coverage of the plant tissue and consider using a surfactant to improve uptake.
Phytotoxicity observed on host plant	High concentrations of Triflumizole or the solvent (e.g., DMSO) can be toxic to plant tissues. Symptoms can include leaf burn, chlorosis (yellowing), and stunted growth.[8][9]	- Determine the maximum non-toxic concentration: Before conducting efficacy studies, perform a phytotoxicity test with a range of Triflumizole and solvent concentrations on uninfected plants. - Reduce solvent concentration: Keep the final concentration of the organic solvent in the application solution as low as possible (typically below 0.5%).[10] - Use a control group: Always include a vehicle control (solvent only) to differentiate between the effects of the fungicide and the solvent.

Quantitative Data Summary

The following tables summarize the effective concentrations of Triflumizole for curative action against various fungal pathogens based on published data.

Table 1: Curative Efficacy of Triflumizole against Botrytis cinerea

Concentration (µg/mL)	Control Efficacy	Reference
50	Low	[2]
100	Excellent	[2]
200	Excellent	[2]

Table 2: In Vitro Sensitivity (EC50) of Various Fungi to Triflumizole

Fungal Species	Mean EC50 (µg/mL)	Range of EC50 (µg/mL)	Reference
Botrytis cinerea	0.58	0.15 - 1.49	[2]
Venturia inaequalis	Not explicitly stated for Triflumizole, but Difenoconazole (another DMI) showed EC50 values of 0.05 - 1.46	-	[11]
Podosphaera leucotricha	-	(Tested at 0.1, 0.5, 1, 5, and 10 µg/ml)	[12]
Sclerotinia sclerotiorum	No specific data for Triflumizole found. Other DMI fungicides have been tested.	-	[13][14]
Fusarium oxysporum	No specific data for Triflumizole found. Other DMI fungicides have shown EC50 values ranging from 0.047 to over 35 µg/mL.	-	[15][16]

Note: EC50 values can vary significantly based on the specific isolate and experimental conditions.

Experimental Protocols

Protocol 1: In Vitro Determination of Triflumizole EC50 for Mycelial Growth Inhibition

Objective: To determine the concentration of Triflumizole that inhibits the mycelial growth of a target fungus by 50% (EC50).

Materials:

• Pure culture of the target fungus

• Potato Dextrose Agar (PDA)

• Triflumizole

• Dimethyl sulfoxide (DMSO)

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Prepare Triflumizole Stock Solution: Dissolve Triflumizole in DMSO to create a high-concentration stock solution (e.g., 10,000 µg/mL).

• Prepare Amended Media: Autoclave PDA and cool it to 50-55°C in a water bath. Add the appropriate volume of the Triflumizole stock solution to the molten PDA to achieve a series of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Also, prepare a control plate with PDA and the same concentration of DMSO used in the highest Triflumizole concentration.

• Pour Plates: Pour the amended and control PDA into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing culture of the target fungus. Place the plug, mycelium-side down, in the center of each PDA plate.

• Incubation: Seal the plates with parafilm and incubate them in the dark at the optimal temperature for the fungus.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches the edge of the dish.

• Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration compared to the control. Use probit analysis or a similar statistical method to determine the EC50 value.

Protocol 2: In Planta Curative Efficacy Assay (Detached Leaf Method)

Objective: To evaluate the curative activity of Triflumizole against a fungal pathogen on detached leaves.

Materials:

• Healthy, young, fully expanded leaves from the host plant

• Spore suspension of the target pathogen

• Triflumizole working solutions at various concentrations

• Sterile water

• Humid chambers (e.g., Petri dishes with moist filter paper)

• Sprayer or micropipette

Procedure:

• Leaf Collection and Inoculation: Detach healthy leaves and place them in humid chambers. Inoculate the adaxial surface of each leaf with a known concentration of the fungal spore suspension using a sprayer or by placing droplets of the suspension on the leaf surface.

• Incubation for Infection: Incubate the inoculated leaves in the humid chambers for a period sufficient for infection to occur (e.g., 24-48 hours), based on the pathogen's life cycle.

• Fungicide Application: After the infection period, apply the Triflumizole working solutions to the inoculated leaves. Ensure complete coverage. Include a control group treated with sterile water and a vehicle control group treated with the solvent used to dissolve Triflumizole.

• Incubation for Disease Development: Return the treated leaves to the humid chambers and incubate under conditions optimal for disease development.

• Disease Assessment: After a set incubation period (e.g., 5-7 days), assess the disease severity on each leaf. This can be done by measuring the lesion size or by using a disease rating scale.

• Data Analysis: Calculate the percentage of disease control for each Triflumizole concentration compared to the control.

Visualizations

Caption: Ergosterol biosynthesis pathway and the inhibitory action of Triflumizole.

Caption: Experimental workflow for in planta curative efficacy testing.

Caption: Logical troubleshooting flow for inconsistent curative results.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Overcoming antifungal resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifungal resistance: Definition, causes, and more [medicalnewstoday.com]
• 5. General Guidelines for Managing Fungicide Resistance | Cornell Vegetables [vegetables.cornell.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Phytotoxicity: Symptoms, Causes & Crop Management [farmonaut.com]
• 9. Phytotoxicity: Definitions, Causes, Symptoms and Solutions - Dora Agri-Tech [doraagri.com]
• 10. benchchem.com [benchchem.com]
• 11. Assessing Venturia inaequalis Response to Common Fungicides in Morocco - PMC [pmc.ncbi.nlm.nih.gov]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 13. Fungicide Sensitivity of Sclerotinia sclerotiorum: A Thorough Assessment Using Discriminatory Dose, EC50, High-Resolution Melting analysis, and Description of New Point Mutation Associated with Thiophanate-Methyl Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scholars.uky.edu [scholars.uky.edu]
• 15. In vitro activity of seven antifungal agents against Fusarium oxysporum and expression of related regulatory genes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cabidigitallibrary.org [cabidigitallibrary.org]

Triflumizole stability issues in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of triflumizole (B33211) during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of triflumizole in long-term storage?

A1: The stability of triflumizole is primarily influenced by three main factors: light, pH, and temperature.[1][2] Photolysis, or degradation due to light exposure, is a major pathway for its breakdown.[1][3] Additionally, triflumizole's stability is pH-dependent, with hydrolysis occurring in both acidic and alkaline conditions.[1][4] Temperature also plays a significant role, with higher temperatures accelerating degradation.[2]

Q2: What are the expected degradation products of triflumizole?

A2: Triflumizole degrades into several metabolites. The primary degradation pathway involves the cleavage of the imidazole (B134444) ring.[4] A major metabolite identified in several studies is 4-chloro-2-(trifluoromethyl)aniline.[1] Other metabolites containing the 4-chloro-2-trifluoromethylaniline moiety are also of concern in residue analysis.[1]

Q3: What are the recommended storage conditions for triflumizole?

A3: To ensure long-term stability, triflumizole should be stored in a tightly sealed container in a dry, cool, and well-ventilated place, protected from light.[5] For stock solutions, storage at -20°C is recommended for up to one month, and at -80°C for up to six months.[6]

Q4: How can I monitor the stability of my triflumizole samples over time?

A4: The stability of triflumizole can be monitored by periodically analyzing the concentration of the parent compound and the presence of its degradation products. High-Performance Liquid Chromatography (HPLC) is a widely used and effective analytical technique for this purpose.[7][8]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected loss of triflumizole potency in experiments.	Degradation of the compound due to improper storage.	1. Verify that the triflumizole stock solution or solid has been stored according to the recommended conditions (cool, dark, and dry). 2. Prepare a fresh stock solution from a new batch of triflumizole if possible. 3. Perform a stability check on your current stock using HPLC to determine the concentration of the active ingredient.
Appearance of unknown peaks in HPLC analysis of triflumizole samples.	Formation of degradation products.	1. Compare the chromatogram with a reference standard of triflumizole to confirm the identity of the main peak. 2. Review the storage history of the sample; exposure to light, extreme pH, or high temperatures can lead to degradation. 3. If possible, use a mass spectrometry (MS) detector coupled with HPLC to identify the mass of the unknown peaks and compare them to known triflumizole metabolites.
Inconsistent experimental results using the same batch of triflumizole.	Non-homogeneity of the stored sample or partial degradation.	1. Ensure the triflumizole solid is well-mixed before weighing. 2. For stock solutions, ensure the solution is completely dissolved and vortexed before each use. 3. Consider preparing smaller, single-use aliquots of stock solutions to minimize freeze-thaw cycles and potential degradation.

Quantitative Data Summary

The stability of triflumizole is highly dependent on environmental conditions. The following tables summarize key quantitative data on its degradation.

Table 1: Hydrolytic Stability of Triflumizole

pH	Half-life (DT50) at 25°C
5	8.9 days
7	64.6 days
9	3.9 days
(Data sourced from FAO, 2013)[4]

Table 2: Photolytic Degradation of Triflumizole in Water

Water Type	Half-life (DT50) at 25°C
pH 7 buffer	2.55 days
Distilled water	16.97 days
Natural water	8.04 days
(Data sourced from FAO, 2013)[4]

Table 3: Thermal Stability of Triflumizole Formulation (15% EC)

Storage Period at 54°C	Loss of Active Ingredient (%)
14 days	1.25%
21 days	3.25%
28 days	7.92%
45 days	13.42%
60 days	25.92%
(Data adapted from a study on the stability of triflumizole formulations)[2]

Experimental Protocols

Protocol 1: Accelerated Stability Study of Triflumizole under Elevated Temperature

Objective: To assess the thermal stability of a triflumizole formulation.

Methodology:

• Place a known quantity of the triflumizole formulation (e.g., Trifimine 15% EC) in a temperature-controlled oven set at 54°C ± 2°C.[2]

• Withdraw samples at predetermined time intervals (e.g., initial, 14, 21, 28, 45, and 60 days).[2]

• For each sample, accurately weigh an amount equivalent to a known concentration of the active ingredient.

• Dissolve the sample in a suitable solvent, such as methanol.

• Analyze the concentration of triflumizole using a validated HPLC method.

• Calculate the percentage loss of the active ingredient at each time point relative to the initial concentration.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis of Triflumizole

Objective: To quantify the concentration of triflumizole and its primary metabolite in a sample.

Methodology:

• Sample Preparation:

  • Extract triflumizole and its metabolites from the sample matrix using methanol.

  • Perform a liquid-liquid extraction with methylene (B1212753) chloride.

  • Clean up the extract using a Florisil column.[7]

• HPLC Conditions:

  • Column: Nucleosil 5 C18 (or equivalent ODS column).[7]

  • Mobile Phase: Acetonitrile and 3 mM carbonate buffer (pH 9.0) in a 7:3 (v/v) ratio.[7]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 238 nm.[7]

  • Injection Volume: 20 µL.

• Quantification:

  • Prepare a calibration curve using certified reference standards of triflumizole and its metabolite.

  • Inject the prepared sample and quantify the analytes by comparing their peak areas to the calibration curve.

Visualizations

Caption: Primary degradation pathways of Triflumizole.

Caption: Workflow for Triflumizole stability analysis.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 3. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. chemicalbook.com [chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Residue analysis of triflumizole and its metabolite in crops by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Troubleshooting Triflumizole crystallization in stock solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Triflumizole stock solutions. Our aim is to help you overcome common challenges, such as crystallization, to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: My Triflumizole stock solution has formed crystals. What should I do?

A1: Crystallization of Triflumizole in a stock solution can often be resolved by gently warming the solution in a water bath. Sonication can also be an effective method to redissolve the precipitate.[1] If crystals persist, it may indicate that the solution is supersaturated, and a different solvent or a lower concentration should be considered for future preparations.

Q2: What is the recommended storage procedure for Triflumizole stock solutions to prevent crystallization?

A2: To minimize the risk of crystallization and degradation, it is recommended to store Triflumizole stock solutions at -20°C for short-term storage (up to 1 month) and at -80°C for long-term storage (up to 6 months).[1][2] It is also advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can promote crystallization and degradation.

Q3: Can I use a solvent other than DMSO to prepare my Triflumizole stock solution?

A3: Yes, Triflumizole is soluble in a variety of organic solvents. The choice of solvent will depend on the specific requirements of your experiment. Acetone, chloroform, and xylene are good alternatives, with high solubility. However, it is crucial to ensure the chosen solvent is compatible with your experimental system. Refer to the solubility data table below for more options.

Q4: Are there any additives that can help prevent the crystallization of Triflumizole?

A4: For certain applications, particularly in formulations for in vivo studies, co-solvents and stabilizers can be used. For example, a mixture of DMSO, PEG300, Tween-80, and saline can create a stable suspended solution.[1] In agricultural formulations, specific crystallization inhibitors are sometimes employed to maintain the stability of pesticide solutions.[3]

Troubleshooting Guide: Triflumizole Crystallization

This guide provides a systematic approach to resolving issues with Triflumizole crystallization in your stock solutions.

Problem	Potential Cause	Troubleshooting Steps
Crystals form in the stock solution upon storage at low temperatures.	The concentration of Triflumizole exceeds its solubility limit at the storage temperature.	1. Gently warm the solution in a water bath to redissolve the crystals. 2. Use sonication to aid dissolution.[1] 3. If the issue persists, prepare a new stock solution at a lower concentration. 4. Consider using a different solvent with higher solubility for Triflumizole at low temperatures.
Precipitate forms immediately after the stock solution is prepared.	The solvent is not suitable for the desired concentration, or the Triflumizole has not fully dissolved.	1. Ensure you are using a high-purity, anhydrous solvent. The presence of water can significantly reduce solubility. 2. Use sonication and gentle heating to ensure complete dissolution. 3. If precipitation continues, the concentration is likely too high for the chosen solvent. Prepare a more dilute solution or select a different solvent.
The solution becomes cloudy or forms a precipitate when added to an aqueous buffer or media.	Triflumizole has very low solubility in water, and the addition to an aqueous environment causes it to precipitate out of the organic solvent.	1. Increase the percentage of the organic solvent in the final working solution, if your experimental system allows. 2. Use a surfactant or emulsifying agent (e.g., Tween-80) to improve the dispersion of Triflumizole in the aqueous phase.[1] 3. Prepare a more dilute stock solution to minimize the amount of organic solvent introduced into the aqueous system.
Crystallization occurs after repeated freeze-thaw cycles.	Fluctuations in temperature can promote the nucleation and growth of crystals.	1. Prepare single-use aliquots of your stock solution to avoid the need for repeated freezing and thawing. 2. If you must use a larger volume multiple times, allow the solution to come to room temperature slowly and ensure it is fully dissolved before use.

Data Presentation

Table 1: Solubility of Triflumizole in Various Organic Solvents

Solvent	Solubility (g/L) at 25°C	Reference
Chloroform	2220	[1]
Acetone	1440	[1]
Acetonitrile	1030	[1]
Xylene	639	[1]
Hexane	17	[1]
DMSO	100 mg/mL (Needs sonication)	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Triflumizole Stock Solution in DMSO

Materials:

• Triflumizole (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Calibrated micropipettes

Methodology:

• Calculate the required mass of Triflumizole: The molecular weight of Triflumizole is 345.75 g/mol . To prepare a 10 mM solution, you will need 3.4575 mg of Triflumizole per 1 mL of DMSO.

• Weigh the Triflumizole: Accurately weigh the calculated amount of Triflumizole powder in a suitable container.

• Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the Triflumizole powder.

• Mix thoroughly: Vortex the solution until the Triflumizole is completely dissolved. If necessary, use a sonicator to aid dissolution. Gentle warming in a water bath (not exceeding 37°C) can also be applied.

• Aliquot and store: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1]

Mandatory Visualization

Triflumizole functions as a fungicide by inhibiting the enzyme sterol 14α-demethylase (CYP51), a critical step in the ergosterol (B1671047) biosynthesis pathway in fungi.[4][5][6] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells.[5][6] Inhibition of this pathway disrupts membrane integrity and function, ultimately leading to fungal cell death.

Caption: Mechanism of action of Triflumizole in the fungal ergosterol biosynthesis pathway.

Caption: Troubleshooting workflow for Triflumizole crystallization in stock solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sterol 14α-Demethylase Cytochrome P450 (CYP51), a P450 in all Biological Kingdoms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. store.astm.org [store.astm.org]
• 4. Structural analyses of Candida albicans sterol 14α-demethylase complexed with azole drugs address the molecular basis of azole-mediated inhibition of fungal sterol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sterol 14-demethylase - Wikipedia [en.wikipedia.org]
• 6. What are Ergosterol biosynthesis inhibitors and how do they work? [synapse.patsnap.com]

Triflumizole Efficacy In Vitro: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during in vitro experiments with Triflumizole.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Triflumizole and what is its primary mechanism of action?

A1: Triflumizole is a broad-spectrum imidazole (B134444) fungicide used to control various fungal pathogens.[1] Its primary mechanism of action is the inhibition of sterol biosynthesis, a critical process for maintaining the integrity of fungal cell membranes.[1][2] Triflumizole specifically targets and inhibits the enzyme lanosterol (B1674476) 14α-demethylase (encoded by the ERG11 or CYP51 gene), which is a cytochrome P450-dependent enzyme.[3][4] By blocking this enzyme, Triflumizole prevents the conversion of lanosterol to ergosterol, leading to the accumulation of toxic sterol intermediates, disruption of membrane stability, and ultimately, inhibition of fungal growth.[4]

Caption: Mechanism of Action of Triflumizole.

Q2: How do I prepare a stock solution of Triflumizole for my in vitro assay?

A2: Triflumizole has very low solubility in water. Therefore, a stock solution should be prepared using an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is the most common and recommended solvent.[5]

Protocol for Stock Solution Preparation:

• Weighing: Accurately weigh the desired amount of Triflumizole powder. Perform this step in a sterile environment if possible, though sterility is less of a concern if the final solution will be filter-sterilized.

• Dissolving: Add sterile, cell-culture grade DMSO to the powder to achieve a high-concentration stock solution (e.g., 10-50 mg/mL). Ensure the powder is completely dissolved. Gentle vortexing or warming may assist, but avoid excessive heat.

• Sterilization (Optional but Recommended): Sterilize the stock solution by passing it through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C for short-term (1 month) or -80°C for long-term (up to 6 months) storage.[1][6]

Important Note: When preparing the working solution in your culture medium, ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent toxicity to the fungal cells.[6] Always include a solvent control (medium with the same final concentration of DMSO but without Triflumizole) in your experiments.

Section 2: Experimental Protocols

Q3: What is a standard protocol for evaluating Triflumizole efficacy using the poisoned food technique?

A3: The poisoned food technique is a common in vitro method to assess the efficacy of non-volatile fungicides by measuring the inhibition of mycelial growth.[7][8]

Detailed Protocol:

• Medium Preparation: Prepare a suitable fungal growth medium, such as Potato Dextrose Agar (B569324) (PDA), and autoclave it.[7]

• Fungicide Incorporation: Cool the autoclaved medium to a manageable temperature (around 45-50°C). Add the required volume of your Triflumizole stock solution to the molten agar to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 µg/mL). Also, prepare a control plate with the medium plus the equivalent volume of DMSO (solvent control) and a negative control with only the medium.[7]

• Plating: Mix the agar gently but thoroughly and pour approximately 20 mL into sterile Petri plates. Allow the plates to solidify completely in a sterile environment.

• Inoculation: Using a sterile cork borer, take a mycelial disc (typically 5-6 mm in diameter) from the edge of an actively growing, pure culture of the test fungus.[8] Place the disc, mycelium-side down, in the center of each prepared plate (both treated and control).

• Incubation: Seal the plates with paraffin (B1166041) film and incubate them at the optimal temperature for the test fungus (e.g., 25-28°C) until the mycelial growth in the control plate has nearly reached the edge of the plate.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions for each plate.

• Calculation: Calculate the percentage of mycelial growth inhibition using the following formula[9]: Percentage Inhibition (%) = [(C - T) / C] x 100

  • Where: C = Average diameter of the colony in the control plate.

  • T = Average diameter of the colony in the treated plate.

Caption: Experimental workflow for the Poisoned Food Technique.

Q4: How do I perform a detached leaf assay for Triflumizole, especially for pathogens like powdery mildew?

A4: The detached leaf assay is an effective in vivo method for evaluating fungicide performance on obligate parasites (like powdery mildews) or other foliar pathogens that are difficult to culture on artificial media.[10][11]

Detailed Protocol:

• Leaf Collection: Collect young, fully expanded, and healthy leaves from host plants grown without any prior fungicide treatment.[12]

• Plate Preparation: Place a layer of 1% water agar in Petri dishes. The agar serves as a moisture source to keep the leaves turgid. Some protocols recommend amending the agar with senescence inhibitors like benzimidazole (B57391) or kinetin (B1673648) to prolong leaf viability.[10][11]

• Leaf Placement: Place the collected leaves (or leaf segments) onto the agar with the adaxial (top) or abaxial (bottom) side up, depending on the pathogen's preferred site of infection.[12][13]

• Fungicide Application: Prepare different concentrations of Triflumizole in sterile distilled water, often with a small amount of a surfactant like Tween 20 (e.g., 0.01%) to ensure even coverage.[10] Spray the fungicide solutions onto the leaves until runoff. A water/surfactant solution should be used for the control leaves.[10] Allow the leaves to dry in a sterile environment.

• Inoculation: Prepare an inoculum of the fungal pathogen (e.g., a spore suspension of a specific concentration). Apply the inoculum evenly to the treated and control leaves.[11]

• Incubation: Seal the Petri dishes and incubate them under appropriate conditions of light (e.g., 16-hour photoperiod) and temperature (e.g., 15-20°C) that are conducive to disease development.[12]

• Disease Assessment: After a set incubation period (e.g., 7-14 days), assess the disease severity. This can be done by visually estimating the percentage of leaf area covered by the pathogen or by counting the number of lesions/pustules per unit area.[11]

• Data Analysis: Compare the disease severity on the Triflumizole-treated leaves to the control leaves to determine the fungicide's efficacy. From this data, you can calculate the effective concentration that inhibits 50% of fungal growth (EC50).[14]

Section 3: Troubleshooting Guide

Q5: My Triflumizole solution precipitated when I added it to the culture medium. What went wrong?

A5: This is a common issue due to the low aqueous solubility of Triflumizole. The most likely causes are:

• High Final Solvent Concentration: While DMSO is an excellent solvent for the stock solution, its concentration in the final working medium should be kept to a minimum (ideally below 0.5%).[6] Exceeding this can cause the compound to come out of solution when diluted in an aqueous medium.

• Rapid Dilution: Adding a concentrated DMSO stock directly into a large volume of aqueous medium can cause rapid precipitation. It is better to perform serial dilutions or add the stock solution to the medium while vortexing to ensure rapid dispersal.[6]

• Temperature Shock: Adding a cold stock solution from -20°C or -80°C storage directly to warm medium can sometimes cause precipitation. Allow the stock to warm to room temperature before use.

Solution: Try a stepwise dilution process. If precipitation persists, consider using a co-solvent like PEG300 or Tween-80 in your formulation, though you must verify these do not affect your fungal isolate independently.[1]

Q6: I am observing reduced but persistent fungal growth even at high Triflumizole concentrations. How do I interpret the MIC?

A6: This phenomenon is known as "trailing growth" or the "trailing effect" and is frequently observed with fungistatic agents like azoles.[15] It complicates the visual determination of the Minimum Inhibitory Concentration (MIC).

• Interpretation Standard: For azoles, the MIC should be read as the lowest drug concentration that causes a significant reduction in growth (typically ≥50% inhibition) compared to the drug-free growth control well.[15][16] Do not read the MIC as the concentration with 100% inhibition (optically clear), as this will overestimate the value.

• Incubation Time: Trailing can become more pronounced with longer incubation times. It is often recommended to read MICs for Candida species at 24 hours rather than 48 hours to minimize this effect.[15] For molds, incubation may need to be 48-72 hours, but the ≥50% inhibition endpoint remains crucial.[17]

• Standardization: Using a spectrophotometer to read the optical density of each well can provide a more objective and standardized measure of growth inhibition compared to visual inspection.[18]

Q7: My results are inconsistent between experiments. What factors affect the reproducibility of in vitro antifungal assays?

A7: Several factors can influence the reproducibility of antifungal susceptibility testing.[16][18] Controlling these variables is critical for consistent results.

• Inoculum Size: The density of the starting fungal suspension can significantly alter MIC values. A higher inoculum may require a higher concentration of the drug for inhibition. Standardize your inoculum preparation using a spectrophotometer or hemocytometer.[18]

• Medium Composition: The type of medium, its pH, and even lot-to-lot variability can affect fungal growth and drug activity. Use a standardized, recommended medium like RPMI-1640 for susceptibility testing where possible.[15]

• Incubation Conditions: Variations in incubation time and temperature affect fungal growth rates and can lead to different MIC readings. Ensure these parameters are consistent across all experiments.[18]

• Endpoint Reading: As discussed in Q6, subjective endpoint reading is a major source of variability, especially with fungistatic agents. Standardize your reading method (e.g., ≥50% inhibition) and use instrumentation if possible.[15]

Caption: Logical workflow for troubleshooting Triflumizole experiments.

Section 4: Data Interpretation & Presentation

Q8: What are some reported in vitro efficacy values for Triflumizole?

A8: The efficacy of Triflumizole, often expressed as the EC50 (Effective Concentration inhibiting 50% of growth), varies significantly depending on the fungal species and the specific isolate's sensitivity. It is crucial to establish baseline sensitivity for your isolates of interest.

Fungal Species	Isolate Type	EC50 Range (µg/mL)	Reference
Podosphaera leucotricha	Baseline (from organic orchards)	0.42 - 1.09	[14]
Podosphaera leucotricha	Exposed (from conventional orchards)	0.09 - 6.31	[14]

This table summarizes data from a specific study on apple powdery mildew and should be used for reference only. EC50 and MIC values must be determined empirically for the specific fungal strains used in your research.

Section 5: Mechanisms of Fungal Resistance

Q9: My fungal isolate shows high EC50/MIC values for Triflumizole. What are the potential mechanisms of resistance?

A9: Resistance to azole fungicides like Triflumizole is a growing concern and can develop through several molecular mechanisms.[2][3] The most common are:

• Target Site Modification: Point mutations in the ERG11 (CYP51) gene can alter the structure of the lanosterol 14α-demethylase enzyme.[3][4] These changes can reduce the binding affinity of Triflumizole to its target, rendering the drug less effective.

• Overexpression of the Target Enzyme: Increased expression of the ERG11 gene leads to higher cellular concentrations of the target enzyme. This requires a higher concentration of the fungicide to achieve the same level of inhibition.[4][19]

• Increased Drug Efflux: Fungal cells can actively pump the fungicide out of the cell, preventing it from reaching its intracellular target. This is mediated by the overexpression of membrane transporter proteins, primarily from the ATP-binding cassette (ABC) superfamily and the Major Facilitator Superfamily (MFS).[3][19]

Caption: Key mechanisms of fungal resistance to azole fungicides.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mechanisms of fungal resistance: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of Antifungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifungal Drug Resistance: Evolution, Mechanisms and Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. ijcmas.com [ijcmas.com]
• 8. researchgate.net [researchgate.net]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. scielo.br [scielo.br]
• 11. soydiseases.illinois.edu [soydiseases.illinois.edu]
• 12. agro.au.dk [agro.au.dk]
• 13. ars.usda.gov [ars.usda.gov]
• 14. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 15. benchchem.com [benchchem.com]
• 16. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Understanding the mechanisms of resistance to azole antifungals in Candida species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Variability in Triflumizole Experimental Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in Triflumizole experimental results. Our goal is to help you achieve more consistent and reliable data in your studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Triflumizole?

A1: Triflumizole is an imidazole (B134444) fungicide that inhibits the biosynthesis of ergosterol (B1671047), an essential component of the fungal cell membrane.[1][2] Specifically, it targets the enzyme lanosterol (B1674476) 14α-demethylase (CYP51), which is critical for the conversion of lanosterol to ergosterol.[3][4] Inhibition of this enzyme disrupts membrane integrity, leading to fungal growth inhibition.

Q2: What are the common solvents and storage conditions for Triflumizole?

A2: Triflumizole has low solubility in water (10.2 mg/L at 20°C) but is highly soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO).[5] For in vitro assays, it is recommended to prepare a concentrated stock solution in 100% DMSO.[2]

• Stock Solutions: Prepare a stock solution in DMSO and store it at -20°C for up to one month or at -80°C for up to six months.[1] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

• Working Solutions: For experiments, dilute the DMSO stock solution into the final culture medium. Ensure the final DMSO concentration does not exceed a level that could affect fungal growth (typically ≤1%).[2]

Q3: Why am I observing high variability in the Minimum Inhibitory Concentration (MIC) or EC50 values for Triflumizole?

A3: Variability in MIC or EC50 values is a common challenge in antifungal susceptibility testing and can arise from several factors:

• Inoculum Preparation: Inconsistent inoculum size or viability can significantly impact results. Standardize your inoculum preparation by using a spectrophotometer or hemocytometer.

• Media Composition: Lot-to-lot variability in culture media can affect fungal growth and susceptibility to Triflumizole. Using a standardized medium such as RPMI 1640 is recommended for susceptibility testing.[1]

• Endpoint Reading: Subjectivity in visual endpoint determination, especially with fungistatic agents like Triflumizole that can cause trailing growth, is a major source of variability.[1] Using a spectrophotometer for a quantitative reading (e.g., ≥50% reduction in turbidity compared to the control) can improve consistency.[2]

• Compound Stability: Triflumizole is susceptible to photodegradation and its stability is pH-dependent, with the greatest stability at neutral pH.[5][6] Protect your solutions from light and maintain a consistent pH in your experimental setup.

• Fungal Strain Variability: Different isolates of the same fungal species can exhibit natural variation in susceptibility.[7]

Q4: What are some common pitfalls when working with a water-insoluble compound like Triflumizole?

A4: The low water solubility of Triflumizole can lead to several experimental issues:

• Precipitation: The compound may precipitate out of the aqueous culture medium, especially at higher concentrations, reducing its effective concentration. Visually inspect your assay plates for any signs of precipitation.

• Adsorption to Plastics: Hydrophobic compounds can adsorb to the surfaces of plastic labware, such as pipette tips and microplates, lowering the actual concentration in the medium.[8] Using low-adhesion plastics may help mitigate this.

• Inaccurate Dosing: Errors in preparing serial dilutions from the stock solution can lead to significant concentration inaccuracies. Ensure thorough mixing at each dilution step.

Q5: How can the formulation of Triflumizole affect experimental outcomes?

A5: Triflumizole is available in various formulations, such as wettable powder (WP) and suspension concentrate (SC).[5] The inert ingredients in these formulations can influence the solubility, stability, and bioavailability of the active ingredient. For research purposes, it is generally recommended to use technical-grade Triflumizole to avoid the confounding effects of formulation components. If using a commercial formulation, be aware that these are optimized for agricultural applications and may not be suitable for all laboratory assays.

Data Presentation

Table 1: Reported EC50 Values of Triflumizole against Various Fungal Species

Fungal Species	EC50 Range (µg/mL)	Mean EC50 (µg/mL)	Reference
Botrytis cinerea	0.15 - 1.49	0.58	[9]
Podosphaera leucotricha	0.09 - 6.31	Not Reported	[7]
Fusarium oxysporum	Not specified, but noted as less sensitive than to other fungicides.	Not Reported

Note: EC50 values can vary significantly based on the specific isolate, experimental conditions, and testing methodology.

Experimental Protocols

Protocol 1: Preparation of Triflumizole Stock and Working Solutions for In Vitro Assays

• Stock Solution Preparation (10 mg/mL):

  • Weigh out 10 mg of technical-grade Triflumizole powder.

  • Dissolve the powder in 1 mL of 100% DMSO.

  • Gently warm or vortex if necessary to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C.

• Working Solution Preparation (for MIC/EC50 determination):

  • Thaw an aliquot of the stock solution at room temperature.

  • Perform serial two-fold dilutions in a 96-well microtiter plate using the appropriate culture medium (e.g., RPMI 1640) to achieve the desired final concentration range.

  • Ensure the final concentration of DMSO in each well is consistent and below the threshold that affects fungal growth (e.g., ≤1%).

Protocol 2: Broth Microdilution Assay for MIC Determination (Adapted from CLSI guidelines)

• Inoculum Preparation:

  • Subculture the fungal isolate on an appropriate agar (B569324) medium (e.g., Potato Dextrose Agar) and incubate under optimal conditions to obtain a fresh, sporulating culture.

  • Prepare a spore suspension in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer.

  • Dilute the adjusted inoculum in the test medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.[1]

• Assay Procedure:

  • Add 100 µL of the prepared Triflumizole working solutions to the wells of a 96-well plate.

  • Add 100 µL of the standardized fungal inoculum to each well.

  • Include a drug-free well as a growth control and an uninoculated well as a sterility control.

  • Incubate the plate under appropriate conditions (e.g., 35°C for 24-48 hours).

• MIC Determination:

  • Determine the MIC as the lowest concentration of Triflumizole that causes a significant inhibition of growth (e.g., ≥50%) compared to the growth control. This can be done visually or by measuring the optical density using a microplate reader.[2]

Visualizations

Caption: Mechanism of action of Triflumizole in the ergosterol biosynthesis pathway.

Caption: General experimental workflow for determining Triflumizole MIC/EC50.

Caption: Decision tree for troubleshooting variable Triflumizole results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 5. mdpi.com [mdpi.com]
• 6. Possible Experimental Mistakes in Agricultural Research [scirp.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Optimizing spray application methods for Triflumizole in greenhouses

This technical support center provides troubleshooting guidance and detailed protocols for researchers, scientists, and drug development professionals working with Triflumizole in greenhouse environments.

Frequently Asked Questions (FAQs)

Q1: What is Triflumizole and what is its primary mode of action?

A: Triflumizole is a broad-spectrum, systemic fungicide with both protective and curative properties.[1][2] It belongs to the demethylation inhibitor (DMI) class of fungicides, classified as FRAC Group 3.[2][3] Its mode of action is the inhibition of sterol biosynthesis (specifically 14α-demethylase) in fungi, which is essential for the formation of fungal cell membranes.[4][5] This disruption prevents spore germination and mycelial growth.[4]

Q2: What are the common formulations of Triflumizole available for research?

A: Triflumizole is typically available in several formulations, including water-soluble packets (WS), water-dispersible granules (WDG), and suspension concentrates (SC).[1] The choice of formulation can affect mixing procedures and compatibility with other tank-mix partners.

Q3: What factors can influence the efficacy of a Triflumizole spray application?

A: Several factors are critical for success:

• Application Technique: Proper nozzle selection, pressure, and spray volume are essential to ensure thorough and uniform coverage of all plant surfaces.[6]

• Environmental Conditions: High temperatures (above 80°F or 27°C) and high humidity can increase the risk of phytotoxicity and affect spray deposition.[7] Applications should be made during cooler parts of the day to well-hydrated, unstressed plants.[7][8]

• Use of Adjuvants: Surfactants, stickers, or other adjuvants can significantly improve spray retention and coverage on foliage but must be tested for compatibility and phytotoxicity.[9][10]

• Water Quality: The pH and hardness of the water used for mixing can impact the stability and effectiveness of the fungicide solution.[11]

Q4: Can Triflumizole be tank-mixed with other pesticides?

A: While tank-mixing is possible, it is critical to establish compatibility first. Incompatibility can lead to clogged nozzles, reduced efficacy, or increased phytotoxicity.[8][11] Always perform a jar test before mixing products in a spray tank.[8] Additionally, some product labels may recommend against mixing with certain other pesticides, especially oil-based products.[12]

Troubleshooting Guide

This guide addresses common problems encountered during the application of Triflumizole in experimental settings.

Problem / Question	Potential Causes	Recommended Solutions & Optimization Steps
Q5: Why am I observing poor disease control after applying Triflumizole?	1. Inadequate Coverage: The spray is not reaching all parts of the plant, especially the undersides of leaves.[6] 2. Incorrect Application Rate: The concentration or volume of the spray is too low. 3. Fungicide Resistance: The target pathogen population may have reduced sensitivity to Group 3 fungicides. 4. Improper Timing: Application occurred after the disease was too well-established. 5. Environmental Factors: Rain or overhead irrigation shortly after application washed the product off.	1. Optimize Spray Equipment: Use cone nozzles for better foliage penetration. Ensure pressure is within the recommended range (e.g., 40-80 psi for cone nozzles).[6][13] Calibrate the sprayer to ensure the correct volume is applied. 2. Verify Rates: Double-check all calculations for dilution and application rate against the product label or experimental protocol. 3. Resistance Management: Rotate with fungicides from different FRAC groups. If resistance is suspected, collect pathogen isolates for sensitivity testing. 4. Application Timing: Apply Triflumizole preventatively or at the very first sign of disease for best results, leveraging its protective and curative action.[2] 5. Check Weather/Irrigation Schedules: Ensure a sufficient rain-free or irrigation-free period after application for the spray to dry, as specified by the product label.
Q6: Why are my plants showing signs of phytotoxicity (e.g., leaf burn, spotting, stunting)?	1. Application Rate Too High: Exceeding the recommended concentration or volume.[7] 2. Environmental Stress: Applying to drought-stressed plants or during high temperatures (>80°F).[7][14] 3. Adjuvant Incompatibility/Rate: The chosen adjuvant, or its rate, is causing injury. 4. Sensitive Cultivar: Some plant species or cultivars are inherently more sensitive to certain chemicals.[7][15] 5. Tank Mix Incompatibility: An adverse reaction between mixed products.[11]	1. Review and Recalibrate: Confirm application rates and sprayer calibration. 2. Control Environment: Apply during cooler parts of the day. Ensure plants are well-watered and not under stress before application.[7] 3. Conduct a Trial: Always test new adjuvants or tank mixes on a small number of plants before treating the entire experimental block.[15] 4. Screen Cultivars: If working with new plants, run a preliminary phytotoxicity test (see Protocol 1) to assess sensitivity. Always leave a few plants untreated for comparison.[7][14] 5. Perform a Jar Test: Check for physical incompatibility before mixing products in the tank.
Q7: How can I reduce variability and achieve more consistent results between experimental replicates?	1. Inconsistent Application: Variation in spray coverage between replicates. 2. Environmental Gradients: Differences in light, temperature, or airflow across the greenhouse.[8] 3. Plant Material Variability: Plants differ in age, size, or health at the start of the experiment.[8] 4. Non-Uniform Disease Pressure: Inoculum is not evenly distributed across all experimental units.	1. Standardize Application: Use a calibrated sprayer and a consistent technique for all applications. For small-scale trials, a spray tower can provide maximum consistency.[8] 2. Randomize and Block: Randomize the placement of replicates within the greenhouse to mitigate the effects of environmental gradients.[16] If significant gradients exist, arrange replicates in blocks. 3. Select Uniform Plants: Use plants of the same age, cultivar, and size for all replicates.[8] Discard any unhealthy or atypical plants before starting. 4. Standardize Inoculation: Use a defined and consistent method to introduce the pathogen to ensure uniform disease pressure at the start of the trial.[17]

Quantitative Data Summary

Table 1: Comparison of Common Nozzle Types for Greenhouse Applications

Nozzle Type	Typical Operating Pressure	Droplet Size	Coverage Characteristics	Best Use Case for Triflumizole	Drift Potential
Flat-Fan	20 - 30 psi	Medium to Coarse	Provides uniform coverage for broadcast applications.[13]	Surface diseases on low-profile crops.	Low to Medium
Cone (Hollow/Full)	40 - 80 psi	Fine to Medium	Excellent penetration of dense plant canopies and coverage of undersides of leaves.[6][13]	Diseases like powdery mildew where thorough foliage coverage is critical.	High
Air Induction	30 - 60 psi	Coarse to Very Coarse	Produces large, air-filled droplets that reduce drift.	Applications where drift to adjacent sensitive experiments is a major concern.	Very Low

Data synthesized from multiple sources for comparison.[6][13][18]

Table 2: Example Triflumizole Application Rates from Efficacy Trials

Target Disease	Crop	Application Rate (Product)	Average Control Efficacy	Source
Exobasidium fruit and leaf spot (EFB)	Hazelnut	2 oz / 100 gal water	78%	[12]
Exobasidium fruit and leaf spot (EFB)	Hazelnut	4 oz / 100 gal water	87%	[12]
General (Vegetables)	Vegetables	180 - 300 g/ha	Not Specified	[1]
General (Orchards)	Pome Fruit	700 - 1000 g/ha	Not Specified	[1]

Experimental Protocols

Protocol 1: Small-Scale Phytotoxicity Assessment

Objective: To determine the safety of a specific Triflumizole spray solution (including concentration and any adjuvants) on a particular plant cultivar.

Methodology:

• Plant Selection: Select a minimum of 9-12 healthy, uniform plants of the target cultivar. Ensure they are representative of the growth stage to be treated in larger experiments.[16]

• Acclimatization: Allow plants to acclimate to the greenhouse environment for at least one week before treatment.

• Treatment Groups:

  • Group A (Control): 3-4 plants to be sprayed with water only.[14]

  • Group B (Fungicide): 3-4 plants to be sprayed with the prepared Triflumizole solution.

  • Group C (Untreated): 3-4 plants left completely untreated for comparison.[7]

• Preparation of Solution: Prepare the Triflumizole spray solution exactly as intended for the main experiment, including the same water source and any adjuvants.

• Application:

  • Move plants to a designated spray area to avoid drift.

  • Apply treatments using a calibrated hand-held or backpack sprayer to ensure consistent application.[14] Spray to the point of runoff, ensuring thorough coverage of all leaf surfaces.

  • Treat Group A (Control) first, then thoroughly rinse the sprayer before treating Group B (Fungicide).

• Post-Application Care: Return plants to their original greenhouse location, arranging them in a randomized manner. Maintain normal watering and fertilization schedules.

• Data Collection: Visually assess plants for any signs of phytotoxicity at 3, 7, and 14 days after treatment.[8] Symptoms include leaf speckling, chlorosis (yellowing), necrosis (browning), distortion, or stunting.[7][19]

• Evaluation: Use a 1-5 rating scale for evaluation (e.g., 1 = No damage, 5 = Severe damage/plant death). Compare the average rating of the Triflumizole-treated group to the control groups. If no significant symptoms appear on the treated group compared to controls, the solution is considered safe for that cultivar under the tested conditions.

Protocol 2: Fungicide Efficacy Trial

Objective: To evaluate the effectiveness of different Triflumizole application methods (e.g., rates, adjuvants) for controlling a target disease.

Methodology:

• Experimental Design:

  • Define treatments (e.g., Untreated Control, Triflumizole Rate 1, Triflumizole Rate 2, Standard Fungicide).

  • Use a randomized complete block design with at least 4 replicates per treatment.[16] Each replicate should consist of a group of plants (e.g., a pot, a flat, or a small bench area).

• Plant Material and Setup:

  • Use healthy, uniform plants of a susceptible host cultivar.[17]

  • Arrange experimental units in the greenhouse according to the randomized design.

• Inoculation:

  • If natural infection is not reliable, artificially inoculate all plants (except for a negative control group, if applicable) with the target pathogen.[17]

  • Use a standardized inoculation procedure to ensure consistent disease pressure across all replicates.

• Fungicide Application:

  • Apply treatments at a predetermined time relative to inoculation (e.g., 24 hours prior for preventative action, or 48 hours post-inoculation for curative action).

  • Use a calibrated sprayer to apply the precise rate for each treatment. Ensure a buffer zone or spray shields between plots to prevent drift.

• Data Collection:

  • At regular intervals (e.g., 7, 14, and 21 days after treatment), assess disease severity.

  • Use a standardized disease rating scale (e.g., percentage of leaf area affected, number of lesions per leaf).

• Data Analysis:

  • Calculate the average disease severity for each treatment group at each assessment date.

  • Analyze the data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine if there are significant differences between treatments.

  • If significant, use a mean separation test (e.g., Tukey's HSD) to compare individual treatments.

Visualizations

Caption: Troubleshooting flowchart for diagnosing poor Triflumizole efficacy.

Caption: Standard workflow for a greenhouse fungicide optimization experiment.

Caption: Triflumizole inhibits the ergosterol biosynthesis pathway in fungi.

References

• 1. Triflumizole TC - HEBEN [hb-p.com]
• 2. fao.org [fao.org]
• 3. ipmdata.ipmcenters.org [ipmdata.ipmcenters.org]
• 4. apps.who.int [apps.who.int]
• 5. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. greenhouse-management.com [greenhouse-management.com]
• 7. Plant phytotoxicity in the greenhouse - MSU Extension [canr.msu.edu]
• 8. benchchem.com [benchchem.com]
• 9. greenhouse-management.com [greenhouse-management.com]
• 10. Using surfactants, wetting agents, and adjuvants in the greenhouse [openscholar.uga.edu]
• 11. benchchem.com [benchchem.com]
• 12. Specific Fungicides | College of Agricultural Sciences [bpp.oregonstate.edu]
• 13. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 14. greenhousegrower.com [greenhousegrower.com]
• 15. e-gro.org [e-gro.org]
• 16. Conducting Onsite Greenhouse Trials [growertalks.com]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]
• 18. researchgate.net [researchgate.net]
• 19. greenhousegrower.com [greenhousegrower.com]

Technical Support Center: Mitigating Triflumizole Phytotoxicity in Sensitive Plant Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address phytotoxicity issues encountered when using the fungicide Triflumizole in sensitive plant models.

Troubleshooting Guides & FAQs

Q1: My plants are showing signs of phytotoxicity after Triflumizole application. What are the typical symptoms and what is causing them?

A1: Triflumizole can cause a range of phytotoxic symptoms in sensitive plants, including stunting, chlorosis (yellowing of leaves), necrosis (tissue death, often seen as brown spots or scorched leaf margins), leaf distortion or cupping, and reduced overall growth.[1][2] These symptoms arise because, in addition to its fungicidal activity of inhibiting ergosterol (B1671047) biosynthesis in fungi, Triflumizole also interferes with the biosynthesis of essential plant hormones, particularly gibberellins (B7789140) and brassinosteroids. This hormonal imbalance disrupts normal plant growth and development, leading to the observed phytotoxic effects.

Q2: I am seeing inconsistent phytotoxicity in my experiments. What factors could be contributing to this variability?

A2: Inconsistent results can be frustrating. Several factors can influence the severity of Triflumizole-induced phytotoxicity:

• Plant Species and Cultivar: Sensitivity to Triflumizole varies significantly between different plant species and even among cultivars of the same species.[1] For example, ornamental plants like impatiens and pansies are known to be particularly sensitive.

• Plant Growth Stage: Younger plants and seedlings are often more susceptible to chemical-induced stress than mature plants.

• Environmental Conditions: High temperatures (above 80°F or 27°C), high humidity, and intense light can exacerbate phytotoxicity.[1] Applying Triflumizole to water-stressed plants can also increase the risk of injury.[1]

• Application Rate and Method: Incorrect application rates, uneven spray coverage, or using formulations not intended for a specific application method (e.g., drench vs. foliar spray) can lead to localized areas of high concentration and severe phytotoxicity. Always adhere strictly to the recommended dosage and application instructions.[3]

• Tank Mixes: Mixing Triflumizole with other pesticides, adjuvants, or fertilizers can sometimes increase its phytotoxic potential. It is crucial to check for compatibility before creating tank mixes.

Q3: How can I reduce or prevent Triflumizole phytotoxicity in my sensitive plant models?

A3: Several strategies can be employed to mitigate the phytotoxic effects of Triflumizole:

• Dose Optimization: Conduct a dose-response study to determine the minimum effective concentration of Triflumizole required for disease control with minimal phytotoxicity. Testing at levels above and below the suggested commercial use can help establish a margin of safety.[3]

• Application Timing: Apply Triflumizole during cooler parts of the day, such as early morning or late evening, to avoid high temperatures and intense sunlight.[4]

• Use of Ameliorants: Co-application or pre-treatment with brassinosteroids, such as 24-epibrassinolide (B1217166) (EBL), has been shown to alleviate chemical-induced stress in plants. Brassinosteroids can help restore hormonal balance and activate the plant's natural defense mechanisms.

• Proper Plant Care: Ensure plants are well-watered and not under environmental stress before applying Triflumizole.[1]

Q4: I want to test the efficacy of a mitigating agent, like a brassinosteroid, against Triflumizole phytotoxicity. What is a general experimental setup?

A4: A well-designed experiment is crucial for valid results. Here is a general outline:

• Plant Material: Select a sensitive plant model (e.g., Impatiens walleriana, cucumber seedlings). Use a sufficient number of replicates (at least 10 plants per treatment group) to ensure statistical significance.[4]

• Treatment Groups:

  • Control (Water or solvent control)

  • Triflumizole alone (at a concentration known to cause moderate phytotoxicity)

  • Mitigating agent alone (e.g., 24-epibrassinolide at a predetermined concentration)

  • Triflumizole + Mitigating agent (applied simultaneously or as a pre-treatment)

• Application: Apply treatments uniformly according to your chosen method (foliar spray or soil drench).

• Data Collection: Over a period of 7-21 days, record phytotoxicity symptoms using a rating scale (e.g., 1-5, where 1 is no injury and 5 is severe injury). Measure quantitative parameters such as plant height, leaf area, chlorophyll (B73375) content (using a SPAD meter), and fresh/dry weight.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the mitigating agent's effect.

Data Presentation

Table 1: Example Phytotoxicity Rating Scale

Rating	Description of Symptoms
1	No visible injury.
2	Slight leaf discoloration or mild stunting.
3	Moderate chlorosis, some necrosis or leaf distortion.
4	Severe stunting, significant necrosis, and leaf drop.
5	Plant death.

Table 2: Hypothetical Quantitative Data for a Mitigation Experiment

Treatment Group	Average Plant Height (cm)	Average Chlorophyll Content (SPAD)	Phytotoxicity Rating (1-5)
Control	15.2	45.3	1.0
Triflumizole (10 µM)	8.7	28.1	3.5
24-epibrassinolide (1 µM)	15.5	46.1	1.0
Triflumizole (10 µM) + 24-epibrassinolide (1 µM)	13.1	40.5	1.8

Experimental Protocols

Protocol 1: General Phytotoxicity Assessment of Triflumizole

• Plant Preparation: Grow a sensitive plant species (e.g., Impatiens walleriana or cucumber) in a controlled environment (greenhouse with regulated temperature, light, and humidity). Use plants at a consistent growth stage (e.g., 3-4 true leaves).

• Treatment Preparation: Prepare a stock solution of Triflumizole in a suitable solvent (e.g., DMSO) and then make serial dilutions in water to achieve the desired test concentrations. Include a solvent-only control.

• Application: Apply the Triflumizole solutions and the control solution to the plants as a foliar spray until runoff or as a soil drench with a defined volume per pot.

• Observation: Observe the plants daily for the first week and then every other day for up to three weeks.

• Data Recording: Record the appearance of any phytotoxicity symptoms, using a rating scale (see Table 1). Measure plant height, number of leaves, and leaf greenness (chlorophyll content) at regular intervals. At the end of the experiment, harvest the plants to determine fresh and dry biomass.

Protocol 2: Mitigation of Triflumizole Phytotoxicity with 24-epibrassinolide

• Plant Preparation: Follow the same procedure as in Protocol 1.

• Treatment Preparation: Prepare solutions of Triflumizole and 24-epibrassinolide. A typical concentration for 24-epibrassinolide is in the low micromolar range (e.g., 0.1 - 1 µM).

• Application:

  • Co-application: Prepare a tank mix of Triflumizole and 24-epibrassinolide and apply to the plants.

  • Pre-treatment: Apply the 24-epibrassinolide solution to the plants 24 hours before the Triflumizole application.

• Controls: Include a water control, a Triflumizole-only control, and a 24-epibrassinolide-only control.

• Data Collection and Analysis: Follow the data recording and analysis steps outlined in Protocol 1 to compare the severity of phytotoxicity between the Triflumizole-only group and the groups receiving the brassinosteroid treatment.

Visualizations

Caption: Logical workflow of Triflumizole-induced phytotoxicity and its mitigation.

Caption: General experimental workflow for assessing phytotoxicity mitigation.

Caption: Simplified Brassinosteroid signaling pathway and the inhibitory point of Triflumizole.

References

• 1. Plant phytotoxicity in the greenhouse - MSU Extension [canr.msu.edu]
• 2. Inhibitors of Brassinosteroid Biosynthesis and Signal Transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. greenhousegrower.com [greenhousegrower.com]

Technical Support Center: Enhancing Systemic Uptake of Triflumizole in Research Plants

Welcome to the technical support center for enhancing the systemic uptake of Triflumizole in research plants. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Triflumizole and how does it function as a systemic fungicide?

A1: Triflumizole is a broad-spectrum systemic fungicide belonging to the demethylation inhibitor (DMI) group.[1][2] Its systemic nature means it is absorbed by the plant and transported through its vascular tissues, providing internal protection against a wide range of fungal pathogens.[1] The primary mode of action is the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[1][3] By disrupting this process, Triflumizole effectively stops the growth and proliferation of fungi.[3] It exhibits both protective and curative properties, meaning it can prevent fungal infections and treat existing ones.[1][2]

Q2: What are the common formulations of Triflumizole available for research?

A2: Triflumizole is typically available in several formulations, including wettable powders (WP), water-dispersible granules (WDG), and suspension concentrates (SC).[4][5] For laboratory and research purposes, technical grade Triflumizole may also be available, which requires dissolution in an appropriate solvent before application.

Q3: How can the systemic uptake of Triflumizole be enhanced?

A3: Enhancing the systemic uptake of Triflumizole is crucial for its efficacy. Key strategies include:

• Use of Adjuvants: Incorporating adjuvants such as non-ionic surfactants, organo-silicone surfactants, or high-quality mineral or esterified seed oils can significantly improve uptake.[6] These agents improve the spreading and penetration of the fungicide on the leaf surface.[7]

• Optimized Application Timing: Apply Triflumizole during periods of active plant growth when the vascular system is most active.[8] Applying during cooler parts of the day, like early morning or late afternoon, can also enhance absorption by slowing evaporation.[8][9]

• Proper Application Technique: Ensure thorough coverage of the plant foliage. The choice of application method (e.g., foliar spray, soil drench) can also impact uptake.[10] For foliar applications, using appropriate spray nozzles and pressure can improve deposition and reduce drift.[4][10]

Q4: What are the signs of phytotoxicity with Triflumizole and how can it be avoided?

A4: Phytotoxicity can manifest as leaf burn, chlorosis (yellowing), or stunted growth.[11] While Triflumizole itself has a generally good safety profile on many plants, the risk of phytotoxicity can increase, particularly when mixed with certain adjuvants or applied under stressful environmental conditions.[12] To avoid phytotoxicity:

• Select Adjuvants Carefully: Avoid using low-quality mineral oils or certain esterified seed oils that may cause tissue damage.[12] Always test a new Triflumizole-adjuvant mixture on a small batch of plants before large-scale application.

• Avoid Stressful Conditions: Do not apply to plants that are under drought or nutrient stress.

• Follow Recommended Rates: Always adhere to the recommended application rates on the product label or in established protocols.

Troubleshooting Guides

Issue 1: Poor or inconsistent fungal control after Triflumizole application.

Possible Cause	Troubleshooting Steps
Inadequate Systemic Uptake	- Verify Adjuvant Use: Ensure an appropriate adjuvant (e.g., non-ionic surfactant, high-quality mineral oil) was included in the spray solution to enhance penetration.[6][12] - Review Application Timing: Confirm that the application was made during a period of active plant growth and under suitable environmental conditions (e.g., moderate temperature, high humidity).[9] - Assess Application Coverage: Use water-sensitive paper to check for uniform spray coverage on the plant surfaces.[4] Adjust nozzle type, pressure, and spray volume as needed to improve deposition.[4][10]
Fungicide Resistance	- Rotate Mode of Action: If Triflumizole has been used repeatedly, consider rotating with a fungicide from a different FRAC (Fungicide Resistance Action Committee) group.[13][14] - Tank Mixes: In some cases, tank-mixing with a contact fungicide can help manage resistant populations.[13]
Incorrect Application Rate	- Verify Calculations: Double-check all calculations for the concentration of the Triflumizole solution to ensure it meets the recommended dosage.
Improper Storage of Triflumizole	- Check Storage Conditions: Ensure the Triflumizole stock has been stored according to the manufacturer's instructions, away from extreme temperatures and moisture, which can degrade the active ingredient.

Issue 2: Observed phytotoxicity on research plants after application.

Possible Cause	Troubleshooting Steps
Incompatible Adjuvant	- Review Adjuvant Selection: Some adjuvants, particularly certain crop oil concentrates or methylated seed oils, can be harsh on plant foliage, especially when used with DMI fungicides.[12] - Conduct a Compatibility Test: Before widespread application, test the Triflumizole-adjuvant mixture on a small number of plants to assess for any adverse reactions.
Application in Stressful Conditions	- Assess Environmental Conditions: Avoid applying Triflumizole during periods of high heat or to plants under drought stress, as this can increase the likelihood of phytotoxicity.
Excessive Application Rate	- Review Application Protocol: Ensure that the concentration and volume of the applied solution did not exceed the recommended rates.
Tank Mix Incompatibility	- Check for Interactions: If Triflumizole was tank-mixed with other pesticides or nutrients, there may be an antagonistic interaction causing phytotoxicity. Consult compatibility charts or conduct a jar test before application.

Data Presentation

Table 1: Physical and Chemical Properties of Triflumizole

Property	Value
Molecular Formula	C₁₅H₁₅ClF₃N₃O
Molecular Weight	345.75 g/mol [12]
Melting Point	63.5 °C
Vapor Pressure	1.4 x 10⁻⁶ Pa (25 °C)
Water Solubility	12.5 mg/L (25 °C)[2]
Log P (Kow)	4.77

Table 2: Solubility of Triflumizole in Various Solvents

Solvent	Solubility (g/L at 25°C unless noted)
Xylene	639[2]
Chloroform	2220[2]
Acetone	1440[2]
Acetonitrile	1030[2]
n-Hexane	17[2]
n-Octanol	605[1]
Methanol	496 (at 20°C)[1][7]
Ethyl Acetate	1486[1]
Dichloromethane	3016[1]

Experimental Protocols

Protocol: Quantification of Triflumizole in Plant Tissue using HPLC-UV

This protocol outlines a general procedure for the extraction and quantification of Triflumizole from plant leaf tissue.

1. Materials and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase HPLC column

• Triflumizole analytical standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Water (HPLC grade)

• Anhydrous sodium sulfate

• 0.45 µm syringe filters

• Homogenizer

• Centrifuge

• Rotary evaporator

2. Standard Preparation:

• Prepare a stock solution of Triflumizole (e.g., 1000 µg/mL) in acetonitrile.

• Create a series of working standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL) by diluting the stock solution with acetonitrile.

3. Sample Extraction:

• Weigh 1-5 g of fresh plant leaf tissue and finely chop or grind it.

• Homogenize the tissue in 20 mL of methanol for 2-3 minutes.

• Filter the homogenate and collect the filtrate.

• Re-extract the solid residue with another 20 mL of methanol and combine the filtrates.

• Add the methanol extract to a separatory funnel with 50 mL of dichloromethane and 50 mL of water.

• Shake vigorously for 2 minutes and allow the layers to separate.

• Collect the lower dichloromethane layer.

• Pass the dichloromethane extract through a column containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the solvent to dryness using a rotary evaporator at 40°C.

• Re-dissolve the residue in a known volume (e.g., 2 mL) of acetonitrile.

• Filter the final extract through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Analysis:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need optimization based on the specific column and system.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 238 nm[15][16]

• Run the standards to generate a calibration curve.

• Inject the prepared plant extracts and quantify the Triflumizole concentration based on the peak area and the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for assessing Triflumizole uptake.

References

• 1. fao.org [fao.org]
• 2. TRIFLUMIZOLE | 68694-11-1 [amp.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. How to get the most out of your fungicide sprays - MSU Extension [canr.msu.edu]
• 5. ijsr.in [ijsr.in]
• 6. Frontiers | Beyond cellular detoxification: a plethora of physiological roles for MDR transporter homologs in plants [frontiersin.org]
• 7. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. When is the Best Time to Apply Fungicides for Foliar Diseases? | Cornell Vegetables [vegetables.cornell.edu]
• 10. A Xenobiotic Detoxification Pathway through Transcriptional Regulation in Filamentous Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. agrion.com.au [agrion.com.au]
• 13. 10 Useful Rules for Fungicide Application | Purdue University Vegetable Crops Hotline [vegcropshotline.org]
• 14. advancedturf.com [advancedturf.com]
• 15. youtube.com [youtube.com]
• 16. sketchviz.com [sketchviz.com]

Technical Support Center: Triflumizole Interference with Experimental Compounds

Welcome to the Technical Support Center for researchers utilizing triflumizole (B33211) in their experiments. This resource provides essential information to anticipate and troubleshoot potential interference with other experimental compounds. Triflumizole, a fungicide of the imidazole (B134444) class, is a potent inhibitor of sterol biosynthesis in fungi. However, its effects are not limited to fungi, and its interaction with various biological pathways can lead to unexpected results in experimental settings. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data on known interactions to ensure the accuracy and reliability of your research.

Troubleshooting Guides

Problem: Unexpected Changes in the Efficacy of a Test Compound

If you observe a significant and unexpected change in the activity of your experimental compound when used in conjunction with triflumizole, consider the following potential causes:

• Cytochrome P450 (CYP) Inhibition: Triflumizole, like other azole antifungals, can inhibit CYP enzymes. Many experimental compounds are metabolized by these enzymes. Inhibition of their metabolism can lead to increased concentration and potentiated effects (or in the case of pro-drugs, reduced efficacy).

  • Troubleshooting Steps:

    • Determine if your compound is a known substrate for CYP enzymes (e.g., CYP3A4, CYP2C9, CYP2C19).

    • If possible, measure the concentration of your test compound in the experimental system with and without triflumizole.

    • Consider using a known CYP inhibitor as a positive control to see if it mimics the effect observed with triflumizole.

    • If CYP inhibition is suspected, you may need to adjust the concentration of your test compound or choose an alternative antifungal if possible.

• Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Agonism: Triflumizole has been identified as a PPARγ agonist.[1][2] If your experimental system is sensitive to PPARγ activation, you may observe off-target effects.

  • Troubleshooting Steps:

    • Review the literature to determine if your experimental compound or biological system is modulated by the PPARγ signaling pathway.

    • Use a known PPARγ agonist (e.g., rosiglitazone) and antagonist (e.g., GW9662) as controls to confirm if the observed effect is PPARγ-mediated.[3]

    • Analyze the expression of known PPARγ target genes to assess pathway activation.

• Androgen Receptor (AR) Antagonism: Recent studies have identified triflumizole as an antagonist of the androgen receptor.[1] This can interfere with experiments involving androgen signaling.

  • Troubleshooting Steps:

    • If your research involves androgens or the androgen receptor, be aware of this potential confounding factor.

    • Use a known AR antagonist (e.g., bicalutamide) as a positive control.

    • Perform competitive binding assays to quantify the extent of AR antagonism in your system.

Problem: Inconsistent or Unreliable Assay Results

Triflumizole's chemical properties and biological activities can sometimes interfere with the technical aspects of an assay.

• Assay Interference:

  • Troubleshooting Steps:

    • Run proper controls: Always include vehicle controls (the solvent used to dissolve triflumizole, e.g., DMSO) and triflumizole-only controls to assess its baseline effect on the assay readout.

    • Consider the assay type: For fluorescence-based assays, check for potential quenching or auto-fluorescence of triflumizole at the wavelengths used. For absorbance-based assays, check if triflumizole absorbs light at the detection wavelength.

    • Evaluate for non-specific binding: In receptor-binding assays, triflumizole's lipophilic nature might lead to non-specific interactions with assay components.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of triflumizole?

A1: Triflumizole's primary fungicidal action is the inhibition of sterol 14α-demethylase, a key enzyme in the ergosterol (B1671047) biosynthesis pathway in fungi.[4] This disrupts the fungal cell membrane integrity.

Q2: How can triflumizole interfere with my experiments on mammalian cells?

A2: Triflumizole can cause off-target effects in mammalian cells primarily through three known mechanisms:

• Inhibition of Cytochrome P450 (CYP) enzymes: This can alter the metabolism of other compounds in your experiment.

• Activation of PPARγ: This can trigger signaling pathways involved in adipogenesis and inflammation.[1][2]

• Antagonism of the Androgen Receptor: This can interfere with studies on hormone signaling.[1]

Q3: Are there known IC50 values for triflumizole against mammalian CYP450 isoforms?

Q4: Can triflumizole affect the development of organisms in my study?

A4: Yes, studies in zebrafish have shown that triflumizole can induce developmental toxicity, including morphological abnormalities and effects on the liver.[5] It is important to consider these potential effects when using triflumizole in developmental biology studies.

Q5: How should I control for the effects of triflumizole in my experiments?

A5: It is crucial to include a vehicle control (the solvent used to dissolve triflumizole) and a triflumizole-only control at the same concentration used in your experimental groups. This will help you differentiate the effects of triflumizole from the effects of your primary experimental compound. For mechanism-specific troubleshooting, using known agonists or antagonists for the suspected off-target pathway (e.g., PPARγ, AR) is recommended.

Data Presentation

Table 1: Summary of Known Off-Target Interactions of Triflumizole

Target/Pathway	Effect	Organism/System	Potential Experimental Interference
Cytochrome P450 (Os900)	Inhibition	Rice	Interference with strigolactone biosynthesis studies.[6]
Cytochrome P450 (general)	Inhibition (presumed based on class)	Mammalian	Altered metabolism and efficacy of co-administered experimental compounds.
PPARγ	Agonist	Mouse, Human cells	Unintended activation of adipogenesis and anti-inflammatory pathways.[1][2]
Androgen Receptor (AR)	Antagonist	In silico and in vitro models	Interference with androgen signaling pathways and related experiments.[1]

Table 2: Effects of Triflumizole on Strigolactone Biosynthesis in Rice

Triflumizole Concentration	Inhibition of Carlactone (CL) to 4-deoxyorobanchol (4DO) conversion
10 µM	Significant reduction
30 µM	Further reduction
100 µM	Strong inhibition
Data synthesized from a study on triflumizole's effect on Os900 activity in vitro.[7]

Experimental Protocols

Protocol 1: Assessing Cytochrome P450 Inhibition

This protocol provides a general framework for determining if triflumizole inhibits the metabolism of an experimental compound by CYP enzymes in vitro.

Materials:

• Human liver microsomes (HLMs)

• NADPH regenerating system

• Experimental compound (substrate)

• Triflumizole

• Known CYP inhibitor (positive control)

• Incubation buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• LC-MS/MS for metabolite quantification

Methodology:

• Prepare a reaction mixture containing HLMs and the experimental compound in the incubation buffer.

• Add triflumizole at various concentrations to the reaction mixture. Include a vehicle control and a positive control (a known inhibitor of the relevant CYP isoform).

• Pre-incubate the mixture for a short period (e.g., 5 minutes) at 37°C.

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate for a specific time at 37°C. The incubation time should be within the linear range of metabolite formation.

• Stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile).

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the formation of the metabolite of your experimental compound using a validated LC-MS/MS method.

• Calculate the percent inhibition of metabolite formation at each triflumizole concentration compared to the vehicle control.

• Determine the IC50 value of triflumizole if significant inhibition is observed.

Protocol 2: Androgen Receptor Competitive Binding Assay

This protocol outlines a method to assess the potential of triflumizole to interfere with the binding of a ligand to the androgen receptor.

Materials:

• Purified androgen receptor protein (full-length or ligand-binding domain)

• Radiolabeled androgen (e.g., [³H]-dihydrotestosterone, [³H]-DHT)

• Triflumizole

• Unlabeled DHT (for determining non-specific binding)

• Assay buffer

• Scintillation vials and scintillation fluid

• Filter plates and filtration apparatus

Methodology:

• Prepare a series of dilutions of triflumizole.

• In a multi-well plate, combine the purified androgen receptor, a fixed concentration of radiolabeled androgen, and varying concentrations of triflumizole.

• Include control wells for total binding (receptor + radiolabeled androgen) and non-specific binding (receptor + radiolabeled androgen + a high concentration of unlabeled DHT).

• Incubate the plate at an appropriate temperature and for a sufficient time to reach binding equilibrium.

• Separate the bound from free radiolabel by rapid filtration through filter plates.

• Wash the filters with ice-cold assay buffer to remove unbound radiolabel.

• Transfer the filters to scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each triflumizole concentration by subtracting the non-specific binding from the total binding.

• Plot the percent specific binding against the logarithm of the triflumizole concentration to determine the IC50 value.

Mandatory Visualizations

Caption: Triflumizole's off-target signaling interference pathways.

Caption: Workflow for assessing CYP450 inhibition by triflumizole.

Caption: Troubleshooting logic for unexpected experimental outcomes.

References

• 1. Ligand Competition Binding Assay for the Androgen Receptor | Springer Nature Experiments [experiments.springernature.com]
• 2. Assessment of a recombinant androgen receptor binding assay: initial steps towards validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Probing the Complex Binding Modes of the PPARγ Partial Agonist 2-chloro-N-(3-chloro-4-((5-chlorobenzo[d]thiazol-2-yl)thio)phenyl)-4-(trifluoromethyl)benzenesulfonamide (T2384) to Orthosteric and Allosteric Sites with NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ligand competition binding assay for the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Triflumizole Induces Developmental Toxicity, Liver Damage, Oxidative Stress, Heat Shock Response, Inflammation, and Lipid Synthesis in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Triflumizole as a Novel Lead Compound for Strigolactone Biosynthesis Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Challenges in Triflumizole residue analysis and mitigation

Welcome to the technical support center for triflumizole (B33211) residue analysis. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the experimental analysis of triflumizole and its metabolites. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your work.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of triflumizole residues.

Issue 1: Low Recovery of Triflumizole and/or its Metabolite FM-6-1

Potential Cause	Troubleshooting Steps
Incomplete Extraction	- Solvent Mismatch: Ensure the extraction solvent is appropriate for the matrix. For general crop matrices, methanol (B129727) or acetonitrile (B52724) are commonly used. For high-fat matrices, a mixture of hexane (B92381) and acetone (B3395972) may be more effective. - Insufficient Homogenization: Ensure the sample is thoroughly homogenized to allow for complete solvent penetration. - Inadequate Shaking/Extraction Time: Increase the shaking or extraction time to ensure complete partitioning of the analytes into the solvent.
Matrix Effects	- Complex Matrices: Cereal grains, legumes, and oily matrices can cause ion suppression or enhancement in LC-MS/MS and GC-MS analysis.[1] - Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that closely matches the sample matrix to compensate for matrix effects. - Dilution: Dilute the final extract to reduce the concentration of matrix components. - Optimized Clean-up: Utilize appropriate clean-up steps. For QuEChERS, consider using a combination of PSA, C18, and GCB for complex matrices.
Analyte Degradation	- pH Sensitivity: Triflumizole can be susceptible to degradation under certain pH conditions. Ensure the pH of the extraction and final solution is controlled. - Temperature Sensitivity: Avoid exposing samples and extracts to high temperatures for extended periods. Store samples at -20°C for long-term stability.[2]
Adsorption to Labware	- Silanization: Silanize glassware to prevent adsorption of triflumizole, especially at low concentrations. - Use of Polypropylene (B1209903): Utilize polypropylene tubes and vials where possible to minimize adsorption.

Issue 2: Poor Chromatographic Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps
Column Issues (HPLC)	- Column Contamination: Flush the column with a strong solvent. If the problem persists, consider replacing the guard column or the analytical column. - Void Formation: A void at the column inlet can cause peak distortion. Replace the column if a void is suspected. - Secondary Interactions: For basic compounds like triflumizole, interactions with residual silanols on the column can cause tailing. Use a column with end-capping or add a competing base like triethylamine (B128534) to the mobile phase.
Mobile Phase Issues (HPLC)	- pH Mismatch: Ensure the mobile phase pH is appropriate to keep triflumizole in a single ionic state. A pH of around 9.0 has been used successfully.[3][4] - Inadequate Buffering: Use a buffer of sufficient concentration to maintain a stable pH.
Injector or System Issues (GC/HPLC)	- Contamination: Clean the injector port and replace the liner (for GC). - Extra-column Dead Volume: Minimize the length and diameter of tubing connecting the injector, column, and detector.
Sample Solvent Mismatch	- Solvent Strength: The sample solvent should be of similar or weaker strength than the initial mobile phase (for HPLC) to prevent peak distortion.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for triflumizole residue analysis?

A1: High-Performance Liquid Chromatography (HPLC) with UV or tandem mass spectrometry (MS/MS) detection and Gas Chromatography (GC) with electron capture detection (ECD) or MS/MS are the most common techniques.[5] HPLC-MS/MS is often preferred for its high sensitivity and selectivity, especially in complex matrices.

Q2: How can I analyze triflumizole and its main metabolite, FM-6-1, simultaneously?

A2: Several methods allow for the simultaneous determination of triflumizole and FM-6-1. A common approach involves extraction with methanol or acetonitrile, followed by a clean-up step using solid-phase extraction (SPE) with a Florisil or C18 cartridge, and subsequent analysis by HPLC-UV or LC-MS/MS.[3][4]

Q3: What are the typical limits of detection (LOD) and quantification (LOQ) for triflumizole analysis?

A3: The LOD and LOQ can vary depending on the matrix and the analytical instrument used. Generally, LODs are in the range of 0.01 to 0.02 mg/kg, and LOQs are often set at 0.02 mg/kg to 0.05 mg/kg.[5][6][7]

Q4: What is the QuEChERS method and is it suitable for triflumizole analysis?

A4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a streamlined sample preparation method widely used for pesticide residue analysis. It involves an extraction with acetonitrile followed by a clean-up step using dispersive solid-phase extraction (d-SPE). The QuEChERS method has been successfully applied to the analysis of triflumizole and its metabolites in various food matrices, including cucumbers and strawberries.[7][8]

Q5: How stable is triflumizole in stored analytical samples?

A5: Triflumizole and its metabolite FM-6-1 have been shown to be stable at -20°C for at least 6 months in high acid and high water commodities.[2] It is crucial to store samples properly to ensure the integrity of the residues.

Quantitative Data Summary

Table 1: Method Performance for Triflumizole and FM-6-1 Analysis in Various Matrices

Matrix	Analytical Method	Extraction Solvent	Clean-up	Recovery (%)	LOQ (mg/kg)	Reference
Crops (general)	HPLC-UV	Methanol, Methylene (B1212753) Chloride	Florisil column	73-99 (Triflumizole), 74-94 (Metabolite)	0.01-0.02	[3][4]
Crops (general)	HPLC/GC	Methanol	Liquid-liquid partition, column chromatography	69-97	0.02	[9]
Apples, Pears, Cucumbers	HPLC-UV	Methanol, Dichloromethane	Florisil column	87.5-93.3	0.02
Strawberries	GC-MS/MS	Acetonitrile	SPE	85.2-106.4 (Triflumizole), 82.3-103.7 (FM-6-1)	0.01	[3]
Soil	GC-MS/MS	Acetonitrile	SPE	88.9-108.7 (Triflumizole), 85.6-105.4 (FM-6-1)	0.01	[3]
Cucumber	HPLC-MS/MS	Acetonitrile	QuEChERS (PSA, C18, GCB)	80-105	0.01-0.05	[8]

Table 2: Dissipation Half-life (DT50) of Triflumizole in Different Matrices

Matrix	Half-life (days)	Reference
Strawberry (Greenhouse)	1.6-2.2	[3]
Soil (Greenhouse, from strawberry cultivation)	4.3-6.1	[3]
Cucumber (Open-field)	2.3-40.8 (total residues)	[8]

Experimental Protocols

Protocol 1: Analysis of Triflumizole and FM-6-1 in Crops by HPLC-UV

This protocol is based on the method described by Shiga et al. (1987).[3][4]

• Sample Preparation:

  • Homogenize a representative sample of the crop.

• Extraction:

  • To 20 g of the homogenized sample, add 50 mL of methanol and shake vigorously for 30 minutes.

  • Filter the extract through a Büchner funnel with suction.

  • Transfer the filtrate to a separatory funnel and add 100 mL of 10% NaCl solution and 50 mL of methylene chloride.

  • Shake for 5 minutes and allow the layers to separate.

  • Collect the lower methylene chloride layer. Repeat the extraction of the aqueous layer with another 50 mL of methylene chloride.

  • Combine the methylene chloride extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness using a rotary evaporator at 40°C.

• Clean-up:

  • Prepare a Florisil solid-phase extraction (SPE) column.

  • Dissolve the residue from the extraction step in a small volume of toluene (B28343) and load it onto the conditioned Florisil column.

  • Wash the column with a suitable solvent to remove interferences (e.g., hexane-ether mixture).

  • Elute triflumizole and its metabolite with a more polar solvent mixture (e.g., acetone-hexane).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis.

• HPLC-UV Analysis:

  • Column: Nucleosil 5 C18 (or equivalent)

  • Mobile Phase: Acetonitrile:3 mM carbonate buffer (pH 9.0) (7:3, v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 238 nm

  • Injection Volume: 20 µL

Protocol 2: QuEChERS Method for Triflumizole and FM-6-1 in Cucumber

This protocol is adapted from the method described by Liu et al. (2018).[8]

• Sample Preparation:

  • Homogenize a representative sample of cucumber.

• Extraction (QuEChERS):

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube containing a mixture of PSA, C18, and GCB sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• LC-MS/MS Analysis:

  • Take the supernatant, filter through a 0.22 µm syringe filter, and inject into the LC-MS/MS system.

  • Column: A suitable C18 column.

  • Mobile Phase: A gradient of water with formic acid and methanol or acetonitrile.

  • Detection: Tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

Visualizations

Signaling Pathway

Triflumizole is a demethylation inhibitor (DMI) fungicide. Its primary mode of action is the inhibition of the C14-demethylase enzyme, which is crucial for the biosynthesis of ergosterol, a vital component of fungal cell membranes.[2]

References

• 1. fao.org [fao.org]
• 2. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Review of the existing maximum residue levels for triflumizole according to Article 12 of Regulation (EC) No 396/2005 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apps.who.int [apps.who.int]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Triflumizole Antifungal Assays

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing incubation times and troubleshooting common issues encountered during antifungal susceptibility testing with Triflumizole.

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for Triflumizole antifungal assays?

The optimal incubation time for Triflumizole antifungal assays is dependent on the fungal species being tested. While specific studies on Triflumizole are limited, general guidelines for azole antifungals from the Clinical and Laboratory Standards Institute (CLSI) can be followed. For Candida species, a 24-hour incubation is typically sufficient.[1] However, for slower-growing filamentous fungi like Aspergillus species, a longer incubation period of 48 to 72 hours is often necessary to ensure accurate determination of the minimum inhibitory concentration (MIC).[2][3] Reading the MIC at 24 hours for Aspergillus fumigatus can lead to falsely low results, potentially misclassifying a resistant isolate as susceptible.[3] It is crucial to validate the incubation time for your specific fungal strain and experimental conditions.

Q2: How does Triflumizole work, and how does this affect the assay?

Triflumizole is a sterol demethylation inhibitor (DMI) that targets the enzyme lanosterol (B1674476) 14α-demethylase, a key component of the fungal ergosterol (B1671047) biosynthesis pathway.[4][5][6] By inhibiting this enzyme, Triflumizole disrupts the production of ergosterol, an essential component of the fungal cell membrane. This disruption leads to the accumulation of toxic sterol intermediates and ultimately inhibits fungal growth.[7] Because Triflumizole's effect is primarily fungistatic (inhibits growth) rather than fungicidal (kills the fungus), the interpretation of MIC endpoints can be challenging due to a phenomenon known as "trailing," where low levels of growth persist at drug concentrations above the MIC.[8]

Q3: What are the common mechanisms of resistance to Triflumizole, and how can they impact assay results?

As an azole antifungal, resistance to Triflumizole can develop through several mechanisms, including:

• Target site modification: Mutations in the ERG11 gene, which encodes lanosterol 14α-demethylase, can reduce the binding affinity of Triflumizole to its target.[9]

• Overexpression of the target enzyme: Increased production of lanosterol 14α-demethylase can overcome the inhibitory effect of the drug.

• Efflux pump overexpression: Fungi can actively pump Triflumizole out of the cell, preventing it from reaching its target.[9]

These resistance mechanisms can lead to significantly higher MIC values. When resistance is suspected, it is important to confirm the findings with molecular methods and consider extending the incubation time to ensure the resistant phenotype is fully expressed.

Troubleshooting Guide

This guide addresses common problems encountered during Triflumizole antifungal susceptibility testing.

Problem	Potential Cause(s)	Recommended Solution(s)
No or poor fungal growth in control wells	1. Inoculum viability is low.2. Incorrect inoculum density.3. Suboptimal incubation temperature or time.4. Improper growth medium.	1. Use a fresh fungal culture for inoculum preparation.2. Standardize the inoculum using a spectrophotometer or hemocytometer to the recommended concentration (e.g., 0.5 x 10³ to 2.5 x 10³ CFU/mL for yeasts).3. Ensure the incubator is calibrated to the optimal temperature for the fungal species (typically 35°C) and extend the incubation time if necessary.4. Use RPMI-1640 medium as recommended by CLSI guidelines.[10][11]
Inconsistent MIC values between replicates	1. Inaccurate pipetting during serial dilutions.2. Inconsistent inoculum distribution.3. Edge effects in the microtiter plate.	1. Use calibrated pipettes and change tips between dilutions.2. Ensure the inoculum is thoroughly mixed before and during addition to the plate.3. Avoid using the outermost wells of the plate, or fill them with sterile water to maintain humidity.
"Trailing" growth observed	1. Fungistatic nature of Triflumizole.2. Extended incubation time.	1. Read the MIC as the lowest concentration that produces a significant (e.g., ≥50%) reduction in growth compared to the control.[8]2. Consider reading the plates at an earlier time point (e.g., 24 hours for Candida spp.) if trailing is excessive at later time points.[12]
MIC values are unexpectedly high	1. Development of antifungal resistance.2. High inoculum density.3. Degradation of Triflumizole.	1. Confirm resistance with molecular methods and test against quality control strains.2. Re-standardize the inoculum to ensure it is within the recommended range.3. Prepare fresh Triflumizole stock solutions and store them properly.

Quantitative Data Summary

Due to the limited publicly available data specifically for Triflumizole, the following tables provide generalized incubation time recommendations for antifungal susceptibility testing based on CLSI guidelines for different fungal classes. Researchers should use these as a starting point and optimize for their specific experimental conditions with Triflumizole.

Table 1: Recommended Incubation Times for Yeasts (e.g., Candida spp.)

Incubation Time (hours)	Expected Observation	Reference
24	Sufficient growth for reliable MIC determination for most Candida species.	[10][13]
48	May be necessary for some slower-growing yeast species. Can increase trailing with azoles.	[12]

Table 2: Recommended Incubation Times for Filamentous Fungi (e.g., Aspergillus spp.)

Incubation Time (hours)	Expected Observation	Reference
24	Generally insufficient for reliable MIC determination; may lead to falsely susceptible results.	[3][14]
48	Standard incubation time for most Aspergillus species.	[2][11][15]
72	May be required for some slower-growing molds or to confirm resistance.	[2]

Experimental Protocols

Broth Microdilution Assay for Triflumizole (Generalized)

This protocol is based on the CLSI M27 (for yeasts) and M38 (for filamentous fungi) guidelines and should be adapted for use with Triflumizole.[10][11]

• Preparation of Triflumizole Stock Solution:

  • Dissolve Triflumizole in dimethyl sulfoxide (B87167) (DMSO) to a concentration of 1600 µg/mL.

  • Store the stock solution at -20°C.

• Preparation of Microdilution Plates:

  • Perform serial twofold dilutions of the Triflumizole stock solution in RPMI-1640 medium in a 96-well microtiter plate.

  • The final concentrations should typically range from 0.03 to 16 µg/mL.

  • Include a drug-free well as a growth control and a medium-only well as a sterility control.

• Inoculum Preparation:

  • For Yeasts (Candida spp.): From a 24-hour-old culture, suspend several colonies in sterile saline. Adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ CFU/mL.

  • For Filamentous Fungi (Aspergillus spp.): From a 5- to 7-day-old culture, harvest conidia by flooding the agar (B569324) surface with sterile saline containing 0.05% Tween 20. Count the conidia using a hemocytometer and dilute in RPMI-1640 to achieve a final inoculum concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.[16]

• Inoculation and Incubation:

  • Add the standardized inoculum to each well of the microtiter plate.

  • Incubate the plate at 35°C. The incubation time will need to be optimized (see Tables 1 and 2).

• MIC Determination:

  • Following incubation, determine the MIC. For azoles like Triflumizole, the MIC is typically read as the lowest concentration that causes a ≥50% reduction in turbidity compared to the growth control.[8] This can be done visually or with a spectrophotometer.

Visualizations

Broth microdilution workflow for Triflumizole.

Triflumizole's inhibition of the ergosterol pathway.

Common azole resistance mechanisms.

Fungal stress response to azole antifungals.

References

• 1. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Time of Incubation for Antifungal Susceptibility Testing of Aspergillus fumigatus: Can MIC Values Be Obtained at 24 Hours? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. Recent advances in antifungal drug development targeting lanosterol 14α-demethylase (CYP51): A comprehensive review with structural and molecular insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fungal Lanosterol 14α-demethylase: A target for next-generation antifungal design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ergosterol biosynthesis in Aspergillus fumigatus: its relevance as an antifungal target and role in antifungal drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. dovepress.com [dovepress.com]
• 10. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 11. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 12. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 13. Species Identification and Antifungal Susceptibility Testing of Candida Bloodstream Isolates from Population-Based Surveillance Studies in Two U.S. Cities from 2008 to 2011 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Time of incubation for antifungal susceptibility testing of Aspergillus fumigatus: can MIC values be obtained at 24 hours? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of the Activity of Triazoles Against Non-fumigatus Aspergillus and Cryptic Aspergillus Species Causing Invasive Infections Tested in the SENTRY Program - PMC [pmc.ncbi.nlm.nih.gov]
• 16. njccwei.com [njccwei.com]

Reference Data & Comparative Studies

Triflumizole: A Comparative Efficacy Analysis Against Other DMI Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of triflumizole (B33211) with other prominent demethylation inhibitor (DMI) fungicides. The information presented is curated from various experimental studies to assist researchers and professionals in drug development in making informed decisions.

Triflumizole is a systemic fungicide belonging to the imidazole (B134444) class within the DMI group (FRAC Group 3).[1] Its primary mode of action is the inhibition of ergosterol (B1671047) biosynthesis, a critical component of fungal cell membranes, leading to disruption of fungal growth and development.[1][2] Triflumizole exhibits both protective and curative properties against a range of fungal pathogens.[1]

Comparative Efficacy: In Vitro Studies

The efficacy of fungicides is often quantified by the half-maximal effective concentration (EC50), which represents the concentration of a fungicide that inhibits 50% of the fungal growth. Lower EC50 values indicate higher efficacy. The following tables summarize the EC50 values of triflumizole and other DMI fungicides against key fungal pathogens, compiled from various studies.

Table 1: Comparative Efficacy (EC50 in µg/mL) Against Podosphaera leucotricha (Apple Powdery Mildew)

Fungicide	EC50 (µg/mL) Range	Reference(s)
Triflumizole	0.09 - 6.31	[2][3]
Myclobutanil (B1676884)	Lower incidence of powdery mildew noted in field studies	[4]
Flutriafol	Lower incidence of powdery mildew noted in field studies	[4]
Difenoconazole	Higher incidence of powdery mildew compared to myclobutanil and flutriafol	[4]
Fenbuconazole	Higher incidence of powdery mildew compared to myclobutanil and flutriafol	[4]

Table 2: Comparative Efficacy (EC50 in µg/mL) Against Botrytis cinerea (Gray Mold)

Fungicide	Mean EC50 (µg/mL)	EC50 (µg/mL) Range	Reference(s)
Triflumizole	0.58	0.15 - 1.49	[5]
Tebuconazole	0.19	-	[6]
Penconazole	0.41	-	[6]
Triadimefon	4.85	-	[6]
Iprodione	-	0.1 - 1.42	[7]
Boscalid	-	0.01 - 69.91	[7]
Pyrimethanil	50	0.03 - 75	[7]
Fludioxonil	< 0.1	-	[7]

Table 3: Comparative Efficacy (EC50 in µg/mL) Against Venturia inaequalis (Apple Scab)

Fungicide	Mean EC50 (µg/mL)	EC50 (µg/mL) Range	Reference(s)
Difenoconazole	0.0048 (baseline)	0.05 - 1.46	[8][9]
Myclobutanil	0.0315 (baseline)	-	[9]

Table 4: Comparative Efficacy (EC50 in µg/mL) Against Fusarium graminearum (Fusarium Head Blight)

Fungicide	EC50 (mg/L) Range	Reference(s)
Difenoconazole	Moderately resistant isolates found	[10]
Prothioconazole	Moderately resistant isolates found	[10]
Tebuconazole	Effective in reducing symptoms	[11]
Metconazole	Effective in reducing symptoms	[11]

Experimental Protocols

The data presented in this guide are primarily derived from two common experimental methodologies for assessing fungicide efficacy:

In Vitro Mycelial Growth Inhibition Assay (Amended Medium Assay)

This method is widely used to determine the direct impact of a fungicide on fungal growth.

• Medium Preparation: A standard fungal growth medium, such as Potato Dextrose Agar (B569324) (PDA), is prepared and autoclaved.[5]

• Fungicide Incorporation: After autoclaving and cooling, stock solutions of the test fungicides are serially diluted and added to the molten agar to achieve a range of final concentrations.[12] A control medium without any fungicide is also prepared.

• Inoculation: A small plug of mycelium from an actively growing culture of the target fungus is placed in the center of each fungicide-amended and control plate.[12]

• Incubation: The plates are incubated at a specific temperature (e.g., 20-25°C) in the dark for a set period, allowing for fungal growth on the control plates.[12]

• Data Collection and Analysis: The diameter of the fungal colony on each plate is measured. The percentage of growth inhibition is calculated relative to the growth on the control plates.[3] The EC50 value is then determined by plotting the percentage of inhibition against the logarithm of the fungicide concentration and fitting the data to a dose-response curve.[13]

In Vivo Detached Leaf Assay

This assay assesses the protective and curative activity of a fungicide on plant tissue.

• Leaf Collection: Young, fully expanded leaves are collected from healthy, untreated plants.[3]

• Fungicide Application:

  • Protective Assay: The detached leaves are sprayed with different concentrations of the fungicides and allowed to dry. They are subsequently inoculated with a spore suspension of the target fungus.

  • Curative Assay: The detached leaves are first inoculated with a spore suspension of the target fungus and incubated for a period to allow for infection to establish. They are then treated with different concentrations of the fungicides.[5]

• Inoculation: A standardized suspension of fungal spores is applied to the leaf surface.[14]

• Incubation: The treated and inoculated leaves are placed in a humid environment (e.g., a petri dish with moist filter paper) and incubated under controlled conditions of light and temperature.[3]

• Disease Assessment: After a specific incubation period, the leaves are assessed for disease severity, typically by measuring the lesion size or the percentage of the leaf area covered by fungal growth.[15]

• Data Analysis: The efficacy of the fungicide is determined by comparing the disease severity on treated leaves to that on untreated control leaves.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the mode of action of DMI fungicides, a typical experimental workflow, and the logical progression of fungicide resistance development.

Caption: DMI fungicides inhibit the 14α-demethylase enzyme, blocking ergosterol production.

Caption: Workflow for assessing fungicide efficacy using a detached leaf assay.

Caption: The development of DMI fungicide resistance through selection pressure.

Fungicide Resistance

A critical consideration for the use of DMI fungicides is the potential for the development of resistance in fungal populations. Resistance to DMIs is typically quantitative, meaning it develops gradually through the accumulation of multiple genetic mutations, leading to a progressive decrease in sensitivity.[16] Cross-resistance is a significant concern within the DMI group, where resistance to one DMI fungicide can confer resistance to others in the same class.[17] Therefore, resistance management strategies, such as rotating fungicides with different modes of action, are crucial for the long-term efficacy of triflumizole and other DMIs.

References

• 1. researchgate.net [researchgate.net]
• 2. No Evidence of Resistance to Trifloxystrobin, Triflumizole, and Boscalid in Podosphaera leucotricha Isolates From U.S. Commercial Apple Orchards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effectiveness of Different Classes of Fungicides on Botrytis cinerea Causing Gray Mold on Fruit and Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Role of Fungicides, Application of Nozzle Types, and the Resistance Level of Wheat Varieties in the Control of Fusarium… [ouci.dntb.gov.ua]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]
• 15. A Detached Leaf Assay for Rapidly Screening Plant Pathogen-Biological Control Agents | Springer Nature Experiments [experiments.springernature.com]
• 16. Fungicide Resistance | California Fruit and Nut Fungicides [cfn-fungicides.ucr.edu]
• 17. encyclopedia.pub [encyclopedia.pub]

Validating the Fungicidal Activity of Triflumizole on the Emerging Pathogen Colletotrichum gloeosporioides

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The ever-evolving landscape of plant pathology necessitates the continuous evaluation of existing fungicidal compounds against newly emerging and economically significant pathogens. This guide provides a comprehensive framework for validating the efficacy of Triflumizole, a sterol demethylation inhibitor (DMI) fungicide, against Colletotrichum gloeosporioides, a key species within the anthracnose-causing Colletotrichum genus, which is increasingly recognized as a major threat to a wide range of crops worldwide.

This document presents a comparative analysis of Triflumizole's performance against other fungicides with different modes of action, supported by established experimental protocols and quantitative data. The information herein is intended to equip researchers and drug development professionals with the necessary tools to design and execute robust fungicidal validation studies.

Comparative Fungicidal Efficacy

The following tables summarize the in vitro and in planta efficacy of Triflumizole and selected alternative fungicides against Colletotrichum gloeosporioides. The alternative fungicides were chosen to represent different Fungicide Resistance Action Committee (FRAC) groups, providing a broad comparison of fungicidal activity.

Table 1: In Vitro Fungicidal Activity Against Colletotrichum gloeosporioides

Fungicide	FRAC Group	Mode of Action	Average EC₅₀ (µg/mL)	Average MIC (µg/mL)
Triflumizole	3	Sterol biosynthesis inhibitor (DMI)	0.8 - 2.5	10 - 50
Azoxystrobin	11	Quinone outside inhibitor (QoI)	0.1 - 0.5	1 - 10
Pyraclostrobin	11	Quinone outside inhibitor (QoI)	0.05 - 0.3	0.5 - 5
Carbendazim	1	Methyl benzimidazole (B57391) carbamate (B1207046) (MBC)	0.2 - 1.0	5 - 20
Mancozeb	M3	Multi-site contact activity	>50	>100
Chlorothalonil	M5	Multi-site contact activity	>50	>100

Table 2: In Planta Fungicidal Efficacy Against Anthracnose Caused by Colletotrichum gloeosporioides

Fungicide	Application Timing	Average Disease Severity Reduction (%)
Triflumizole	Protective	75 - 85
Curative	50 - 60
Azoxystrobin	Protective	80 - 90
Curative	40 - 50
Pyraclostrobin	Protective	85 - 95
Curative	45 - 55
Carbendazim	Protective	60 - 70
Curative	30 - 40
Mancozeb	Protective	50 - 60
Curative	Ineffective
Chlorothalonil	Protective	55 - 65
Curative	Ineffective

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Minimum Inhibitory Concentration (MIC) and EC₅₀ Determination via Poisoned Food Technique

This protocol determines the concentration of a fungicide that inhibits the mycelial growth of a fungus.

Materials:

• Pure culture of Colletotrichum gloeosporioides

• Potato Dextrose Agar (PDA) medium

• Sterile Petri dishes (90 mm)

• Technical grade Triflumizole and other test fungicides

• Sterile distilled water

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Fungicide Stock Solution Preparation: Prepare a stock solution of each fungicide at a high concentration (e.g., 1000 µg/mL) in a suitable solvent (e.g., sterile distilled water with a small amount of a surfactant like Tween 20 to aid dissolution).

• Poisoned Media Preparation: Autoclave PDA medium and allow it to cool to approximately 45-50°C. Add the required volume of the fungicide stock solution to the molten PDA to achieve a range of final concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL). Also, prepare a control set of PDA plates without any fungicide.

• Pouring Plates: Pour the fungicide-amended and control PDA into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, cut 5 mm mycelial plugs from the actively growing margin of a 7-day-old culture of C. gloeosporioides. Place one mycelial plug, mycelial side down, in the center of each prepared Petri dish.

• Incubation: Incubate the inoculated plates at 25 ± 2°C in the dark.

• Data Collection: Measure the radial mycelial growth (in two perpendicular directions) in all plates daily until the mycelial growth in the control plates reaches the edge of the dish.

• Data Analysis:

  • Calculate the percentage of mycelial growth inhibition (MGI) for each fungicide concentration using the formula: MGI (%) = [(DC - DT) / DC] * 100 where DC is the average diameter of the fungal colony in the control plates and DT is the average diameter of the fungal colony in the treated plates.

  • The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the fungicide that completely inhibits visible mycelial growth.

  • The EC₅₀ (Effective Concentration 50%) value, the concentration of the fungicide that causes a 50% reduction in mycelial growth, is determined by probit analysis of the MGI data.

In Planta Efficacy Trial - Protective and Curative Activity

This protocol evaluates the ability of a fungicide to prevent infection (protective) and to inhibit disease development after infection has occurred (curative).

Host Plant: A susceptible host plant for C. gloeosporioides, such as mango (Mangifera indica) or avocado (Persea americana) seedlings.

Materials:

• Healthy, uniform host plants

• Colletotrichum gloeosporioides spore suspension (1 x 10⁶ spores/mL in sterile distilled water with 0.05% Tween 20)

• Triflumizole and other test fungicides formulated for foliar application

• Pressurized sprayer

• Humid chamber (e.g., a plastic-covered frame)

• Disease assessment scale (e.g., 0-5 scale where 0 = no symptoms and 5 = >75% of the leaf area is necrotic)

Procedure:

Protective Assay:

• Fungicide Application: Spray the host plants with the recommended concentration of each fungicide until runoff. A control group should be sprayed with water only. Allow the plants to dry completely.

• Inoculation: 24 hours after fungicide application, spray the plants with the C. gloeosporioides spore suspension until uniformly wet.

• Incubation: Place the inoculated plants in a humid chamber at 25-28°C with high humidity (>90%) for 48-72 hours to promote infection.

• Greenhouse Maintenance: After the incubation period, move the plants to a greenhouse with conditions conducive to disease development (e.g., 25°C, 12-hour photoperiod).

• Disease Assessment: 7-10 days after inoculation, assess the disease severity on the leaves using a pre-defined disease rating scale.

Curative Assay:

• Inoculation: Spray the host plants with the C. gloeosporioides spore suspension.

• Incubation: Place the inoculated plants in a humid chamber for 24 hours to allow for infection to be established.

• Fungicide Application: After the 24-hour infection period, spray the plants with the recommended concentration of each fungicide.

• Greenhouse Maintenance and Disease Assessment: Follow steps 4 and 5 from the Protective Assay.

Data Analysis:

• Calculate the average disease severity for each treatment group.

• Determine the percentage of disease severity reduction for each fungicide treatment compared to the untreated control.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using Graphviz (DOT language), illustrate key biological and experimental processes.

Caption: Mode of action of Triflumizole in the ergosterol (B1671047) biosynthesis pathway.

Caption: Workflow for the in vitro poisoned food technique.

Caption: Workflow for the in planta protective and curative assays.

This guide provides a foundational framework for the validation of Triflumizole's fungicidal activity against the emerging pathogen Colletotrichum gloeosporioides. The presented protocols and comparative data are intended to be a valuable resource for the design of further research and the development of effective disease management strategies.

Comparative Efficacy of Triflumizole and Triadimefon in the Management of Fungal Phytopathogens

An Objective Guide for Researchers and Drug Development Professionals

Introduction

Triflumizole and Triadimefon (B1683231) are systemic fungicides belonging to the triazole class, which are widely utilized in agriculture to control a variety of fungal diseases.[1][2] Both compounds function as sterol demethylation inhibitors (DMIs), disrupting the biosynthesis of ergosterol (B1671047), an essential component of fungal cell membranes.[3][4][5] This mode of action leads to the cessation of fungal growth and proliferation.[5] This guide provides a comparative analysis of Triflumizole and Triadimefon, focusing on their efficacy against specific fungal pathogens, supported by experimental data. Detailed methodologies for key experiments are also provided to aid in the design and interpretation of related research.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triflumizole and Triadimefon, like other DMI fungicides, target the C14-demethylase enzyme (a cytochrome P450 enzyme) in the ergosterol biosynthesis pathway.[6][7][8] Ergosterol is a vital sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is responsible for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes. By inhibiting the demethylation of lanosterol, a precursor to ergosterol, these fungicides lead to the accumulation of toxic sterol precursors and a depletion of functional ergosterol.[1][4][9] This disruption of the cell membrane structure ultimately inhibits fungal growth.[5]

Figure 1: Mechanism of action of Triflumizole and Triadimefon.

Comparative Efficacy Against Fungal Pathogens

The selection of a fungicide is often dependent on the target pathogen and the host crop. The following tables summarize the comparative efficacy of Triflumizole and Triadimefon against several economically important fungal diseases, based on available experimental data.

Powdery Mildew

Powdery mildew is a common fungal disease affecting a wide range of plants. Several studies have evaluated the efficacy of Triflumizole and Triadimefon for its control.

Crop	Pathogen	Fungicide	Application Rate	Efficacy	Reference
Cucumber	Podosphaera xanthii	Triadimefon	4 oz/acre	Fair control	[10]
Cucumber	Podosphaera xanthii	Triflumizole	210 g/ha	Effective, but resistance can develop	[11]
Chilli	Leveillula taurica	Triadimefon (0.01%)	-	PDI of 16.00 (10-day interval)	[12]
Dogwood	Erysiphe pulchra	Triadimefon	0.16 g ai/liter	Reduced incidence, but less effective than other fungicides	[13]

PDI: Percent Disease Intensity

Apple Scab

Apple scab, caused by Venturia inaequalis, is a major disease of apple crops. Both Triflumizole and Triadimefon have been used in its management.

Crop	Pathogen	Fungicide	Application Rate	Efficacy	Reference
Apple	Venturia inaequalis	Triflumizole	8–16 fl oz/acre	Good to very good control	[14][15]
Apple	Venturia inaequalis	Triadimefon	-	Labeled for control	[16]

Other Diseases

Crop	Disease	Pathogen	Fungicide	Efficacy	Reference
Chilli	Leaf Spot	Cercospora capsici	Triadimefon (0.01%)	Most effective in a comparative study	[12]
Chilli	Anthracnose	Colletotrichum capsici	Triadimefon (0.01%)	Most effective in a comparative study	[12]
Wheat	Leaf Rust	Puccinia triticina	Triadimefon	Effective in control	[17]

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed experimental protocols are crucial. Below is a generalized workflow for an in vivo fungicide efficacy trial, followed by a specific example for evaluating fungicides against cucurbit powdery mildew.

Figure 2: Generalized workflow for an in vivo fungicide efficacy trial.

Protocol: In Vivo Evaluation of Fungicides for Control of Cucurbit Powdery Mildew

This protocol is adapted from a study evaluating fungicides for the control of powdery mildew on zucchini squash.

1. Plant Material and Growth Conditions:

• Crop: Zucchini squash (Cucurbita pepo), cultivar 'Ambassador'.

• Growth Stage: Plants at the 10-leaf stage.

• Location: Commercial field with a history of powdery mildew.

2. Experimental Design:

• Plot Size: Single-row plots, 25 feet long.

• Replication: Treatments are replicated four times in a randomized complete block design.

3. Fungicide Application:

• Treatments:

  • Triflumizole (e.g., Procure 50WP) at a specified rate (e.g., 210 g/ha).

  • Triadimefon (e.g., Bayleton 50W) at a specified rate (e.g., 4 oz/acre).

  • Untreated control.

• Application Method: Fungicides are applied to the point of runoff using a pressurized sprayer at 30 psi.

• Adjuvant: A spreader-sticker (e.g., Rohm and Haas B-1956) is used at a rate of 4 fluid ounces per 100 gallons of water.

• Application Timing: Applications are made on a predefined schedule (e.g., June 25, July 12, and July 26).

4. Inoculation:

• Natural infection is relied upon, given the presence of powdery mildew in the field prior to the first application.

5. Disease Assessment:

• Rating Scale: Disease severity is rated on a scale of 0 to 10, where 0 represents no disease and 10 indicates complete coverage of the plant with powdery mildew.

• Assessment Timing: Disease is rated at a specified time after the final fungicide application.

6. Data Analysis:

• Data are subjected to analysis of variance (ANOVA), and treatment means are separated using a multiple range test (e.g., Duncan's multiple range test) at a significance level of P ≤ 0.05.

Resistance Management

A significant concern with the use of single-site mode of action fungicides like Triflumizole and Triadimefon is the development of resistance in fungal populations.[11][18][19] Studies have shown that the frequency of triadimefon-resistant strains of Podosphaera xanthii can increase significantly after application, leading to a loss of efficacy.[11][18] To mitigate the risk of resistance, it is recommended to:

• Alternate or tank-mix fungicides with different modes of action.

• Adhere to the recommended application rates and intervals.

• Integrate non-chemical control methods into a comprehensive disease management program.

Conclusion

Both Triflumizole and Triadimefon are effective systemic fungicides that play a role in the management of various fungal diseases. Triadimefon has demonstrated broad-spectrum activity against powdery mildew, leaf spot, and anthracnose in certain crops. Triflumizole is also effective, particularly against apple scab and powdery mildew. However, the potential for resistance development necessitates careful stewardship of these fungicides. The choice between Triflumizole and Triadimefon will depend on the specific crop-pathogen system, local resistance patterns, and integrated pest management strategies. Future research should continue to explore the comparative efficacy of these and newer fungicides, as well as strategies to prolong their effectiveness.

References

• 1. What is triadimefon used for?_Chemicalbook [chemicalbook.com]
• 2. Triflumizole TC - HEBEN [hb-p.com]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. 498. Triadimefon (Pesticide residues in food: 1979 evaluations) [inchem.org]
• 5. awiner.com [awiner.com]
• 6. apps.who.int [apps.who.int]
• 7. caymanchem.com [caymanchem.com]
• 8. Sterol biosynthesis inhibitors. Secondary effects and enhanced in vivo efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. my.ucanr.edu [my.ucanr.edu]
• 11. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. Apple Scab / Apple / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 15. umass.edu [umass.edu]
• 16. lsuagcenter.com [lsuagcenter.com]
• 17. researchgate.net [researchgate.net]
• 18. Resistance to Triadimefon and Benomyl: Dynamics and Impact on Managing Cucurbit Powdery Mildew - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Why Do We Need Alternative Methods for Fungal Disease Management in Plants? - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Azole Fungicide Resistance: A Comparative Analysis of Triflumizole

For researchers, scientists, and drug development professionals, understanding the nuances of cross-resistance among azole fungicides is paramount in the development of effective and sustainable disease management strategies. This guide provides a comprehensive comparison of Triflumizole (B33211) with other prominent azole fungicides, supported by experimental data and detailed methodologies, to aid in the informed selection and application of these critical compounds.

The emergence of fungal strains resistant to azole fungicides, a cornerstone of disease control in both agriculture and medicine, presents a significant challenge. Azoles, including Triflumizole, function by inhibiting the C14-demethylase enzyme (encoded by the CYP51 gene) in the ergosterol (B1671047) biosynthesis pathway, which is essential for fungal cell membrane integrity. Resistance to one azole can often confer resistance to others within the same class, a phenomenon known as cross-resistance. However, the patterns and degree of cross-resistance can vary significantly between different azole compounds and fungal species.

Comparative Performance of Triflumizole: Cross-Resistance Data

The following tables summarize the 50% effective concentration (EC50) values of Triflumizole and other commonly used azole fungicides against various fungal pathogens. EC50 represents the concentration of a fungicide required to inhibit 50% of the fungal population's growth. Lower EC50 values indicate higher efficacy. The data is categorized by fungal species and, where available, by the resistance profile of the fungal isolates (Sensitive vs. Resistant).

Table 1: Cross-Resistance of Azole Fungicides against Podosphaera xanthii (Cucumber Powdery Mildew)

Fungicide	Sensitive Isolate (EC50 µg/mL)	Triflumizole-Resistant Isolate (EC50 µg/mL)
Triflumizole	0.1 - 0.5	> 10
Myclobutanil	0.2 - 0.6	> 10
Difenoconazole (B1670550)	0.05 - 0.2	5 - 10
Mefentrifluconazole (B3027861)	0.02 - 0.1	1 - 5

Data synthesized from studies indicating cross-resistance between triflumizole, myclobutanil, and difenoconazole with mefentrifluconazole[1][2][3].

Table 2: Cross-Resistance of Azole Fungicides against Botrytis cinerea (Gray Mold)

Fungicide	Sensitive Isolate (EC50 µg/mL)	DMI-Resistant Isolate (EC50 µg/mL)
Triflumizole	0.15 - 1.49	> 5.0
Tebuconazole (B1682727)	0.1 - 0.5	> 2.0
Propiconazole	0.2 - 0.8	> 3.0
SPY-Z048 (another SBI)	0.05 - 0.2	> 2.0

Note: A study on Botrytis cinerea found no cross-resistance between triflumizole and non-sterol biosynthesis inhibitors (SBIs) but did observe cross-resistance with another SBI, SPY-Z048[4]. Weak positive cross-resistance has been observed between tebuconazole and penconazole (B33189) in some Botrytis cinerea isolates[5].

Table 3: Multi-Resistance in Monilinia fructicola (Brown Rot)

Fungicide	Sensitive Isolate (EC50 µg/mL)	Tebuconazole-Resistant Isolate (EC50 µg/mL)
Tebuconazole	0.01 - 0.1	> 1.0
Thiophanate-methyl	0.1 - 0.5	> 10.0
Azoxystrobin	0.05 - 0.2	0.05 - 0.2

This table highlights the issue of multi-drug resistance. While not a direct cross-resistance with Triflumizole, it demonstrates that resistance to one DMI (tebuconazole) can co-occur with resistance to other fungicide classes.

Mechanisms of Azole Resistance and Cross-Resistance

The primary mechanisms of resistance to azole fungicides, which underpin the phenomenon of cross-resistance, include:

• Target Site Modification: Point mutations in the CYP51 gene can alter the structure of the C14-demethylase enzyme, reducing its binding affinity for azole fungicides. The specific mutation can influence the spectrum of cross-resistance to different azoles.

• Overexpression of the Target Enzyme: Increased production of the C14-demethylase enzyme, often due to insertions or modifications in the promoter region of the CYP51 gene, can effectively dilute the inhibitory effect of the fungicide.

• Efflux Pump Overexpression: Fungal cells can actively pump fungicides out of the cell using ATP-binding cassette (ABC) or Major Facilitator Superfamily (MFS) transporters. Overexpression of these pumps can lead to broad-spectrum resistance to various azoles and even other classes of fungicides.

The degree of cross-resistance between Triflumizole and other azoles is often dependent on the specific resistance mechanism present in the fungal population. For instance, a mutation that significantly alters the binding pocket of the CYP51 enzyme might confer high-level resistance to structurally similar azoles, while having a lesser effect on those with different molecular conformations.

Experimental Protocols for Cross-Resistance Studies

Accurate assessment of cross-resistance is crucial for effective resistance management. The following outlines a generalized experimental protocol for determining the EC50 values of various fungicides against fungal isolates.

1. Fungal Isolate Collection and Maintenance:

• Isolates are collected from diseased plant tissues in the field.
• Single-spore isolation is performed to ensure pure cultures.
• Isolates are maintained on a suitable culture medium, such as Potato Dextrose Agar (B569324) (PDA), at a controlled temperature.

2. Fungicide Stock Solution Preparation:

• Fungicides of technical grade are dissolved in an appropriate solvent (e.g., acetone (B3395972) or dimethyl sulfoxide (B87167) (DMSO)) to create high-concentration stock solutions.
• A series of dilutions are prepared from the stock solution to be incorporated into the growth medium.

3. In Vitro Sensitivity Assay (Agar Dilution Method):

• The fungicide dilutions are added to molten PDA to achieve a range of final concentrations. The solvent concentration should be kept constant and low (typically <1% v/v) across all plates, including a solvent-only control, to avoid inhibitory effects.
• The amended agar is poured into Petri dishes.
• Mycelial plugs (typically 5 mm in diameter) from the actively growing edge of a fungal colony are placed in the center of each plate.
• Plates are incubated at an optimal temperature for the specific fungus (e.g., 20-25°C) in the dark.
• Colony diameters are measured at regular intervals until the growth in the control plates reaches the edge of the dish.

4. Data Analysis and EC50 Determination:

• The percentage of mycelial growth inhibition is calculated for each fungicide concentration relative to the control.
• EC50 values are determined by probit analysis or by regressing the percentage of inhibition against the log-transformed fungicide concentrations.

Visualizing Experimental Workflow and Resistance Mechanisms

To further clarify the processes involved, the following diagrams, generated using the Graphviz DOT language, illustrate a typical experimental workflow for a cross-resistance study and the key signaling pathway related to azole resistance.

Experimental workflow for a cross-resistance study.

Mechanism of azole action and resistance.

References

• 1. Cross-resistance to the new fungicide mefentrifluconazole in DMI-resistant fungal pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchmap.jp [researchmap.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Triflumizole in Integrated Pest Management (IPM): A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Triflumizole's performance within Integrated Pest Management (IPM) strategies, particularly for the control of powdery mildew. Its efficacy is evaluated against other fungicides, supported by experimental data to inform research and development in crop protection.

Executive Summary

Triflumizole is a systemic fungicide belonging to the Demethylation Inhibitors (DMI) group, specifically FRAC (Fungicide Resistance Action Committee) Group 3.[1][2] Its mode of action involves the inhibition of ergosterol (B1671047) biosynthesis, a critical component of fungal cell membranes, leading to the disruption of fungal growth.[1][3][4] Triflumizole exhibits both protective and curative properties against a broad spectrum of fungal pathogens, notably powdery mildew, on a variety of crops including fruits and vegetables.[2] As a single-site inhibitor, Triflumizole is considered to have a medium risk of resistance development, making its integration into a well-designed IPM program crucial for its sustained effectiveness.[3] IPM strategies emphasize the rotation of fungicides with different modes of action, tank mixes with protectant fungicides, and adherence to recommended application rates and timings to mitigate the selection pressure for resistant fungal populations.[3][5]

Comparative Performance Data

The efficacy of Triflumizole in controlling powdery mildew has been evaluated in various field trials. The following tables summarize the quantitative data from key studies, comparing its performance with other fungicides.

Table 1: Efficacy Against Powdery Mildew on Cantaloupe

This table summarizes data from a field trial conducted in 2008 and 2009 to evaluate the percentage reduction in powdery mildew severity on cantaloupe leaves compared to non-treated plants.

Fungicide (Active Ingredient)	FRAC Group	2008 Disease Reduction (%)	2009 Disease Reduction (%)	Average Disease Reduction (%)
Triflumizole (Procure)	3	100	98.6	99.3
Quinoxyfen (Quintec)	13	100	96.2	98.1
Wettable Sulfur (Microthiol Disperss)	M2	100	100	100
Trifloxystrobin (Flint)	11	88.5	79.2	83.9
Pyraclostrobin (Cabrio)	11	81.1	71.7	76.4
Azoxystrobin (Quadris)	11	58.9	55.8	57.4
Thiophanate-methyl (Topsin M)	1	42.5	37.1	39.8
Potassium Bicarbonate (Kaligreen)	NC	32.1	29.8	31.1
Kresoxim-methyl (Sovran)	11	31.1	28.8	30.0
Bacillus subtilis (Serenade)	BM02	29.2	27.9	28.6

Data adapted from Matheron & Porchas, 2013.

Table 2: Efficacy Against Powdery Mildew on Apple

This table presents data from a 2016 field trial on 'Granny Smith' apples, showing the incidence of powdery mildew on terminal shoots.

Treatment	Rate (fl oz/ac)	Powdery Mildew Incidence (%)
Untreated Control	-	18.0
Trionic (Triflumizole)	12	7.0
Trionic (Triflumizole)	16	4.0
Procure (Triflumizole)	8	2.5
OSO	128	2.5
Potassium Phosphate / Procure rotation	1 gal / 8	1.0

Data adapted from a study on the efficacy of new and experimental products for control of powdery mildew on apple.[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following is a detailed protocol from a key field study evaluating the efficacy of fungicides against powdery mildew.

Protocol: Field Evaluation of Fungicides for Powdery Mildew on Cantaloupe

Objective: To compare the efficacy of various fungicides, including Triflumizole, in managing powdery mildew on cantaloupe under field conditions.

1. Experimental Design:

• Location: Yuma Agricultural Center, University of Arizona.

• Crop: Cantaloupe (Cucumis melo) 'Topmark'.

• Plot Size: Single row, 25 ft long.

• Replication: Four replicate plots for each treatment, arranged in a randomized complete block design.

• Planting: Direct-seeded in a double-row configuration on 40-inch beds with 80 inches between bed centers.

2. Fungicide Treatments and Application:

• A range of fungicides, including Triflumizole (Procure 480SC), were tested.

• Fungicides were applied as a foliar spray using a CO2-pressurized backpack sprayer equipped with two hollow-cone nozzles per row.

• The sprayer was operated at 40 psi to deliver 50 gallons of spray solution per acre.

• Treatments were initiated upon the first appearance of powdery mildew symptoms.

• Subsequent applications were made at 7-day intervals for a total of four applications.

3. Disease Assessment:

• Powdery mildew severity was evaluated 7 days after the final fungicide application.

• Assessment was conducted by randomly selecting 10 mature leaves from the center of each plot.

• The severity of powdery mildew on both the upper and lower surfaces of each leaf was estimated as the percentage of the leaf area covered by the fungus.

• The mean disease severity for each plot was then calculated.

4. Data Analysis:

• The collected data on disease severity were subjected to analysis of variance (ANOVA).

• Treatment means were separated using Fisher's protected least significant difference (LSD) test at a significance level of P = 0.05.

This protocol is adapted from the methodology described in Matheron & Porchas, 2013.

Signaling Pathways and Logical Relationships

The effectiveness of a fungicide is intrinsically linked to its mode of action at a molecular level. Furthermore, its application within an IPM framework follows a logical sequence of steps to ensure sustainable pest management.

Signaling Pathway: Inhibition of Ergosterol Biosynthesis by Triflumizole

Triflumizole, as a DMI fungicide, targets the C14-demethylase enzyme (encoded by the ERG11 gene) in the ergosterol biosynthesis pathway of fungi.[7] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in animal cells, and is essential for maintaining membrane integrity and function.[1] By inhibiting this key enzyme, Triflumizole disrupts the production of ergosterol, leading to the accumulation of toxic sterol precursors and ultimately inhibiting fungal growth.[6]

Triflumizole inhibits the C14-demethylase enzyme in the ergosterol biosynthesis pathway.

Experimental Workflow: Fungicide Efficacy Field Trial

A typical field trial to evaluate the efficacy of fungicides follows a structured workflow to ensure the collection of reliable and statistically significant data.

Workflow for a typical fungicide efficacy field trial.

Logical Relationship: Triflumizole in an IPM Strategy

The use of Triflumizole within an IPM program is guided by a set of principles aimed at sustainable and effective disease management while minimizing the risk of fungicide resistance.

Logical flow for incorporating Triflumizole into an IPM program.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Powdery Mildew Caused by Leveillula taurica (Synonym: Phyllactinia taurica): A Global Challenge for Pepper Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hort [journals.ashs.org]
• 4. Guidelines on Managing Cucurbit Powdery Mildew in 2022 Based on Recent Research | Long Island Vegetable Health [blogs.cornell.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of the Environmental Fate of Triflumizole and Other Key Azole Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental fate of Triflumizole with three other widely used azole fungicides: Tebuconazole, Myclobutanil (B1676884), and Propiconazole. All four fungicides belong to the sterol demethylation inhibitor (DMI) class and are crucial in managing fungal diseases in agriculture.[1] Understanding their behavior and persistence in the environment is paramount for assessing their ecological impact and ensuring sustainable agricultural practices. This document synthesizes key experimental data on hydrolysis, photolysis, and soil metabolism, providing detailed methodologies based on internationally recognized OECD guidelines.

Executive Summary

Triflumizole's environmental degradation is primarily driven by photolysis, with hydrolysis playing a lesser role, particularly in acidic and alkaline conditions.[2] Its persistence in soil is moderate. In comparison, Tebuconazole is notably more persistent in soil and water, being resistant to hydrolysis and photolysis.[3][4][5] Myclobutanil exhibits moderate persistence in soil, with microbial degradation being a key dissipation pathway, while its breakdown in water is slow.[6][7][8][9][10] Propiconazole is also persistent in soil, with its degradation influenced by microbial activity.[11][12] The following sections provide a detailed quantitative comparison and the experimental protocols used to generate this data.

Comparative Environmental Fate Data

The persistence of these fungicides in various environmental compartments is summarized below. The dissipation half-life (DT50) is a standard measure of persistence, indicating the time required for 50% of the initial concentration to degrade.

Fungicide	Hydrolysis DT50 (days)	Photolysis DT50 (days)	Aerobic Soil Metabolism DT50 (days)	Anaerobic Soil Metabolism DT50 (days)
Triflumizole	8.9 (pH 5), 64.6 (pH 7), 3.9 (pH 9)[1]	2.55 (pH 7), 16.97 (distilled water), 8.04 (natural water)[1]	13[12]	Data not readily available
Tebuconazole	Stable[13]	2.35 h (in water)[14]	20.3 - 433 (field studies, normalized)[4]	Data not readily available
Myclobutanil	Stable at pH 5, 7, 9[15][16]	15 (at pH 7)[8]	11.0 - 69.32 (non-flooded conditions)[7][9][10]	up to 574 (anaerobic soil)[7][10]
Propiconazole	Stable	Data not readily available	30 - 112 (aerobic conditions)[12]	Data not readily available

Detailed Experimental Protocols

The environmental fate of Triflumizole and its comparators is typically assessed using standardized protocols developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data consistency and comparability across different studies and regulatory bodies.[17][18][19]

Hydrolysis: OECD Guideline 111

This test determines the rate of abiotic hydrolysis of a substance in aqueous solutions at environmentally relevant pH values (4, 7, and 9).[3][15][20][21][22]

Methodology:

• Preparation: Sterile aqueous buffer solutions of pH 4, 7, and 9 are prepared.

• Application: The test substance is added to the buffer solutions at a concentration not exceeding half of its water solubility.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or 50°C for preliminary testing).

• Sampling: Aliquots are taken at various time intervals.

• Analysis: The concentration of the parent substance and any significant hydrolysis products are determined using appropriate analytical methods, such as High-Performance Liquid Chromatography (HPLC).

• Kinetics: The rate of hydrolysis is determined, and the half-life (DT50) is calculated, typically assuming first-order kinetics.

Workflow for OECD 111 Hydrolysis Study.

Photolysis in Water: OECD Guideline 316

This guideline assesses the potential for direct photodegradation of a chemical in water when exposed to sunlight.[6][17][23][24][25]

Methodology:

• Preparation: The test substance is dissolved in a sterile, buffered aqueous solution.

• Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters). Control samples are kept in the dark to account for other degradation processes like hydrolysis.

• Temperature Control: The experiment is conducted at a constant temperature (e.g., 25°C).

• Sampling: Samples are collected from both irradiated and dark control solutions at specific time points.

• Analysis: The concentration of the parent compound and major photoproducts are quantified.

• Quantum Yield & Half-life: The rate of photolysis is determined, and the environmental half-life under specific light conditions is calculated. The quantum yield, a measure of the efficiency of the photochemical process, can also be determined.

Workflow for OECD 316 Photolysis Study.

Aerobic and Anaerobic Transformation in Soil: OECD Guideline 307

This test evaluates the rate and pathway of biodegradation of a chemical in soil under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient) conditions.[1][2][11][19]

Methodology:

• Soil Selection: Representative agricultural soils are chosen and characterized.

• Application: The test substance, often radiolabeled (e.g., with ¹⁴C), is applied to the soil samples.

• Incubation:

  • Aerobic: Soil is maintained at a specific moisture level and incubated in the dark at a constant temperature (e.g., 20°C). The system is continuously aerated to maintain aerobic conditions. Evolved ¹⁴CO₂ is trapped to measure mineralization.

  • Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded with water, and the system is purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

• Sampling: Soil samples are collected at various time intervals throughout the incubation period.

• Extraction and Analysis: The soil is extracted with appropriate solvents to separate the parent compound and its transformation products. The extracts are analyzed by methods such as HPLC and Liquid Scintillation Counting (for radiolabeled substances).

• Mass Balance and Kinetics: A mass balance is performed to account for the applied radioactivity (parent compound, metabolites, mineralized portion, and bound residues). The dissipation half-life (DT50) of the parent compound is calculated.

Workflow for OECD 307 Soil Metabolism Study.

Mechanism of Action: Sterol Demethylation Inhibition

Triflumizole and the compared azole fungicides act by inhibiting the C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol (B1671047), a vital component of fungal cell membranes. The disruption of ergosterol production leads to the accumulation of toxic sterol precursors and ultimately inhibits fungal growth.

Simplified pathway of sterol demethylation inhibition.

Conclusion

This comparative guide highlights the distinct environmental fate profiles of Triflumizole, Tebuconazole, Myclobutanil, and Propiconazole. While all are effective fungicides sharing a common mode of action, their persistence and primary degradation pathways in the environment differ significantly. Triflumizole shows a greater susceptibility to photolysis compared to the other fungicides. Tebuconazole and Propiconazole demonstrate higher persistence in soil. Myclobutanil's fate is strongly influenced by microbial activity. These differences are critical for environmental risk assessment and the development of sustainable agricultural management strategies. The provided data and standardized methodologies serve as a valuable resource for researchers and professionals in the field.

References

• 1. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 2. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 3. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Effects of Tebuconazole Application on Soil Microbiota and Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
• 7. scispace.com [scispace.com]
• 8. Myclobutanil (Ref: RH 3866) [sitem.herts.ac.uk]
• 9. Eurasian Journal of Soil Science » Submission » Persistence of myclobutanil and its impact on soil microbial biomass C and dehydrogenase enzyme activity in tea orchard soils [dergipark.org.tr]
• 10. mdpi.com [mdpi.com]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. mdpi.com [mdpi.com]
• 13. Dynamics of pesticide residues in soils during the growing season: a case study in peach orchards, east-central Portugal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 16. Myclobutanil | C15H17ClN4 | CID 6336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 18. oecd.org [oecd.org]
• 19. fera.co.uk [fera.co.uk]
• 20. catalog.labcorp.com [catalog.labcorp.com]
• 21. oecd.org [oecd.org]
• 22. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 23. oecd.org [oecd.org]
• 24. fera.co.uk [fera.co.uk]
• 25. catalog.labcorp.com [catalog.labcorp.com]

Benchmarking Triflumizole: A Comparative Performance Guide Against Novel Fungicide Candidates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Triflumizole, a widely used imidazole (B134444) fungicide, against a selection of newer fungicide candidates. The aim is to offer a clear perspective on their relative performance, supported by experimental data and detailed methodologies, to aid in research and development efforts. Triflumizole is a broad-spectrum foliar fungicide known for its protective and curative action against a variety of fungal diseases in fruits and vegetables.[1] It belongs to the demethylation inhibitor (DMI) group of fungicides, which act by inhibiting ergosterol (B1671047) biosynthesis, a critical component of the fungal cell membrane.[1][2][3] As pathogen resistance and environmental regulations evolve, the need for novel, effective fungicides is continuous. This guide benchmarks Triflumizole against newer chemical compounds and a novel biofungicide, providing a snapshot of the current landscape.

Comparative Performance Data

The efficacy of fungicides is often determined by their ability to reduce disease incidence in controlled field or laboratory settings. The following tables summarize quantitative data from various studies, comparing Triflumizole and newer alternatives against common fungal pathogens.

Fungicide	Active Ingredients	Target Pathogen	Crop	Mean Percent Disease Incidence (PDI)	Reference
Newer Candidate	Tebuconazole + Trifloxystrobin	Powdery Mildew (Erysiphe pisi)	Field Pea	11.20%	[4]
Newer Candidate	Azoxystrobin + Difenoconazole	Powdery Mildew (Erysiphe pisi)	Field Pea	14.92%	[4]
Newer Candidate	Azoxystrobin + Benzovindiflupyr	Powdery Mildew (Erysiphe pisi)	Field Pea	17.38%	[4]
Untreated Control	N/A	Powdery Mildew (Erysiphe pisi)	Field Pea	>25%	[4]

Fungicide	Active Ingredients	Target Pathogen	Efficacy Summary	Reference
Triflumizole	Triflumizole	Powdery Mildew	Effective in reducing leaf area covered with powdery mildew when alternated with chlorothalonil.	[5]
Newer Candidate	Pyriofenone	Powdery Mildew	Exceptional efficacy in controlling powdery mildew in wheat, cucumber, strawberry, and eggplant.	[5]
Newer Candidate	Metrafenone	Powdery Mildew	Provides excellent preventative, curative, and residual activity against powdery mildew in cereals and grapes.	[5]
Newer Candidate	Cyflufenamid	Powdery Mildew	Shows both preventative and curative activity on powdery mildew pathogens in cereals and specialty crops.	[5]
Newer Candidate	EVOCA™ (Biofungicide)	Powdery Mildew & Botrytis	A novel protein-based biofungicide demonstrating strong performance in trials across various regions and crops.	[6]

Mechanism of Action: A Visual Comparison

Fungicides are classified by their mode of action, which is crucial for understanding their efficacy and for managing resistance. Triflumizole and other azole fungicides inhibit a specific enzyme in the ergosterol biosynthesis pathway. Newer fungicides often target different pathways.

Caption: Triflumizole's mechanism of action via inhibition of the ergosterol pathway.

Experimental Protocols

The data presented in this guide are derived from standardized experimental methodologies designed to assess fungicide efficacy. Below are detailed protocols for common in vitro and field evaluation methods.

In Vitro Efficacy Assessment: Poisoned Food Technique

This method evaluates a fungicide's ability to inhibit mycelial growth on a solid medium.

Objective: To determine the EC50 (Effective Concentration inhibiting 50% of growth) of a fungicide against a target pathogen.

Methodology:

• Media Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved at 121°C and 15 psi for 20-25 minutes.[7]

• Fungicide Amendment: The autoclaved media is cooled to a lukewarm temperature. A stock solution of the test fungicide is then added to the molten PDA to achieve a series of desired concentrations (e.g., 50, 100, 200 ppm).[7] Media without any fungicide serves as the control.

• Plating: Approximately 20 ml of the amended and control media are poured into sterile 9 cm Petri plates and allowed to solidify under aseptic conditions.[7]

• Inoculation: A 5 mm mycelial disc, taken from the edge of an actively growing 7-day old culture of the target pathogen (e.g., Rhizoctonia solani), is placed in the center of each plate.[7]

• Incubation: The plates are incubated at a suitable temperature (e.g., 25°C) for a period of 3 to 10 days, depending on the growth rate of the fungus.[8]

• Data Collection: The diameter of the fungal colony is measured daily. The experiment is typically run in triplicate.[8]

• Calculation: The Percent Inhibition of mycelial growth is calculated using the formula:

  • Percent Inhibition = ((C - T) / C) x 100

  • Where: C = Average diameter of mycelial growth in the control plate, and T = Average diameter of mycelial growth in the treated plate.

References

• 1. fao.org [fao.org]
• 2. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. ijcmas.com [ijcmas.com]
• 5. researchgate.net [researchgate.net]
• 6. Biotalys Receives Regulatory Approval by U.S. EPA for EVOCA – Company Announcement - FT.com [markets.ft.com]
• 7. nepjol.info [nepjol.info]
• 8. eprints.uklo.edu.mk [eprints.uklo.edu.mk]

Validating Triflumizole's Mode of Action: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, a thorough understanding of a fungicide's mode of action is paramount for effective disease management and the development of novel chemistries. This guide provides a comprehensive comparison of Triflumizole, a Demethylation Inhibitor (DMI) fungicide, with other key alternatives, supported by experimental data and detailed molecular validation techniques.

Triflumizole's primary mode of action is the inhibition of the C14-demethylase enzyme (CYP51 or sterol 14α-demethylase) in fungi.[1][2] This enzyme is a critical component of the ergosterol (B1671047) biosynthesis pathway, which is essential for the formation and integrity of fungal cell membranes. By disrupting this pathway, Triflumizole effectively halts fungal growth and development. This guide delves into the molecular techniques used to validate this mechanism and compares Triflumizole's efficacy with other fungicides that target different cellular processes.

Performance Data: A Comparative Overview of Fungicide Efficacy

The efficacy of a fungicide is often quantified by its half-maximal effective concentration (EC50), which represents the concentration of the fungicide required to inhibit 50% of fungal growth. A lower EC50 value indicates higher potency. The following tables summarize the in vitro efficacy of Triflumizole and its alternatives against key fungal pathogens. It is important to note that EC50 values can vary between different fungal isolates, reflecting natural sensitivity variations and the emergence of resistance.

Fungicide	Chemical Class	Mode of Action (FRAC Group)	Target Pathogen	EC50 (µg/mL)
Triflumizole	Imidazole	DMI (3)	Podosphaera leucotricha	0.09 - 6.31[3]
Tebuconazole (B1682727)	Triazole	DMI (3)	Botrytis cinerea	<0.001 - 0.961[4]
Venturia inaequalis	Quantitative resistance observed[5]
Propiconazole	Triazole	DMI (3)	Botrytis cinerea	Effective at 0.1% concentration[5]
Myclobutanil (B1676884)	Triazole	DMI (3)	Venturia inaequalis	Cross-resistance with tebuconazole observed[2]
Trifloxystrobin	Strobilurin	QoI (11)	Podosphaera leucotricha	0.001 - 0.105[3]
Venturia inaequalis	2.94 - 29.62[6]
Boscalid	Carboxamide	SDHI (7)	Podosphaera leucotricha	0.05 - 2.18[3]
Botrytis cinerea	Mean of 2.09 (mycelial growth) and 2.14 (spore germination)[7]

Experimental Protocols for Molecular Validation

Validating the mode of action of a fungicide like Triflumizole at the molecular level is crucial for understanding its efficacy and the potential for resistance development. Below are detailed protocols for key experiments.

Fungal CYP51 Enzyme Inhibition Assay

This assay directly measures the inhibitory effect of Triflumizole on its target enzyme, CYP51.

Materials:

• Purified fungal CYP51 enzyme

• Triflumizole stock solution (in a suitable solvent like DMSO)

• Lanosterol (substrate)

• NADPH

• Cytochrome P450 reductase

• Reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Mixture Preparation: In each well of a 96-well plate, prepare a reaction mixture containing the reaction buffer, a specific concentration of purified CYP51 enzyme, and cytochrome P450 reductase.

• Inhibitor Addition: Add varying concentrations of Triflumizole to the wells. Include a control group with no inhibitor.

• Pre-incubation: Incubate the plate at a specific temperature (e.g., 37°C) for a short period to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, lanosterol, and NADPH to each well.

• Monitoring the Reaction: Monitor the decrease in NADPH absorbance at 340 nm over time using a microplate reader. The rate of NADPH consumption is proportional to the CYP51 enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each Triflumizole concentration compared to the control. Determine the IC50 value, which is the concentration of Triflumizole that causes 50% inhibition of the CYP51 enzyme activity.[8]

Quantitative PCR (qPCR) for cyp51 Gene Expression Analysis

This technique is used to determine if fungal resistance to Triflumizole is associated with the overexpression of the target gene, cyp51.

Materials:

• Fungal isolates (sensitive and potentially resistant strains)

• Triflumizole

• Liquid fungal growth medium

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers specific for the fungal cyp51 gene and a reference gene (e.g., actin or GAPDH)

• SYBR Green qPCR master mix

• qPCR instrument

Procedure:

• Fungal Culture and Treatment: Grow fungal isolates in a liquid medium to the mid-logarithmic phase. Expose a subset of the cultures to a sub-lethal concentration of Triflumizole for a defined period.

• RNA Extraction: Harvest the fungal mycelium and extract total RNA using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a cDNA synthesis kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing the SYBR Green master mix, forward and reverse primers for the cyp51 gene and the reference gene, and the synthesized cDNA.

• qPCR Amplification: Perform the qPCR reaction in a qPCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Analyze the amplification data to determine the cycle threshold (Ct) values. Calculate the relative expression of the cyp51 gene in the Triflumizole-treated and untreated samples, as well as in resistant versus sensitive isolates, using the ΔΔCt method, normalized to the reference gene. An increased relative expression in resistant strains or upon fungicide exposure suggests overexpression as a resistance mechanism.[9][10]

Sanger Sequencing of the cyp51 Gene for Mutation Analysis

This method is employed to identify point mutations in the cyp51 gene that may confer resistance to Triflumizole by altering the fungicide's binding site on the enzyme.

Materials:

• Fungal isolates (sensitive and resistant strains)

• Genomic DNA extraction kit

• PCR primers designed to amplify the entire coding sequence of the fungal cyp51 gene

• PCR master mix

• Agarose (B213101) gel electrophoresis equipment

• PCR product purification kit

• Sanger sequencing service

Procedure:

• Genomic DNA Extraction: Extract genomic DNA from both sensitive and resistant fungal isolates.

• PCR Amplification: Amplify the cyp51 gene from the extracted genomic DNA using PCR with the designed primers.

• Verification of Amplification: Run the PCR products on an agarose gel to verify the amplification of a DNA fragment of the expected size.

• PCR Product Purification: Purify the PCR product to remove primers and other reaction components.

• Sanger Sequencing: Send the purified PCR product for Sanger sequencing.

• Sequence Analysis: Align the obtained DNA sequences from the resistant and sensitive isolates with a reference cyp51 sequence. Identify any nucleotide changes in the resistant isolates that result in amino acid substitutions in the CYP51 protein. These mutations are potential candidates for conferring resistance to Triflumizole.[11][12]

Visualizing Molecular Interactions and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the signaling pathway of Triflumizole's mode of action, the experimental workflow for its validation, and a comparison with alternative fungicide classes.

Triflumizole's inhibition of the CYP51 enzyme disrupts ergosterol biosynthesis.

Workflow for the molecular validation of Triflumizole's mode of action.

Comparison of Triflumizole's mode of action with alternative fungicide classes.

References

• 1. mdpi.com [mdpi.com]
• 2. Cross-resistance between myclobutanil and tebuconazole and the genetic basis of tebuconazole resistance in Venturia inaequalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. No Evidence of Resistance to Trifloxystrobin, Triflumizole, and Boscalid in Podosphaera leucotricha Isolates From U.S. Commercial Apple Orchards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Assessing Venturia inaequalis Response to Common Fungicides in Morocco - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Baseline Sensitivity of Botrytis cinerea to Pyraclostrobin and Boscalid and Control of Anilinopyrimidine- and Benzimidazole-Resistant Strains by These Fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a qPCR assay for specific quantification of Botrytis cinerea on grapes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. d-nb.info [d-nb.info]
• 11. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 12. Mutations in Cyp51 of Venturia inaequalis and their effects on DMI sensitivity | Semantic Scholar [semanticscholar.org]

Comparative Assessment of Triflumizole's Impact on Non-Target Organisms: A Guide for Researchers

A comprehensive review of the ecotoxicological profile of the imidazole (B134444) fungicide Triflumizole in comparison to selected alternatives, providing researchers, scientists, and drug development professionals with key data for informed environmental risk assessment.

Triflumizole, a widely used imidazole fungicide, effectively controls a range of fungal pathogens in agriculture by inhibiting ergosterol (B1671047) biosynthesis.[1] However, its potential impact on non-target organisms is a critical aspect of its environmental risk profile. This guide provides a comparative assessment of Triflumizole's toxicity to various non-target organisms, juxtaposed with data for four other commonly used fungicides: Tebuconazole (B1682727) (a triazole), Azoxystrobin (a strobilurin), Boscalid (B143098) (a carboxamide), and Chlorothalonil (B1668833) (a chloronitrile). This comparison aims to offer a broader perspective on the relative ecotoxicological effects of these fungicides.

Quantitative Toxicity Data

The following tables summarize the acute toxicity of Triflumizole and its alternatives to a range of non-target organisms. Data is presented as LC50 (lethal concentration for 50% of the test population), EC50 (effective concentration causing a 50% response, typically inhibition of growth or mobility), or LD50 (lethal dose for 50% of the test population). It is important to note that direct comparisons should be made with caution, as experimental conditions may vary between studies.

Aquatic Organisms

Table 1: Acute Toxicity to Fish (96-hour LC50)

Fungicide	Species	LC50 (mg/L)	Reference(s)
Triflumizole	Zebrafish (Danio rerio) - Larvae	2.58	[2]
Zebrafish (Danio rerio) - Embryos	4.872	[2]
Rare Minnow (Gobiocypris rarus)	Highly Toxic	[3]
Tebuconazole	Golden Grey Mullet (Chelon auratus)	1.13	[4]
Rainbow Trout (Oncorhynchus mykiss)	9.05	[5]
Cirrhinus mrigala	7.2	[6]
Azoxystrobin	Rainbow Trout (Oncorhynchus mykiss)	1.76	[7]
Carp (Cyprinus carpio)	4.2	[7]
Labeo rohita	3.3	[8]
Boscalid	Rainbow Trout (Oncorhynchus mykiss)	2.7	[9][10]
Chlorothalonil	Rainbow Trout (Oncorhynchus mykiss)	0.0105 - 0.195	[11]
Bluegill (Lepomis macrochirus)	0.3	[12]

Table 2: Acute Toxicity to Aquatic Invertebrates (48-hour EC50 for Daphnia magna)

Fungicide	EC50 (mg/L)	Reference(s)
Triflumizole	-	Data not readily available
Tebuconazole	2.37 - 3.53	[4][13][14]
Azoxystrobin	0.83	[7]
Boscalid	5.33	[9][10]
Chlorothalonil	-	Data not readily available

Table 3: Acute Toxicity to Algae (72 or 96-hour EC50)

Fungicide	Species	EC50 (mg/L)	Reference(s)
Triflumizole	Chlorella vulgaris (96-hr)	0.82	[15]
Tebuconazole	Spirodela polyrhiza (72-hr)	2.204	[4]
Azoxystrobin	Green algae (72-hr)	0.71 - 2.2	[7]
Boscalid	Pseudokirchneriella subcapitata (96-hr)	3.75	[9][16]
Chlorothalonil	Scenedesmus subspicatus (96-hr)	0.525	[11]

Terrestrial Organisms

Table 4: Acute Toxicity to Earthworms (Eisenia fetida) (14-day LC50 in artificial soil)

Fungicide	LC50 (mg/kg soil)	Reference(s)
Triflumizole	-	Data not readily available
Tebuconazole	287	[17]
Azoxystrobin	>1000	[7]
Boscalid	>1000	[16]
Chlorothalonil	-	Data not readily available

Table 5: Acute Contact Toxicity to Honeybees (Apis mellifera) (48-hour LD50)

Fungicide	LD50 (µ g/bee )	Reference(s)
Triflumizole	-	Data not readily available
Tebuconazole	-	Data not readily available
Azoxystrobin	>200	[7]
Boscalid	>100	[18]
Chlorothalonil	Nontoxic	[12]

Key Experimental Protocols

The following are summaries of standardized experimental protocols from the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals, which are commonly used to generate the ecotoxicological data presented above.

Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish population over a 96-hour period.

• Test Organism: Typically zebrafish (Danio rerio), rainbow trout (Oncorhynchus mykiss), or fathead minnow (Pimephales promelas).

• Procedure: Fish are exposed to a range of concentrations of the test substance in a static, semi-static, or flow-through system. Mortalities are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The 96-hour LC50 is calculated, along with a No Observed Effect Concentration (NOEC).

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia magna, a key freshwater invertebrate.

• Test Organism: Daphnia magna, less than 24 hours old.

• Procedure: Daphnids are exposed to a series of concentrations of the test substance for 48 hours. Immobilization (inability to swim) is observed at 24 and 48 hours.

• Endpoint: The 48-hour EC50 for immobilization is determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201)

This test evaluates the effect of a substance on the growth of freshwater algae.

• Test Organism: Commonly Pseudokirchneriella subcapitata or other green algae species.

• Procedure: Exponentially growing algal cultures are exposed to various concentrations of the test substance for 72 hours. Algal growth is measured by cell counts or other biomass estimates.

• Endpoint: The 72-hour EC50 for growth inhibition is calculated.

Earthworm, Acute Toxicity Test (OECD 207)

This guideline describes a method to assess the acute toxicity of chemicals to earthworms in artificial soil.

• Test Organism: Eisenia fetida.

• Procedure: Adult earthworms are exposed to the test substance mixed into an artificial soil substrate for 14 days. Mortality and sublethal effects like weight loss are recorded.

• Endpoint: The 14-day LC50 is determined.

Signaling Pathways and Mechanisms of Toxicity

The primary mode of action for Triflumizole and other conazole fungicides is the inhibition of sterol biosynthesis in fungi.[1] Specifically, they target the enzyme C14-demethylase, which is crucial for the production of ergosterol, a vital component of fungal cell membranes.[1] This disruption leads to impaired membrane function and ultimately cell death.

However, the impact of these fungicides is not limited to fungi. In non-target organisms, particularly vertebrates, conazole fungicides have been shown to exhibit endocrine-disrupting effects.[7][9][11][16][18][19][20] The key signaling pathways affected include:

• Inhibition of Steroid Hormone Biosynthesis: Conazoles can inhibit key cytochrome P450 enzymes involved in the synthesis of steroid hormones. This includes aromatase (CYP19), which converts androgens to estrogens, and CYP17, which is involved in the production of both androgens and cortisol.[16][19][20] Inhibition of these enzymes can lead to an imbalance in sex hormones, potentially causing reproductive and developmental issues in exposed organisms.[19][20]

• Androgen Receptor Antagonism: Several conazole fungicides have been shown to act as antagonists to the androgen receptor.[4][9][11] This means they can bind to the receptor without activating it, thereby blocking the action of natural androgens like testosterone (B1683101). This can lead to feminization or demasculinization of male organisms.[19]

• PPARγ Activation: Triflumizole has been identified as an activator of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key regulator of adipogenesis (fat cell formation).[21] This suggests a potential for Triflumizole to act as an obesogen, a chemical that can promote obesity.[21]

The following diagrams illustrate these key signaling pathways and a general experimental workflow for assessing the ecotoxicity of fungicides.

Figure 1: Inhibition of Steroid Biosynthesis by Conazole Fungicides.

Figure 2: Androgen Receptor Antagonism by Conazole Fungicides.

Figure 3: General Experimental Workflow for Ecotoxicity Testing.

Conclusion

This comparative assessment highlights that Triflumizole, like other fungicides, poses a toxicological risk to a range of non-target organisms. Its toxicity to aquatic life, particularly algae and fish, is a significant concern. Furthermore, as a member of the conazole class of fungicides, its potential for endocrine disruption via inhibition of steroid biosynthesis and androgen receptor antagonism warrants careful consideration in environmental risk assessments.

While the provided data offers a valuable snapshot of the relative toxicity of these fungicides, it is crucial to acknowledge that the environmental impact of a pesticide is also influenced by factors such as its persistence, mobility, application rates, and the specific ecological context. Researchers and drug development professionals are encouraged to consider the full spectrum of ecotoxicological data and the potential for sublethal and endocrine-disrupting effects when evaluating the environmental safety of Triflumizole and its alternatives. Further research focusing on direct comparative studies under standardized conditions would be invaluable for a more definitive risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Triflumizole Induces Developmental Toxicity, Liver Damage, Oxidative Stress, Heat Shock Response, Inflammation, and Lipid Synthesis in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Mutation of brain aromatase disrupts spawning behavior and reproductive health in female zebrafish [frontiersin.org]
• 4. Conazole fungicides inhibit Leydig cell testosterone secretion and androgen receptor activation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlorothalonil Toxicity and Its Impact on Environmental Health and Safety Assessment [cnagrochem.com]
• 6. Environmentally relevant concentrations of boscalid exposure affects the neurobehavioral response of zebrafish by disrupting visual and nervous systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Endocrine disrupting effects in vitro of conazole antifungals used as pesticides and pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Azole Fungicides and Their Endocrine Disrupting Properties: Perspectives on Sex Hormone-Dependent Reproductive Development [frontiersin.org]
• 10. The toxicity and health risk of chlorothalonil to non-target animals and humans: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. research-portal.uu.nl [research-portal.uu.nl]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Selected Fungicides as Potential EDC Estrogenic Micropollutants in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. orbit.dtu.dk [orbit.dtu.dk]
• 17. researchgate.net [researchgate.net]
• 18. Parental exposure to tebuconazole causes thyroid endocrine disruption in zebrafish and developmental toxicity in offspring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Endocrine disrupting effects of tebuconazole on different life stages of zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Triflumizole is an obesogen in mice that acts through peroxisome proliferator activated receptor gamma (PPARγ) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Triflumizole and Bio-fungicides for Efficacy in Plant Pathogen Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic fungicide Triflumizole and prominent bio-fungicides, focusing on their efficacy against various plant pathogens. The information presented is supported by experimental data to aid in the evaluation and selection of appropriate disease management strategies.

Executive Summary

Triflumizole, a potent sterol biosynthesis inhibitor, offers broad-spectrum, systemic control of many fungal diseases. In contrast, bio-fungicides, which are derived from microorganisms such as Bacillus subtilis, Trichoderma spp., and Pseudomonas fluorescens, employ multifaceted modes of action, including competition, antibiosis, and induced systemic resistance. While Triflumizole often provides rapid and high levels of disease control, bio-fungicides present an alternative with different mechanisms of action and a potential for integrated pest management strategies. This guide presents available quantitative data to compare their performance, details the experimental protocols used in these evaluations, and provides visual representations of their mechanisms and experimental workflows.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data on the efficacy of Triflumizole and selected bio-fungicides from various studies. It is important to note that direct head-to-head comparisons for all combinations are not always available in the reviewed literature.

Table 1: Efficacy of Triflumizole vs. Bacillus subtilis against Powdery Mildew on Strawberry

Treatment	Disease Control Value (%)	Reference
Triflumizole	84.1	[1]
Bacillus sp. BS061	80.3	[1]
Untreated Control	0	[1]

Table 2: Efficacy of Trichoderma spp. against Various Fungal Pathogens (In Vitro)

Trichoderma Species	Pathogen	Mycelial Growth Inhibition (%)	Reference
T. harzianum	Fusarium oxysporum	86.8	[2]
T. viride	Fusarium oxysporum	62.5 - 71.0	[3]
T. asperellum	Fusarium udum	75.93	[4]
T. harzianum	Rhizoctonia solani	74.38	[5]
T. asperellum	Rhizoctonia bataticola	85.93	[4]
T. harzianum	Sclerotium rolfsii	70.74	[4]

Table 3: Efficacy of Pseudomonas fluorescens against Various Fungal Pathogens

Pseudomonas fluorescens Strain	Pathogen	Mycelial Growth Inhibition (%)	Reference
Isolate from CBP-3	Alternaria brassicae	85.50	[6]
Isolate from CBP-1	Fusarium oxysporum f.sp lycopersicum	80.00	[6]
Isolate Pf5	Fusarium oxysporum f. sp. lycopersici	90.60 (at 40% concentration)	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of protocols used in the cited efficacy studies.

In Vivo Efficacy of Triflumizole and Bacillus subtilis against Strawberry Powdery Mildew

• Objective: To compare the efficacy of Triflumizole and Bacillus sp. BS061 in controlling powdery mildew on strawberry plants under greenhouse conditions.

• Plant Material: Strawberry plants susceptible to powdery mildew were used.

• Inoculation: Plants were inoculated with a conidial suspension of the powdery mildew pathogen.

• Treatments:

  • Triflumizole was applied as a positive control fungicide.

  • A culture filtrate of Bacillus sp. BS061 was applied.

  • An untreated group served as a negative control.

• Application: Treatments were applied as foliar sprays.

• Disease Assessment: The incidence and severity of powdery mildew were visually evaluated on the leaves. The disease control value was calculated based on the reduction in disease compared to the untreated control.

• Data Analysis: Statistical analysis was performed to determine significant differences between treatments.[1]

In Vitro Antagonism Assay: Dual Culture Technique for Trichoderma spp.

• Objective: To evaluate the antagonistic activity of Trichoderma isolates against fungal pathogens in a laboratory setting.

• Media: Potato Dextrose Agar (PDA) is commonly used.

• Procedure:

  • A mycelial disc of the Trichoderma isolate is placed on one side of a PDA plate.

  • A mycelial disc of the target pathogen is placed on the opposite side of the same plate.

  • A control plate is prepared with only the pathogen.

  • Plates are incubated at a suitable temperature (e.g., 25-28°C).

  • The radial growth of the pathogen in the presence of Trichoderma is measured and compared to the growth in the control plate.[3][8][9]

• Data Calculation: The percentage of mycelial growth inhibition is calculated using the formula: ((C - T) / C) * 100, where C is the radial growth of the pathogen in the control and T is the radial growth of the pathogen in the dual culture plate.

In Vivo Efficacy of Bio-fungicides in Greenhouse Trials

• Objective: To assess the efficacy of bio-fungicides in controlling soil-borne or foliar diseases under controlled greenhouse conditions.

• Experimental Design: A randomized complete block design is typically used with multiple replications per treatment.

• Soil and Potting: A sterilized soil or potting mix is used to avoid contamination.

• Pathogen Inoculation: The soil is artificially infested with a known amount of the target pathogen. For foliar pathogens, a spore suspension is sprayed onto the plants.

• Bio-fungicide Application: The bio-fungicide can be applied as a seed treatment, soil drench, or foliar spray, depending on the target disease and the product's formulation.

• Treatments: The experiment includes an untreated, inoculated control and may include a chemical fungicide as a positive control.

• Data Collection: Disease incidence and severity are recorded at regular intervals. Plant growth parameters such as plant height, fresh weight, and dry weight may also be measured.

• Statistical Analysis: Analysis of variance (ANOVA) is used to determine the significance of the treatment effects.[2][10]

Signaling Pathways and Experimental Workflows

Signaling Pathway: Triflumizole Mode of Action

Triflumizole is a sterol biosynthesis inhibitor (SBI). It specifically inhibits the C14-demethylation step in the ergosterol (B1671047) biosynthesis pathway, which is essential for the integrity of fungal cell membranes.

Triflumizole inhibits the C14-demethylase enzyme in the ergosterol biosynthesis pathway.

Signaling Pathway: Bio-fungicide Modes of Action

Bio-fungicides like Bacillus subtilis have multiple modes of action, making them robust disease control agents.

References

• 1. publisher.unimas.my [publisher.unimas.my]
• 2. researchgate.net [researchgate.net]
• 3. phytojournal.com [phytojournal.com]
• 4. content-calpoly-edu.s3.amazonaws.com [content-calpoly-edu.s3.amazonaws.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. stud.epsilon.slu.se [stud.epsilon.slu.se]
• 7. researchgate.net [researchgate.net]
• 8. In-vitro compatibility assay of indigenous Trichoderma and Pseudomonas species and their antagonistic activities against black root rot disease (Fusarium solani) of faba bean (Vicia faba L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ripublication.com [ripublication.com]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Battle: Triflumizole vs. Propiconazole for Rust Funga Control

In the ongoing effort to safeguard crops from devastating rust diseases, demethylation inhibitor (DMI) fungicides remain a critical tool for growers and researchers. Among this class of fungicides, Triflumizole and Propiconazole are two widely utilized active ingredients. This guide provides a comparative analysis of their performance in controlling rust fungi, supported by available experimental data and detailed methodologies.

Overview of Triflumizole and Propiconazole

Both Triflumizole and Propiconazole belong to the triazole group of fungicides and share a common mode of action: the inhibition of sterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway in fungi.[1][2] Ergosterol is a vital component of fungal cell membranes, and its disruption leads to impaired fungal growth and, ultimately, cell death.[1][2]

Triflumizole is a broad-spectrum systemic fungicide with both protective and curative properties.[3][4] It is effective against a range of fungal pathogens, including rusts and powdery mildews on various crops.[3]

Propiconazole is also a systemic triazole fungicide with a broad spectrum of activity against numerous fungal diseases, including various rust species affecting cereals and other crops.[5][6][7] It is known for its protective and curative action.[7]

Comparative Efficacy in Rust Control

Direct head-to-head trials exclusively comparing Triflumizole and Propiconazole for rust control are limited in publicly available literature. However, several studies have evaluated the efficacy of Propiconazole as part of broader fungicide screening trials against rust diseases, particularly in wheat.

One such study evaluated the efficacy of various fungicides for the management of leaf rust in wheat over two consecutive crop seasons. The results demonstrated that Propiconazole significantly reduced the severity of leaf rust compared to the untreated control.[8]

Table 1: Efficacy of Propiconazole in Controlling Leaf Rust of Wheat [8]

Treatment	Mean Disease Control (%)
Propiconazole	28.90
Other Fungicides	Varied
Control	0

Data synthesized from a study evaluating multiple fungicides, highlighting the performance of Propiconazole.[8]

Another study on the management of stem rust in wheat also included Propiconazole and found it to be effective in reducing disease incidence and severity, performing comparably to other leading fungicides like Tebuconazole.[9]

Information on the specific efficacy of Triflumizole in similar comparative trials for rust control is less readily available in the reviewed literature. However, its classification as a DMI fungicide effective against rusts suggests a similar mechanism and potential for effective control.[3]

Experimental Protocols

To ensure the reliability and reproducibility of fungicide efficacy trials, standardized experimental protocols are crucial. The following outlines a typical methodology for evaluating fungicides for rust control in a field setting, based on common practices found in the literature.[10][11][12][13][14]

1. Experimental Design: The experiment is typically laid out in a Randomized Complete Block Design (RCBD) with multiple replications (usually three or four) for each treatment.[12][15]

2. Plot Establishment:

• Crop: A susceptible host plant variety is selected (e.g., a wheat cultivar susceptible to stripe rust).

• Plot Size: Individual plots are of a defined size (e.g., 5m x 2m).

• Sowing: Seeds are sown at a recommended rate.

• Fertilization and Weed Control: Standard agronomic practices for fertilization and weed management are followed to ensure uniform crop growth.

3. Inoculation (if necessary): To ensure adequate disease pressure, artificial inoculation with rust urediniospores may be performed. This often involves suspending spores in a carrier like mineral oil and applying them to the crop at a specific growth stage.[11]

4. Fungicide Application:

• Treatments: Fungicides are applied at their recommended label rates. A control group (untreated) is always included for comparison.

• Timing: Applications are typically made at specific crop growth stages (e.g., flag leaf emergence) or upon the first appearance of disease symptoms.[10] Multiple applications may be scheduled at defined intervals.

• Application Method: A calibrated sprayer is used to ensure uniform coverage of the foliage.

5. Data Collection:

• Disease Severity: Disease severity is assessed visually at multiple time points after fungicide application. This is often done by estimating the percentage of leaf area covered by rust pustules using a modified Cobb scale.[10]

• Yield Parameters: At the end of the growing season, yield and yield-related data such as grain yield, thousand-kernel weight, and biomass are collected from a designated area within each plot.

6. Statistical Analysis: The collected data on disease severity and yield are subjected to Analysis of Variance (ANOVA) to determine statistically significant differences between the treatments.[12]

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for a fungicide efficacy trial.

Caption: Experimental workflow for a typical fungicide efficacy trial.

Signaling Pathway: Inhibition of Ergosterol Biosynthesis

Both Triflumizole and Propiconazole target the same crucial step in the ergosterol biosynthesis pathway of fungi. The diagram below illustrates this pathway and the point of inhibition.

Caption: Inhibition of ergosterol biosynthesis by Triflumizole and Propiconazole.

Conclusion

Both Triflumizole and Propiconazole are effective DMI fungicides that control rust diseases by inhibiting ergosterol biosynthesis in fungal pathogens. While direct, comprehensive head-to-head trial data is not extensively available in the reviewed scientific literature, existing studies on Propiconazole demonstrate its significant efficacy in reducing rust severity and protecting crop yields. Given their shared mode of action, Triflumizole is also expected to provide effective rust control. The choice between these fungicides may depend on factors such as specific crop registration, local disease pressure, resistance management strategies, and cost-effectiveness. Further direct comparative studies would be beneficial to provide a more definitive ranking of their performance against specific rust pathogens.

References

• 1. Propiconazole inhibits the sterol 14α-demethylase in Glomus irregulare like in phytopathogenic fungi [pubmed.ncbi.nlm.nih.gov]
• 2. Propiconazole - Wikipedia [en.wikipedia.org]
• 3. fao.org [fao.org]
• 4. Fungicide Theory of Use and Mode of Action | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 5. academicjournals.org [academicjournals.org]
• 6. mjpam.journals.ekb.eg [mjpam.journals.ekb.eg]
• 7. masujournal.org [masujournal.org]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. sawbar.in [sawbar.in]
• 10. arcjournals.org [arcjournals.org]
• 11. sunflowernsa.com [sunflowernsa.com]
• 12. phytojournal.com [phytojournal.com]
• 13. ujecology.com [ujecology.com]
• 14. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Disposal of Triflumizole

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. Proper disposal of chemical waste, such as the fungicide Triflumizole, is a critical component of laboratory safety and environmental responsibility. Mishandling Triflumizole, a substance harmful if swallowed and toxic to aquatic life with long-lasting effects, can lead to significant environmental contamination and potential health hazards.[1][2][3][4] This guide provides essential, step-by-step procedures for the safe and compliant disposal of Triflumizole waste.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to wear the appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5][6] All handling of Triflumizole should occur in a well-ventilated area to minimize the risk of inhalation.[5][6]

In the event of a spill, immediately contain the material to prevent it from entering drains or watercourses.[5][6][7] The spilled substance should be carefully swept up, and if appropriate, moistened first to prevent dusting, and collected using an inert absorbent material.[6] The collected waste must then be placed in a suitable, sealed container for disposal.[6]

**Step-by-Step Disposal Protocol for Triflumizole Waste

1. Waste Identification and Segregation: All materials contaminated with Triflumizole must be segregated from general laboratory waste. This includes:

• Unused or expired Triflumizole compound

• Solutions containing Triflumizole

• Contaminated labware (e.g., pipette tips, vials, flasks)

• Contaminated PPE (e.g., gloves, disposable lab coats)

2. Containerization:

• Use only chemically resistant, leak-proof containers clearly labeled for Triflumizole waste.

• The label should prominently display the chemical name and appropriate hazard symbols.

• Ensure containers are securely sealed to prevent any leakage or spills.[8]

3. Waste Storage:

• Store Triflumizole waste in a designated, secure area that is cool, dry, and well-ventilated.[9][10]

• The storage area should not have access to drains or sewers.[6]

• Store Triflumizole waste away from incompatible materials such as strong acids and bases.[2]

4. Professional Disposal:

• The primary and recommended method for Triflumizole disposal is through a licensed, professional waste disposal company.[1][2][5][7]

• Triflumizole waste may be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

• Crucially, do not discharge Triflumizole waste into sewer systems, drains, watercourses, or the soil. [5][7]

5. Disposal of Empty Containers:

• Empty containers that held Triflumizole must be decontaminated before disposal.

• Triple Rinsing: For containers of 5 gallons or less, triple rinse as follows:

  • Empty the remaining contents into application equipment or a mix tank, allowing it to drain for 10 seconds after the flow begins to drip.[9][10]

  • Fill the container one-quarter full with water and recap.[9]

  • Shake for 10 seconds.[10]

  • Pour the rinsate into the application equipment or a mix tank, or store it for later use or disposal. Allow the container to drain for 10 seconds after the flow begins to drip.[10]

  • Repeat this procedure two more times.[10]

• Pressure Rinsing:

  • Empty the remaining contents into application equipment or a mix tank, continuing to drain for 10 seconds after the flow begins to drip.[10]

  • Hold the container upside down over the application equipment or mix tank, or collect the rinsate for later use or disposal.[9][10]

  • Insert a pressure rinsing nozzle into the side of the container and rinse at about 40 PSI for at least 30 seconds.[9][10]

  • Allow the container to drain for 10 seconds after the flow begins to drip.[9][10]

• Once cleaned, the container can be offered for recycling or reconditioning.[5][9] Alternatively, puncture the container to render it unusable for other purposes and dispose of it in a sanitary landfill or by incineration, if allowed by state and local authorities.[5][9]

Summary of Disposal Options

Waste Type	Recommended Disposal Method	Key Considerations
Triflumizole Compound & Solutions	Licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[5]	Must be handled by a licensed hazardous waste contractor. Do not dispose of in drains or as regular solid waste.[5][7]
Contaminated Labware & PPE	Collect in a designated, labeled, and sealed container for disposal by a licensed hazardous waste contractor.	Segregate from non-hazardous waste.
Empty Triflumizole Containers	After triple or pressure rinsing, offer for recycling or reconditioning. Alternatively, puncture and dispose of in a sanitary landfill or by incineration as permitted by authorities.[5][9]	Rinsate must be collected and disposed of as hazardous waste or used in an application. Never pour rinsate down the drain.[10]

Triflumizole Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of Triflumizole waste.

References

• 1. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. cpachem.com [cpachem.com]
• 4. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]
• 5. chemicalbook.com [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. hb-p.com [hb-p.com]
• 8. benchchem.com [benchchem.com]
• 9. assets.greenbook.net [assets.greenbook.net]
• 10. files.hawaii.gov [files.hawaii.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Triflumizole

An essential guide for laboratory professionals on the safe handling, storage, and disposal of Triflumizole, providing detailed personal protective equipment protocols and emergency procedures to ensure a secure research environment.

Triflumizole, a fungicide used in various agricultural and research applications, requires careful handling due to its potential health hazards. This document outlines the necessary personal protective equipment (PPE), operational procedures, and disposal plans to mitigate risks for researchers, scientists, and drug development professionals. Adherence to these guidelines is crucial for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) for Triflumizole

When handling Triflumizole, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required equipment to prevent exposure.

PPE Category	Item	Specifications & Use
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	Should be worn at all times to protect against splashes. A face shield may be necessary when there is a significant risk of splashing.[1][2]
Hand Protection	Chemical-Resistant Gloves	Must be impermeable and resistant to the product. Nitrile or butyl rubber are suitable materials. Avoid leather or fabric gloves.[2][3][4]
Body Protection	Lab Coat or Chemical-Resistant Coveralls	A lab coat should be worn over personal clothing. For larger quantities or tasks with a high risk of splashing, chemical-resistant coveralls are recommended.[1][4]
Respiratory Protection	Respirator	Required if there is a risk of inhaling dust or aerosols, especially in poorly ventilated areas. The type of respirator and cartridge should be selected based on the specific exposure risk.[1]
Foot Protection	Closed-Toe Shoes	Leather and canvas shoes are not recommended as they can absorb spills. Chemical-resistant boots are advised when handling large quantities.[4][5]

Operational Plan for Handling Triflumizole

A systematic approach to handling Triflumizole from receipt to disposal is critical for safety.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Triflumizole in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and bases.[3][6]

• The storage area should be secure and accessible only to authorized personnel.[3][6] Keep containers tightly closed.[3][6]

2. Handling and Use:

• Always handle Triflumizole in a well-ventilated area, preferably within a chemical fume hood.[3][7]

• Avoid the formation of dust and aerosols.[3][7]

• Do not eat, drink, or smoke in areas where Triflumizole is handled or stored.[3]

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or using the restroom.[8]

3. Disposal:

• Dispose of Triflumizole waste and contaminated materials in accordance with all applicable federal, state, and local regulations.[3][8]

• Wastes may be disposed of at an approved waste disposal facility.[8][9]

• Do not allow Triflumizole to enter sewer systems or waterways as it is toxic to aquatic life.[3][8][9]

• Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or disposed of in a sanitary landfill.[3]

Emergency and Spill Response

Accidental Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with plenty of soap and water.[3] Seek medical attention if skin irritation or a rash occurs.[3]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Never give anything by mouth to an unconscious person.[3] Call a poison control center or doctor immediately.[3][10]

Spill Management:

• Evacuate personnel from the spill area.

• Ensure adequate ventilation.

• Wear appropriate PPE as outlined above.

• For small spills, absorb with an inert material such as sand or vermiculite (B1170534) and place in a suitable container for disposal.[6]

• For large spills, dike the area to prevent spreading.[6]

• Prevent the spill from entering drains or waterways.[3]

Safe Handling Workflow for Triflumizole

The following diagram illustrates the key steps and decision points for the safe handling of Triflumizole in a laboratory setting.

References

• 1. Personal Protective Equipment - Canada.ca [canada.ca]
• 2. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 5. osha.oregon.gov [osha.oregon.gov]
• 6. hb-p.com [hb-p.com]
• 7. echemi.com [echemi.com]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. Triflumizole | C15H15ClF3N3O | CID 91699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. s3.amazonaws.com [s3.amazonaws.com]